N-methyl-2-(pyrrolidin-1-yl)ethanamine

• CAS: 32776-22-0

Core Science & Biosynthesis

An In-depth Technical Guide to N-methyl-2-(pyrrolidin-1-yl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical, and potential pharmacological properties of N-methyl-2-(pyrrolidin-1-yl)ethanamine. The document details available data, outlines relevant experimental protocols, and presents visual representations of synthetic pathways and potential biological mechanisms.

Chemical and Physical Properties

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a diamine featuring a pyrrolidine ring and a methylamino ethyl side chain.[1] Its structural characteristics suggest potential applications as a building block in the synthesis of more complex molecules, particularly in the pharmaceutical and materials science sectors.[2]

Table 1: Chemical Identifiers and Computed Properties

Property	Value	Reference
IUPAC Name	N-methyl-2-(pyrrolidin-1-yl)ethanamine	[1]
CAS Number	32776-22-0	[1]
Molecular Formula	C₇H₁₆N₂	[1]
Molecular Weight	128.22 g/mol	[1]
Canonical SMILES	CNCCN1CCCC1	[1]
InChI Key	GYGYDOOXVKDZCF-UHFFFAOYSA-N	[1]
Topological Polar Surface Area	15.3 Ų	[1]
XLogP3	0.6	[1]

Table 2: Physical Properties of N-methyl-2-(pyrrolidin-1-yl)ethanamine and Related Compounds

Property	Value	Compound	Reference
Form	Liquid (Predicted)	N-methyl-2-(pyrrolidin-1-yl)ethanamine
Density	0.885 g/mL at 25 °C	2-(2-Aminoethyl)-1-methylpyrrolidine	[3]
Refractive Index	n20/D 1.4684	2-(2-Aminoethyl)-1-methylpyrrolidine	[3]

Synthesis and Experimental Protocols

The synthesis of N-substituted pyrrolidines can be achieved through various methods. A common and versatile approach involves the reaction of a primary amine with a suitable difunctionalized butane derivative or the reductive amination of a carbonyl compound.

General Synthesis via Reductive Amination

A prevalent method for synthesizing N-alkylated amines is reductive amination. This one-pot reaction involves the formation of an imine or enamine intermediate from an amine and a carbonyl compound, which is then reduced in situ to the corresponding amine. Sodium triacetoxyborohydride is a mild and selective reducing agent often employed for this purpose.[2]

Experimental Protocol: Reductive Amination for the Synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine (Hypothetical)

This protocol is adapted from the synthesis of the analogous compound, N-ethyl-2-pyrrolidin-1-ylethanamine.[2]

• Materials:

  • 2-(Pyrrolidin-1-yl)ethanamine

  • Formaldehyde (or paraformaldehyde)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE) or Dioxane (anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • To a stirred solution of 2-(pyrrolidin-1-yl)ethanamine (1.0 equivalent) in anhydrous 1,2-dichloroethane, add formaldehyde (1.1 equivalents).

  • Stir the mixture at room temperature for 30 minutes to allow for the formation of the intermediate iminium ion.

  • Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

  • Continue stirring at room temperature and monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Diagram 1: Synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine via Reductive Amination

Reductive amination synthesis pathway.

Pharmacological Properties and Potential Mechanisms of Action

While specific pharmacological data for N-methyl-2-(pyrrolidin-1-yl)ethanamine is not extensively available in the public domain, the pyrrolidine scaffold is a common motif in a wide range of biologically active compounds. Derivatives of pyrrolidine have shown activity at various central nervous system (CNS) and cardiovascular targets.

Potential CNS Activity

Pyrrolidine derivatives are known to interact with several neurotransmitter systems. For instance, certain substituted pyrrolidines act as selective 5-HT1A receptor agonists.[4] Others have been investigated as κ-opioid receptor antagonists, showing potential for the treatment of depression and addiction.[5] Given these precedents, it is plausible that N-methyl-2-(pyrrolidin-1-yl)ethanamine or its derivatives could exhibit activity at these or other CNS receptors.

Diagram 2: Hypothetical Signaling Pathway for a Pyrrolidine-Based CNS Agent

Hypothetical GPCR signaling cascade.

Potential Cardiovascular Effects

Some N-methyl ethanolamine derivatives have been shown to exert cardiovascular depressant effects by interfering with calcium influx.[6] Additionally, certain pyrrolidin-2-one derivatives exhibit antiarrhythmic properties, possibly through α1-adrenergic receptor blockade.[7] These findings suggest that N-methyl-2-(pyrrolidin-1-yl)ethanamine could potentially modulate cardiovascular function.

Metabolism and Toxicology

The metabolic fate of N-methyl-2-(pyrrolidin-1-yl)ethanamine has not been explicitly studied. However, studies on the related compound N-methyl-2-pyrrolidone (NMP) indicate that metabolism primarily occurs through hydroxylation of the pyrrolidone ring, followed by further oxidation.[8][9] The primary cytochrome P450 enzyme involved in the initial hydroxylation of NMP appears to be CYP2E1.[9]

Diagram 3: Hypothetical Metabolic Pathway

Postulated metabolic transformation.

Toxicological data for N-methyl-2-(pyrrolidin-1-yl)ethanamine is limited. However, GHS hazard statements for the compound indicate it may be a combustible liquid, cause skin irritation, serious eye damage, and may cause respiratory irritation.[1] Studies on NMP have shown it to have low acute toxicity but can cause developmental toxicity at high doses.[10]

Analytical Methods

The analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine can likely be achieved using standard analytical techniques employed for similar amine compounds.

Table 3: Potential Analytical Methodologies

Technique	Detector	Potential Application
Gas Chromatography (GC)	Flame Ionization Detector (FID) or Mass Spectrometry (MS)	Purity assessment, reaction monitoring, and quantification.
High-Performance Liquid Chromatography (HPLC)	UV or Mass Spectrometry (MS)	Purity determination and quantification, especially for non-volatile derivatives.
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H and ¹³C NMR	Structural elucidation and confirmation.
Infrared (IR) Spectroscopy	Identification of functional groups.

Conclusion

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a chemical entity with potential for further exploration in medicinal chemistry and drug discovery. While direct pharmacological and toxicological data are scarce, its structural similarity to other bioactive pyrrolidine derivatives suggests a range of possible biological activities. The synthetic routes are accessible, and standard analytical methods can be employed for its characterization. Further research is warranted to fully elucidate the properties and potential applications of this compound.

References

• 1. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. N-甲基-2-(2-氨乙基)-吡咯烷 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. N-[[1-(2-phenylethyl)pyrrolidin-2-yl]methyl]cyclohexanecarboxamides as selective 5-HT1A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacological characterization of 2-methyl-N-((2'-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), a high-affinity antagonist selective for κ-opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cardiovascular depressant effects of N-methyl- and N-isobutyl-1,2-diphenyl ethanolamines: elucidation of the mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Antiarrhythmic Activity of Novel Pyrrolidin-2-one Derivative S-75 in Adrenaline-Induced Arrhythmia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Major metabolic pathway for N-methyl-2-pyrrolidone in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Contribution of CYP2E1 to N-methyl-2-pyrrolidone metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Workplace environmental exposure level guide: n-Methyl-2-pyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]

N-methyl-2-(pyrrolidin-1-yl)ethanamine structure and chemical formula

An In-Depth Technical Guide to N-methyl-2-(pyrrolidin-1-yl)ethanamine

This technical guide provides a comprehensive overview of N-methyl-2-(pyrrolidin-1-yl)ethanamine, a diamine compound featuring a pyrrolidine ring and a secondary amine. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis, offering detailed information on its chemical structure, properties, and analytical methodologies.

Chemical Structure and Formula

N-methyl-2-(pyrrolidin-1-yl)ethanamine is characterized by a pyrrolidine ring linked via its nitrogen atom to an N-methylethanamine group.

• IUPAC Name: N-methyl-2-pyrrolidin-1-ylethanamine[1]

• Chemical Formula: C₇H₁₆N₂[1]

• Canonical SMILES: CNCCN1CCCC1[2]

• CAS Number: 32776-22-0[1]

The structure consists of a saturated five-membered pyrrolidine heterocycle. The nitrogen of the pyrrolidine is bonded to an ethyl group, which is in turn bonded to a methylamino (-NHCH₃) group.

Physicochemical and Computed Properties

Property	Value	Reference
Molecular Weight	128.22 g/mol	[1]
Exact Mass	128.131348519 Da	[1]
Molecular Formula	C₇H₁₆N₂	[1]
pKa (Predicted)	10.49 ± 0.10	[2]
XLogP3 (Computed)	0.6	[1]
Hydrogen Bond Donors	1	[1]
Hydrogen Bond Acceptors	2	[1]
Rotatable Bond Count	3	[1]
Topological Polar S.A.	15.3 Ų	[1]
Heavy Atom Count	9	[1]

Experimental Protocols

While specific synthesis protocols for N-methyl-2-(pyrrolidin-1-yl)ethanamine (CAS 32776-22-0) are not detailed in the surveyed literature, this section provides a representative analytical protocol for its identification and quantification, based on methods used for similar amine compounds.

Analytical Protocol: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is suitable for the trace-level quantification of N-methyl-2-(pyrrolidin-1-yl)ethanamine in complex matrices (e.g., biological fluids, reaction mixtures). The basic nature of the analyte requires specific chromatographic conditions to ensure good peak shape and sensitivity.

3.1. Objective: To accurately quantify the concentration of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

3.2. Materials and Reagents:

• N-methyl-2-(pyrrolidin-1-yl)ethanamine reference standard

• Stable isotope-labeled internal standard (e.g., d3-N-methyl-2-(pyrrolidin-1-yl)ethanamine)

• HPLC-grade acetonitrile (ACN), methanol (MeOH), and water

• Formic acid (FA) or trifluoroacetic acid (TFA), high purity

• Solid Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange) for sample cleanup

3.3. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

3.4. Chromatographic Conditions:

• Column: A base-deactivated C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is recommended to minimize peak tailing associated with basic amines.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: Hold at 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: Re-equilibrate at 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

3.5. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• Precursor Ion (Q1): [M+H]⁺ = m/z 129.1

• Product Ions (Q3): Two transitions should be monitored for quantification and confirmation (e.g., m/z 129.1 → 84.1 for the pyrrolidine fragment and m/z 129.1 → 44.1 for the ethylamine fragment). Collision energies must be optimized for the specific instrument.

• Source Parameters: Optimized for maximum signal (e.g., Capillary Voltage: 3.5 kV, Gas Flow: 10 L/min, Gas Temperature: 300 °C).

3.6. Sample Preparation:

• To 100 µL of sample (e.g., plasma), add 10 µL of the internal standard solution.

• Add 400 µL of 1% formic acid in methanol to precipitate proteins.

• Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and dilute with 1 mL of Mobile Phase A.

• If further cleanup is needed, load the diluted supernatant onto a pre-conditioned mixed-mode cation exchange SPE cartridge. Wash with a low-pH solvent, then elute with a basic methanolic solution (e.g., 5% ammonium hydroxide in methanol).

• Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of Mobile Phase A for injection.

3.7. Data Analysis:

• Create a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the calibration standards.

• Apply a linear regression model to determine the concentration of the analyte in unknown samples.

Workflow and Pathway Diagrams

The following diagram illustrates a typical analytical workflow for the quantification of N-methyl-2-(pyrrolidin-1-yl)ethanamine using LC-MS/MS, as detailed in the protocol above.

Caption: LC-MS/MS analytical workflow for N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Safety and Hazards

N-methyl-2-(pyrrolidin-1-yl)ethanamine is associated with several hazards according to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1]

• Physical Hazards:

  • H227: Combustible liquid[1]

• Health Hazards:

  • H315: Causes skin irritation[1]

  • H318: Causes serious eye damage[1]

  • H335: May cause respiratory irritation[1]

Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn when handling this compound. All work should be performed in a well-ventilated chemical fume hood.

References

• 1. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]

An In-depth Technical Guide to the Physicochemical Properties of methyl[2-(pyrrolidin-1-yl)ethyl]amine (CAS Number: 32776-22-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical properties of the compound identified by CAS number 32776-22-0, N-methyl-2-pyrrolidin-1-ylethanamine. This document consolidates available data on its chemical and physical characteristics, outlines general experimental protocols for their determination, and explores its potential biological significance within the broader context of pyrrolidine-containing molecules.

Compound Identification and Structure

The compound associated with CAS number 32776-22-0 is methyl[2-(pyrrolidin-1-yl)ethyl]amine .[1] Its molecular structure consists of a pyrrolidine ring linked through a two-carbon ethyl chain to a secondary amine, which is further substituted with a methyl group.

Molecular Formula: C₇H₁₆N₂[1]

IUPAC Name: N-methyl-2-pyrrolidin-1-ylethanamine[1]

Synonyms: methyl[2-(pyrrolidin-1-yl)ethyl]amine, N-methyl-2-(pyrrolidin-1-yl)ethanamine[1]

Physicochemical Properties

Quantitative data for the physicochemical properties of methyl[2-(pyrrolidin-1-yl)ethyl]amine are limited in publicly accessible literature. The following table summarizes the available computed and experimental data.

Property	Value	Source
Molecular Weight	128.22 g/mol	PubChem[1]
Exact Mass	128.131348519 Da	PubChem[1]
pKa (Predicted)	10.49 ± 0.10	Guidechem
Boiling Point	Not explicitly available. A related compound, 2-aminomethyl-1-ethylpyrrolidine, has a reported boiling point of 58-60 °C at 16 mmHg.	Google Patents[2]
Melting Point	Not available
Water Solubility	Expected to be soluble. Lower aliphatic amines are generally soluble in water due to their ability to form hydrogen bonds.[3]	General chemical principles
Appearance	Likely a liquid at room temperature with a characteristic amine odor.[3]	General chemical principles

Experimental Protocols for Physicochemical Property Determination

Determination of Boiling Point (Thiele Tube Method)

A precise method for determining the boiling point of a small liquid sample involves the use of a Thiele tube.

Methodology:

• A small amount of the liquid amine is placed in a fusion tube.

• A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the sample.

• The fusion tube is attached to a thermometer.

• The assembly is heated in a Thiele tube containing a high-boiling point oil.

• As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• The heat source is removed, and the liquid is allowed to cool.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Water Solubility

The solubility of an amine in water can be qualitatively and quantitatively determined.

Methodology:

• Qualitative Assessment: To a test tube containing a small amount of the amine, add a few milliliters of deionized water and agitate. Observe for the formation of a homogeneous solution. The basicity of the amine can be confirmed by testing the resulting solution with pH paper.

• Quantitative Assessment: A saturated solution of the amine in water is prepared at a specific temperature. The concentration of the amine in the aqueous phase can then be determined using techniques such as gas chromatography (GC) or titration.

Spectroscopic Analysis

Standard spectroscopic techniques are employed to confirm the structure and purity of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, confirming the connectivity of the molecule.

• Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for N-H stretching (for the secondary amine), C-H stretching and bending, and C-N stretching.

• Mass Spectrometry (MS): Mass spectrometry will determine the molecular weight of the compound and provide fragmentation patterns that can be used to further confirm its structure.

Synthesis

A potential synthetic pathway could involve the reductive amination of a pyrrolidine-containing aldehyde or ketone with methylamine, or the alkylation of a pyrrolidine-containing primary amine with a methylating agent. The synthesis of the related compound, 2-aminomethyl-1-ethylpyrrolidine, has been achieved through the electrolytic reduction of 1-ethyl-2-nitromethylenepyrrolidine.[2][4]

Biological Activity and Significance

While specific pharmacological data for methyl[2-(pyrrolidin-1-yl)ethyl]amine is scarce, the pyrrolidine scaffold is a common motif in a wide range of biologically active compounds.[5] Pyrrolidine derivatives are known to exhibit diverse biological activities, including acting as inhibitors of enzymes such as cyclooxygenase (COX) and N-acylethanolamine acid amidase (NAAA).[6][7] The presence of the pyrrolidine ring can impart favorable pharmacokinetic properties and allow for specific interactions with biological targets.[5]

The nucleophilicity of the pyrrolidine nitrogen makes it a key point for chemical modification in drug design.[5] Given its structure, methyl[2-(pyrrolidin-1-yl)ethyl]amine could serve as a valuable building block in the synthesis of more complex molecules with potential therapeutic applications.

Visualizations

General Experimental Workflow for Physicochemical Characterization

Caption: A general experimental workflow for the synthesis, purification, and physicochemical characterization of a chemical compound.

Plausible Synthetic Pathway for a Related Pyrrolidine Derivative

Caption: A simplified diagram illustrating the synthesis of 2-aminomethyl-1-ethylpyrrolidine via electrolytic reduction.

References

• 1. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DK142618B - Process for the preparation of 2-aminomethyl-1-ethylpyrrolidine. - Google Patents [patents.google.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. prepchem.com [prepchem.com]
• 5. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis and in silico studies of some new pyrrolidine derivatives and their biological evaluation for analgesic and anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

N-methyl-2-(pyrrolidin-1-yl)ethanamine mechanism of action

An in-depth technical guide on the mechanism of action of N-methyl-2-(pyrrolidin-1-yl)ethanamine cannot be provided at this time. A comprehensive search of publicly available scientific literature and databases has revealed a significant lack of specific pharmacological data for this particular compound.

While information on structurally related molecules and derivatives of pyrrolidine is available, there is no direct evidence or detailed experimental data regarding the receptor binding profile, functional activity, or downstream signaling pathways of N-methyl-2-(pyrrolidin-1-yl)ethanamine itself. The available information is largely limited to its chemical structure and basic identifiers in chemical databases.

Therefore, the core requirements of this request, including the presentation of quantitative data, detailed experimental protocols, and the generation of signaling pathway diagrams, cannot be fulfilled for N-methyl-2-(pyrrolidin-1-yl)ethanamine due to the absence of the necessary foundational research data.

For researchers, scientists, and drug development professionals interested in the broader class of pyrrolidine-containing compounds, literature on various derivatives does exist, showcasing a range of biological activities. For example, certain complex derivatives of N-substituted pyrrolidines have been investigated as κ-opioid receptor antagonists. However, it is crucial to note that the pharmacological properties of these related molecules cannot be extrapolated to N-methyl-2-(pyrrolidin-1-yl)ethanamine without specific experimental validation.

Further research, including receptor binding assays, functional screening, and in vivo studies, would be required to elucidate the mechanism of action of N-methyl-2-(pyrrolidin-1-yl)ethanamine. At present, it remains a compound with an uncharacterized pharmacological profile.

An In-depth Technical Guide on the Potential Biological Activity of the Methyl[2-(pyrrolidin-1-yl)ethyl]amine Scaffold

Disclaimer: Direct experimental data on the biological activity of methyl[2-(pyrrolidin-1-yl)ethyl]amine is not extensively available in publicly accessible literature. This guide, therefore, provides an in-depth analysis based on the well-documented biological significance of the pyrrolidine scaffold and structure-activity relationships of closely related analogs. The information presented herein is intended to guide future research and drug discovery efforts.

Introduction to the Pyrrolidine Scaffold in Medicinal Chemistry

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, is a cornerstone in medicinal chemistry, appearing in a multitude of natural products and synthetic drugs.[1][2] Its prevalence is attributed to several key features:

• Three-Dimensionality: The non-planar, puckered nature of the sp³-hybridized pyrrolidine ring allows for a greater exploration of pharmacophore space compared to flat, aromatic systems.[1]

• Stereochemistry: The presence of stereogenic centers on the pyrrolidine ring allows for fine-tuning of biological activity, as different stereoisomers can exhibit varied binding affinities and efficacies at biological targets.[2]

• Physicochemical Properties: The pyrrolidine motif can enhance aqueous solubility and act as a hydrogen bond donor or acceptor, improving the pharmacokinetic profile of a drug candidate.[3]

The pyrrolidine nucleus is a key structural component in drugs with a wide array of therapeutic applications, including antimicrobial, antiviral, anticancer, anti-inflammatory, and anticonvulsant agents.[4][5]

Potential Biological Activities of the 2-(Pyrrolidin-1-yl)ethylamine Moiety

While specific data for methyl[2-(pyrrolidin-1-yl)ethyl]amine is lacking, the broader class of compounds containing the 2-(pyrrolidin-1-yl)ethylamine scaffold has been investigated for various biological activities. Structure-activity relationship (SAR) studies on related series of compounds suggest that the nature of the substituents on the pyrrolidine ring and the ethylamine side chain can significantly modulate biological effects.[6]

Central Nervous System (CNS) Activity

Compounds containing the pyrrolidine moiety are known to interact with various targets in the central nervous system. For instance, arylcyclohexylamines, which can incorporate a pyrrolidine ring, are known to possess NMDA receptor antagonistic and dopamine reuptake inhibitory properties.[7] The 2-(pyrrolidin-1-yl)ethylamine scaffold could potentially serve as a basis for developing agents targeting CNS disorders.

Anti-inflammatory and Analgesic Potential

Derivatives of pyrrolidine have been synthesized and evaluated for their anti-inflammatory and analgesic activities.[8] Some of these compounds have shown inhibitory effects on cyclooxygenase (COX) enzymes, suggesting a potential mechanism for their anti-inflammatory action.[8] The anti-inflammatory properties of some pyrrolidine amides are mediated through the inhibition of N-acylethanolamine acid amidase (NAAA), which in turn modulates the levels of the anti-inflammatory lipid palmitoylethanolamide (PEA).[9][10]

Antimicrobial Activity

The pyrrolidine scaffold is present in numerous natural and synthetic compounds with antimicrobial properties.[4] For example, certain carbapenem antibiotics incorporate a functionalized pyrrolidin-4-ylthio group at the C-2 position, which is crucial for their antibacterial activity.[11]

Hypothetical Signaling Pathway and Experimental Workflow

Given the prevalence of pyrrolidine-containing compounds as enzyme inhibitors, a hypothetical signaling pathway and a general experimental workflow for screening the biological activity of a novel pyrrolidine derivative are presented below.

References

• 1. researchgate.net [researchgate.net]
• 2. iris.unipa.it [iris.unipa.it]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. frontiersin.org [frontiersin.org]
• 6. benchchem.com [benchchem.com]
• 7. Arylcyclohexylamine - Wikipedia [en.wikipedia.org]
• 8. Synthesis and in silico studies of some new pyrrolidine derivatives and their biological evaluation for analgesic and anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Studies on the synthesis and structure-activity relationships of 2-(2-functionalized pyrrolidin-4-ylthio)-1 beta-methylcarbapenems - PubMed [pubmed.ncbi.nlm.nih.gov]

N-methyl-2-(pyrrolidin-1-yl)ethanamine: A Technical Review of a Pyrrolidine Moiety of Research Interest

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific and technical information regarding N-methyl-2-(pyrrolidin-1-yl)ethanamine. Due to the limited volume of published research specifically on this molecule, this document also incorporates data from structurally related pyrrolidine derivatives to offer a broader context for its potential synthesis, analytical characterization, and pharmacological profile.

Chemical and Physical Properties

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a substituted pyrrolidine with a methylaminoethyl group at the 1-position. Its fundamental properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₇H₁₆N₂	[1]
Molecular Weight	128.22 g/mol	[1]
IUPAC Name	N-methyl-2-(pyrrolidin-1-yl)ethanamine	[1]
CAS Number	32776-22-0	[1]
Canonical SMILES	CNCCN1CCCC1	[1]
InChI	InChI=1S/C7H16N2/c1-8-4-7-9-5-2-3-6-9/h8H,2-7H2,1H3	[1]
Appearance	Likely a liquid at room temperature (based on related compounds)
Boiling Point	Not available
Solubility	Expected to be soluble in water and polar organic solvents

Synthesis and Characterization

A proposed synthetic workflow is illustrated in the diagram below. This would typically involve the reaction of 2-(pyrrolidin-1-yl)ethanal with methylamine in the presence of a reducing agent.

Proposed synthesis workflow for N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Experimental Protocol (Representative)

The following is a representative, generalized protocol for the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine via reductive amination.

• Reaction Setup: To a solution of 2-(pyrrolidin-1-yl)ethanal in a suitable solvent (e.g., methanol, dichloromethane), an excess of methylamine (as a solution in a solvent or as a gas) is added.

• Formation of Imine: The mixture is stirred at room temperature to facilitate the formation of the intermediate imine.

• Reduction: A reducing agent, such as sodium borohydride or sodium triacetoxyborohydride, is added portion-wise to the reaction mixture. The temperature is typically controlled with an ice bath.

• Quenching and Extraction: After the reaction is complete (monitored by TLC or GC-MS), the reaction is quenched by the addition of water or a dilute acid. The product is then extracted into an organic solvent.

• Purification: The crude product is purified by distillation under reduced pressure to yield the final N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Analytical Characterization

The identity and purity of the synthesized compound would be confirmed using standard analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the molecular weight of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to elucidate the molecular structure.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.

While specific analytical methods for N-methyl-2-(pyrrolidin-1-yl)ethanamine are not detailed in the literature, methods for the related compound N-methyl-2-pyrrolidone often involve gas chromatography with a nitrogen-phosphorus detector (NPD) or a flame ionization detector (FID).[2][3] For impurity profiling of similar tertiary amines, Liquid Chromatography-Mass Spectrometry (LC-MS) is also a highly suitable technique.[4]

Pharmacological Profile (Inferred)

There is a lack of specific pharmacological data for N-methyl-2-(pyrrolidin-1-yl)ethanamine in the public domain. However, the pyrrolidine moiety is a common scaffold in many centrally active compounds. The pharmacological activity of structurally related molecules suggests potential targets for future investigation.

• Opioid Receptors: Some complex pyrrolidinyl compounds have shown high affinity for kappa-opioid receptors.[5]

• Sigma Receptors: The N-substituted ethylamine sidechain is present in some sigma-1 and sigma-2 receptor ligands.[6]

• Serotonin Receptors: Certain N-substituted pyrrolidinylmethyl derivatives act as selective 5-HT1A receptor agonists.[7]

• NMDA Receptors: The broader class of arylcyclohexylamines, which can include a pyrrolidine N-substituent, are known to interact with the NMDA receptor.[8]

A typical workflow for the pharmacological characterization of a novel compound like N-methyl-2-(pyrrolidin-1-yl)ethanamine is depicted below.

General workflow for in-vitro pharmacological characterization.

Quantitative Data

As previously stated, specific quantitative pharmacological data for N-methyl-2-(pyrrolidin-1-yl)ethanamine is not available in the reviewed literature. For context, the following table presents data for a structurally related, though more complex, pyrrolidine derivative, PF-04455242, which is a κ-opioid receptor antagonist.[5]

Table 1: Receptor Binding Affinities (Ki) of PF-04455242 (a related pyrrolidine derivative) [5]

Receptor	Species	Ki (nM)
κ-opioid receptor	Human	3
κ-opioid receptor	Rat	21
κ-opioid receptor	Mouse	22
μ-opioid receptor	Human	64
δ-opioid receptor	Human	>4000

Table 2: In Vivo Activity of PF-04455242 (a related pyrrolidine derivative) in Rats [5]

Assay	Endpoint	ID₅₀ (mg/kg)
KOR agonist-induced analgesia	Blockade	1.5
MOR agonist-induced analgesia	Blockade	9.8
Ex vivo [³H]CI-977 binding (KOR)	Inhibition	2.0
Ex vivo [³H]DAMGO binding (MOR)	Inhibition	8.6

Conclusion

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a simple pyrrolidine derivative for which there is a significant gap in the publicly available scientific literature regarding its synthesis, analytical characterization, and pharmacological activity. Based on the chemistry and pharmacology of related compounds, it is a molecule that could be readily synthesized and may possess activity at various central nervous system receptors. The information and proposed methodologies in this guide are intended to serve as a foundation for researchers and drug development professionals interested in exploring the potential of this and other novel pyrrolidine-based compounds. Further research is warranted to fully elucidate the chemical and biological properties of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

References

• 1. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdc.gov [cdc.gov]
• 3. Analytical Method [keikaventures.com]
• 4. benchchem.com [benchchem.com]
• 5. Pharmacological characterization of 2-methyl-N-((2'-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), a high-affinity antagonist selective for κ-opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. N-[[1-(2-phenylethyl)pyrrolidin-2-yl]methyl]cyclohexanecarboxamides as selective 5-HT1A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Arylcyclohexylamine - Wikipedia [en.wikipedia.org]

Potential Pharmacological Effects of N-methyl-2-(pyrrolidin-1-yl)ethanamine: An In-depth Technical Guide

Affiliation: Google Research

Abstract

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a heterocyclic amine that serves as a valuable structural scaffold in medicinal chemistry. While comprehensive pharmacological data on the parent compound is limited in publicly available literature, its core structure is present in a variety of biologically active molecules. This technical guide provides an in-depth analysis of the potential pharmacological effects of N-methyl-2-(pyrrolidin-1-yl)ethanamine by examining the established activities of its key derivatives. The pharmacological profiles of these derivatives suggest that the N-methyl-2-(pyrrolidin-1-yl)ethanamine moiety can be a critical component for molecules targeting the central nervous system, particularly as monoamine reuptake inhibitors and opioid receptor modulators, as well as for antibacterial agents. This document consolidates existing data on these derivatives, including quantitative pharmacological data and experimental methodologies, to provide a forward-looking perspective for researchers, scientists, and drug development professionals on the therapeutic potential of this chemical scaffold.

Introduction

N-methyl-2-(pyrrolidin-1-yl)ethanamine, a simple pyrrolidine derivative, has emerged as a significant building block in the synthesis of novel therapeutic agents.[1] Its structural features, including a tertiary amine and a pyrrolidine ring, make it a versatile scaffold for developing ligands for various biological targets. Although the pharmacological profile of the parent compound itself is not well-documented, the diverse activities of its derivatives provide strong evidence for its potential utility in drug discovery. This guide will explore the potential pharmacological landscape of N-methyl-2-(pyrrolidin-1-yl)ethanamine through a detailed examination of its prominent derivatives, focusing on their mechanisms of action, quantitative pharmacological data, and the experimental protocols used for their characterization.

Synthesis of the Core Scaffold

A common and economical route for the synthesis of 2-(2-Aminoethyl)-1-methylpyrrolidine, a synonym for the target compound, starts from 1-methyl-2-pyrrolidinone.[1] The process involves the formation of an intermediate, (1-methylpyrrolidin-2-ylidene)-acetonitrile, which is subsequently hydrogenated to yield the final product.[1]

Experimental Protocol: Synthesis from 1-Methyl-2-pyrrolidinone[1]

• Step 1: Formation of (1-Methylpyrrolidin-2-ylidene)-acetonitrile: This initial step involves the reaction of 1-methyl-2-pyrrolidinone with acetonitrile.

• Step 2: Hydrogenation: The resulting intermediate is hydrogenated using a suitable catalyst, such as Palladium on carbon (Pd/C), in a solvent like methanol. The reaction is conducted under hydrogen pressure at a temperature of 40-80 °C.

• Work-up: Following the completion of the reaction, the catalyst is removed via filtration. The solvent is then evaporated, and the final product is purified by distillation under reduced pressure.

Caption: Synthesis of the core scaffold.

Potential Pharmacological Activities Based on Derivatives

The N-methyl-2-(pyrrolidin-1-yl)ethanamine scaffold is a key component in several classes of pharmacologically active compounds. The following sections detail the activities of these derivatives, providing insight into the potential therapeutic applications of the core structure.

Monoamine Reuptake Inhibition: The Case of Pyrovalerone Analogs

A significant number of derivatives are analogs of 1-(4-methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (pyrovalerone), which are potent inhibitors of the dopamine transporter (DAT) and norepinephrine transporter (NET) with minimal effects on the serotonin transporter (SERT).[2] This selective inhibition of dopamine and norepinephrine reuptake is a hallmark of psychostimulant drugs and is a therapeutic strategy for conditions such as attention-deficit/hyperactivity disorder (ADHD) and narcolepsy.

Pyrovalerone analogs act by binding to DAT and NET, blocking the reuptake of dopamine and norepinephrine from the synaptic cleft into the presynaptic neuron.[2][3] This leads to an increase in the extracellular concentrations of these neurotransmitters, thereby enhancing dopaminergic and noradrenergic signaling.

Caption: Monoamine reuptake inhibition by pyrovalerone analogs.

The following table summarizes the in vitro monoamine transporter inhibition data for a selection of pyrovalerone analogs.[2]

Compound	R¹	R²	R³	R⁴	DAT IC₅₀ (nM)	NET IC₅₀ (nM)	SERT IC₅₀ (nM)
4a	H	CH₃	H	H	23	60	>10,000
4b	H	H	H	H	12	114	>10,000
4c	H	F	H	H	16	76	>10,000
4d	H	Cl	H	H	12	48	>10,000
4u	Cl	H	Cl	H	1.8	3.9	2,600
4t	\multicolumn{4}{c	}{1-Naphthyl}	1.9	12	>10,000

Data from Meltzer et al., J Med Chem. 2006 Feb 23;49(4):1420-32.[4]

The inhibition of monoamine uptake is typically evaluated using a radioligand-based assay with cells expressing the respective transporters (DAT, NET, or SERT).

• Cell Culture: Human embryonic kidney (HEK293) cells stably expressing the human dopamine, norepinephrine, or serotonin transporters are cultured under standard conditions.

• Assay Procedure:

  • Cells are plated in 96-well plates.

  • The cells are incubated with varying concentrations of the test compound (e.g., pyrovalerone analogs).

  • A radiolabeled substrate ([³H]dopamine, [³H]norepinephrine, or [³H]serotonin) is added to initiate the uptake reaction.

  • After a defined incubation period, the uptake is terminated by washing the cells with ice-cold buffer.

  • The amount of radiolabeled substrate taken up by the cells is quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific uptake (IC₅₀) is calculated by non-linear regression analysis of the concentration-response curves.

Opioid Receptor Modulation

The N-methyl-2-(pyrrolidin-1-yl)ethanamine scaffold is also present in compounds that modulate the opioid system, acting as either antagonists or agonists at different opioid receptor subtypes.

2-Methyl-N-((2'-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242) is a high-affinity antagonist selective for the κ-opioid receptor (KOR).[5] KOR antagonists are being investigated for the treatment of depression, anxiety, and substance use disorders.

PF-04455242 competitively binds to the κ-opioid receptor, preventing the binding of endogenous agonists like dynorphin. This blockade of KOR signaling is believed to mediate its antidepressant-like and anxiolytic effects.

Caption: κ-Opioid receptor antagonism by PF-04455242.

The following table summarizes the binding affinities and in vivo potencies of PF-04455242.[5]

Receptor	Species	Binding Affinity (Kᵢ, nM)	In Vivo Potency (ID₅₀, mg/kg)
κ-Opioid	Human	3	-
Rat	21	1.5 (analgesia block)
Mouse	22	-
μ-Opioid	Human	64	9.8 (analgesia block)
δ-Opioid	Human	>4000	-

Data from Grimwood et al., J Pharmacol Exp Ther. 2011 Nov;339(2):555-66.[5]

• Membrane Preparation: Membranes are prepared from cells or tissues expressing the opioid receptors of interest.

• Binding Reaction: The membranes are incubated with a specific radioligand for the target receptor (e.g., [³H]U-69,593 for KOR) and varying concentrations of the test compound (PF-04455242).

• Separation and Quantification: The bound and free radioligand are separated by rapid filtration. The amount of radioactivity trapped on the filters is measured by liquid scintillation counting.

• Data Analysis: The inhibition constant (Kᵢ) is calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Derivatives of N-[2-(1-pyrrolidinyl)ethyl]acetamide have been shown to be potent κ-opioid receptor agonists.[6] For example, 2-(3,4-dichlorophenyl)-N-methyl-N-[(1S)-1-phenyl-2-(1-pyrrolidinyl)ethyl] acetamide was found to be 146-fold more active than the standard κ-agonist U-50488 in an in vitro model.[6] This highlights the versatility of the scaffold, as modifications can switch the pharmacological activity from antagonism to agonism.

Antibacterial Activity: The Case of Premafloxacin

Premafloxacin is a fluoroquinolone antibiotic that incorporates a pyrrolidinyl substitute, which enhances its activity against Gram-positive bacteria.[7] It was developed for veterinary use and demonstrates the utility of the N-methyl-2-(pyrrolidin-1-yl)ethanamine scaffold in the design of anti-infective agents.

Like other fluoroquinolones, premafloxacin inhibits bacterial DNA gyrase and topoisomerase IV.[7][] These enzymes are essential for bacterial DNA replication, transcription, and repair.[][9] By inhibiting these enzymes, premafloxacin leads to breaks in the bacterial DNA, ultimately causing cell death.[10] In Staphylococcus aureus, topoisomerase IV is the primary target of premafloxacin.[7]

Caption: Antibacterial mechanism of premafloxacin.

The following table shows the minimum inhibitory concentrations (MICs) of premafloxacin against Staphylococcus aureus.[7]

Strain	Genotype	Premafloxacin MIC (μg/mL)	Ciprofloxacin MIC (μg/mL)
Wild Type	-	0.008	0.25
Mutant	grlA mutation	0.03-0.06	1-2
Mutant	gyrA + grlA/grlB	0.25	32

Data from Ng et al., Antimicrob Agents Chemother. 1996 Jul;40(7):1683-8.[7]

• Bacterial Culture: The bacterial strain of interest is grown in a suitable broth medium to a standardized density.

• Drug Dilution: A serial dilution of the antibiotic (premafloxacin) is prepared in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• MIC Determination: The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the bacteria.

Discussion and Future Perspectives

The pharmacological profiles of its derivatives strongly suggest that the N-methyl-2-(pyrrolidin-1-yl)ethanamine scaffold holds significant potential for the development of new therapeutics. The evidence points towards three primary areas of interest:

• Central Nervous System Agents: The potent and selective activity of pyrovalerone analogs at DAT and NET makes this scaffold highly attractive for the design of novel treatments for ADHD, narcolepsy, and potentially as non-stimulant antidepressants. Further structure-activity relationship (SAR) studies could lead to compounds with improved potency, selectivity, and pharmacokinetic profiles.

• Opioid System Modulators: The ability of this scaffold to produce both potent κ-opioid receptor antagonists and agonists through structural modifications is remarkable. This dual potential allows for the exploration of new treatments for a wide range of conditions, including depression, addiction, and pain.

• Anti-Infective Agents: The success of premafloxacin demonstrates the utility of the pyrrolidinyl moiety in enhancing the activity of antibiotics against Gram-positive bacteria. This scaffold could be incorporated into other classes of antibiotics to improve their spectrum of activity.

While the potential is clear, it is crucial to note that the direct pharmacological activity of N-methyl-2-(pyrrolidin-1-yl)ethanamine remains uncharacterized. Future research should aim to fill this knowledge gap, as understanding the intrinsic properties of the core structure could provide valuable insights for the design of future derivatives.

Conclusion

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a versatile and valuable chemical scaffold with significant potential in drug discovery and development. The established pharmacological activities of its derivatives as monoamine reuptake inhibitors, opioid receptor modulators, and antibacterial agents provide a strong rationale for the continued exploration of this chemical space. This technical guide has consolidated the available data to offer a comprehensive overview and to stimulate further research into the therapeutic potential of novel compounds based on the N-methyl-2-(pyrrolidin-1-yl)ethanamine core.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogues: a promising class of monoamine uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacological characterization of 2-methyl-N-((2'-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), a high-affinity antagonist selective for κ-opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-(3,4-Dichlorophenyl)-N-methyl-N-[2-(1-pyrrolidinyl)-1-substituted- ethyl]-acetamides: the use of conformational analysis in the development of a novel series of potent opioid kappa agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanisms and Frequency of Resistance to Premafloxacin in Staphylococcus aureus: Novel Mutations Suggest Novel Drug-Target Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]

In-Depth Technical Guide on the Safety, Toxicity, and Handling of N-methyl-2-(pyrrolidin-1-yl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute a formal safety data sheet (SDS). Users should always consult the official SDS provided by the manufacturer and follow all applicable safety regulations. The information herein is compiled from available public data, primarily focusing on the closely related analogue, 2-(2-Aminoethyl)-1-methylpyrrolidine, due to the limited specific data for N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Chemical Identification and Physical Properties

This guide focuses on N-methyl-2-(pyrrolidin-1-yl)ethanamine. Due to a significant lack of specific safety and toxicity data for this compound, this guide will heavily reference data for the structurally similar compound, 2-(2-Aminoethyl)-1-methylpyrrolidine . Researchers should handle N-methyl-2-(pyrrolidin-1-yl)ethanamine with the assumption that it possesses similar hazardous properties.

Table 1: Chemical Identification

Identifier	N-methyl-2-(pyrrolidin-1-yl)ethanamine	2-(2-Aminoethyl)-1-methylpyrrolidine
IUPAC Name	N-methyl-2-(pyrrolidin-1-yl)ethanamine	2-(1-methylpyrrolidin-2-yl)ethanamine
Synonyms	Methyl(2-(pyrrolidin-1-yl)ethyl)amine	1-Methyl-2-(2-aminoethyl)pyrrolidine
CAS Number	32776-22-0	51387-90-7
Molecular Formula	C₇H₁₆N₂	C₇H₁₆N₂
Molecular Weight	128.22 g/mol	128.22 g/mol

Table 2: Physical and Chemical Properties of 2-(2-Aminoethyl)-1-methylpyrrolidine

Property	Value
Appearance	Liquid
Density	0.885 g/mL at 25 °C
Refractive Index	n20/D 1.4684
Flash Point	65 °C (149.0 °F) - closed cup[1]

Hazard Identification and Classification

Based on the available data for its analogue, N-methyl-2-(pyrrolidin-1-yl)ethanamine is anticipated to be a hazardous substance. The Globally Harmonized System (GHS) classification for 2-(2-Aminoethyl)-1-methylpyrrolidine indicates several hazards.[1][2][3]

Table 3: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed[1][2][3]
Skin Corrosion/Irritation	2	H315: Causes skin irritation[1][2][3]
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage[1][2]
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation[1][2][3]

Signal Word: Danger[1]

Toxicological Summary

Acute Toxicity:

• Oral: Harmful if swallowed.[1][2][3] Ingestion may cause gastrointestinal irritation.

• Dermal: While not classified for acute dermal toxicity, skin contact is expected to be harmful.

• Inhalation: May cause respiratory irritation.[1][2][3]

Skin and Eye Irritation:

• Causes skin irritation.[1][2][3]

• Causes serious eye damage.[1][2]

Sensitization:

• No data is available to classify it as a skin or respiratory sensitizer.

Carcinogenicity, Mutagenicity, and Reproductive Toxicity:

• There is no data available to indicate that the compound or its components at concentrations greater than 0.1% are mutagenic, genotoxic, or carcinogenic.

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure.

Engineering Controls:

• Work should be conducted in a well-ventilated fume hood.[3]

• Use of explosion-proof electrical, ventilating, and lighting equipment is recommended.

• Eyewash stations and safety showers should be readily accessible in the work area.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[1]

• Skin Protection: Wear protective gloves (e.g., butyl rubber) and a lab coat.

• Respiratory Protection: If working outside of a fume hood or if vapors are generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors is recommended.[1]

Handling Procedures:

• Avoid breathing dust, fume, gas, mist, vapors, or spray.

• Wash hands and any exposed skin thoroughly after handling.

• Do not eat, drink, or smoke in the laboratory.

• Keep away from heat, sparks, open flames, and other ignition sources.

• Ground and bond containers and receiving equipment to prevent static discharge.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Store locked up.

• Keep away from incompatible materials such as strong oxidizing agents, acids, acid chlorides, and acid anhydrides.

First Aid Measures

In case of exposure, seek immediate medical attention and show the safety data sheet to the attending physician.

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration.

• Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and wash it before reuse.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person.

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal protective equipment. Eliminate all ignition sources.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.

Experimental Protocols and Workflows

While specific experimental protocols for the safety assessment of N-methyl-2-(pyrrolidin-1-yl)ethanamine are not available, a general workflow for handling a new chemical with its hazard profile can be illustrated.

Emergency Response Workflow

References

• 1. lobachemie.com [lobachemie.com]
• 2. 2-(2-Aminoethyl)-1-methylpyrrolidine | C7H16N2 | CID 98388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Solubility of N-methyl-2-(pyrrolidin-1-yl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of N-methyl-2-(pyrrolidin-1-yl)ethanamine, a key consideration for its application in research and pharmaceutical development. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document outlines the expected solubility profile based on the compound's structural features and the known behavior of similar chemical entities. Furthermore, it provides detailed experimental protocols for the quantitative determination of its solubility in various solvents.

Core Concepts in Solubility

The solubility of a compound is a critical physicochemical parameter that influences its bioavailability, formulation, and potential routes of administration. For an amine compound like N-methyl-2-(pyrrolidin-1-yl)ethanamine, its solubility is primarily governed by its molecular structure, including its polarity, ability to form hydrogen bonds, and the size of its hydrocarbon components. The presence of nitrogen atoms in the pyrrolidine ring and the ethylamine side chain allows for hydrogen bonding with protic solvents, while the overall molecular size and hydrocarbon content influence its solubility in nonpolar, organic solvents. A structurally similar compound, 2-(pyrrolidin-1-yl)ethanamine, is known to be moderately soluble in water and exhibits better solubility in organic solvents such as ethanol and methanol.[1]

Predicted Solubility Profile

Based on its chemical structure, N-methyl-2-(pyrrolidin-1-yl)ethanamine is anticipated to exhibit a versatile solubility profile. The tertiary amine and the secondary amine within the molecule can act as hydrogen bond acceptors, and the N-H proton of the secondary amine can act as a hydrogen bond donor. This suggests a degree of solubility in polar protic solvents. The presence of a seven-carbon backbone suggests that its aqueous solubility might be moderate. In acidic aqueous solutions, the amine groups will be protonated to form ammonium salts, which are expected to be significantly more water-soluble.

Table 1: Predicted Qualitative Solubility of N-methyl-2-(pyrrolidin-1-yl)ethanamine in Various Solvents

Solvent Class	Solvent	Predicted Solubility	Rationale
Polar Protic	Water	Moderately Soluble	The presence of two nitrogen atoms allows for hydrogen bonding with water molecules. However, the C7 hydrocarbon structure may limit high solubility.
Ethanol	Soluble	The alkyl chain of ethanol can interact with the nonpolar parts of the molecule, while the hydroxyl group can form hydrogen bonds with the amine nitrogens.
Methanol	Soluble	Similar to ethanol, methanol is a polar protic solvent capable of hydrogen bonding.
Polar Aprotic	Acetone	Soluble	Acetone can act as a hydrogen bond acceptor, interacting with the N-H proton of the secondary amine.
Acetonitrile	Soluble	The polar nature of acetonitrile allows for favorable dipole-dipole interactions.
Dimethyl Sulfoxide (DMSO)	Soluble	DMSO is a strong hydrogen bond acceptor and a highly polar solvent, making it effective at solvating a wide range of compounds.
Nonpolar	Hexane	Sparingly Soluble	The polarity of the amine functional groups is expected to limit solubility in nonpolar aliphatic solvents.
Toluene	Moderately Soluble	The aromatic ring of toluene can engage in van der Waals interactions with the hydrocarbon portions of the molecule, and its slight polarity may allow for some interaction with the amine groups.
Acidic Aqueous	0.1 M HCl	Highly Soluble	The basic amine groups will be protonated to form water-soluble ammonium salts.

Experimental Protocols for Solubility Determination

To obtain precise quantitative solubility data, a systematic experimental approach is required. The following protocols describe the "shake-flask" method, a widely accepted technique for determining thermodynamic equilibrium solubility.

Materials and Equipment

• N-methyl-2-(pyrrolidin-1-yl)ethanamine (high purity)

• Selected solvents (HPLC grade or equivalent)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Shaker or rotator capable of constant agitation

• Temperature-controlled incubator or water bath

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or MS)

• Volumetric flasks and pipettes

• pH meter (for aqueous solutions)

Experimental Workflow for Solubility Determination

Caption: Workflow for determining the equilibrium solubility of a compound.

Detailed Procedure

• Preparation of the Test Mixture:

  • Accurately weigh an amount of N-methyl-2-(pyrrolidin-1-yl)ethanamine that is in excess of its expected solubility and add it to a glass vial.

  • Pipette a precise volume of the desired solvent into the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker or on a rotator within a temperature-controlled environment (e.g., 25 °C).

  • Agitate the samples for a sufficient period to ensure equilibrium is reached, typically 24 to 48 hours. The presence of undissolved solid should be visible throughout the equilibration period.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow for the settling of the excess solid.

  • Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the remaining solid.

  • Carefully withdraw an aliquot of the supernatant and filter it through a syringe filter (0.22 µm) to remove any remaining particulate matter.

• Analysis and Quantification:

  • Accurately dilute the filtered saturated solution with the appropriate solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the diluted sample using a validated HPLC method.

  • Determine the concentration of N-methyl-2-(pyrrolidin-1-yl)ethanamine in the diluted sample by comparing its response to a standard calibration curve.

  • Calculate the solubility of the compound in the original solvent, taking into account the dilution factor. The solubility is typically expressed in units such as mg/mL or mol/L.

Conclusion

References

• 1. solubilityofthings.com [solubilityofthings.com]

An In-depth Technical Guide to the Research Applications of N-methyl-2-pyrrolidin-1-ylethanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-methyl-2-pyrrolidin-1-ylethanamine is a heterocyclic amine that has garnered interest within the scientific community, primarily as a scaffold in the design of neurologically active compounds. While comprehensive research on this specific molecule is limited in publicly available literature, its structural motif is present in a range of compounds demonstrating significant biological activity. This technical guide consolidates the available information on N-methyl-2-pyrrolidin-1-ylethanamine, its chemical properties, and its role as a pharmacophore. Due to the scarcity of direct experimental data, this guide incorporates information from closely related analogs to provide a broader context for its potential research applications, particularly in the realm of neuroscience and pharmacology. The content herein is intended to serve as a foundational resource for researchers and professionals in drug discovery and development.

Introduction

The pyrrolidine ring is a ubiquitous structural feature in a vast number of biologically active natural products and synthetic pharmaceuticals.[1] Its presence often imparts favorable pharmacokinetic properties and allows for specific interactions with biological targets. N-methyl-2-pyrrolidin-1-ylethanamine, a derivative of this important heterocyclic scaffold, represents a key building block for more complex molecules with potential therapeutic applications. The core structure, 2-(pyrrolidin-1-yl)ethanamine, and its derivatives have been investigated for their roles as neurotransmitter modulators, with potential applications in cognitive enhancement and the treatment of disorders such as ADHD and depression.[1] This guide will provide an overview of the known chemical properties of N-methyl-2-pyrrolidin-1-ylethanamine, propose a synthetic pathway, and explore its potential biological significance by examining the activities of its more complex analogs.

Chemical and Physical Properties

A summary of the computed physicochemical properties of N-methyl-2-pyrrolidin-1-ylethanamine is presented in Table 1. This data is primarily sourced from publicly available chemical databases.

Property	Value	Source
Molecular Formula	C₇H₁₆N₂	PubChem[2]
Molecular Weight	128.22 g/mol	PubChem[2]
IUPAC Name	N-methyl-2-(pyrrolidin-1-yl)ethanamine	PubChem[2]
CAS Number	32776-22-0	PubChem[2]
XLogP3	0.6	PubChem[2]
Hydrogen Bond Donor Count	1	PubChem[2]
Hydrogen Bond Acceptor Count	2	PubChem[2]
Rotatable Bond Count	3	PubChem[2]
Exact Mass	128.131348519 Da	PubChem[2]
Topological Polar Surface Area	15.3 Ų	PubChem[2]
Heavy Atom Count	9	PubChem[2]

Synthesis and Characterization

Proposed Experimental Protocol: Reductive Amination

Materials:

• 2-(pyrrolidin-1-yl)ethanamine

• Formaldehyde (37% solution in water)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl) in diethyl ether or dioxane

• Standard laboratory glassware and magnetic stirrer

• Rotary evaporator

• Apparatus for column chromatography (e.g., silica gel)

Procedure:

• To a solution of 2-(pyrrolidin-1-yl)ethanamine (1 equivalent) in the chosen solvent (DCM or DCE), add formaldehyde (1.1 equivalents).

• Stir the mixture at room temperature for 1-2 hours to allow for the formation of the intermediate imine or aminal.

• Add the reducing agent (sodium triacetoxyborohydride or sodium cyanoborohydride, 1.5 equivalents) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of methanol in dichloromethane) to afford the pure N-methyl-2-pyrrolidin-1-ylethanamine.

• For characterization and storage, the free base can be converted to its hydrochloride salt by treating a solution of the amine in a suitable solvent (e.g., diethyl ether) with a solution of HCl in the same or another appropriate solvent.

Characterization

The synthesized N-methyl-2-pyrrolidin-1-ylethanamine would be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the molecular structure.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

Research Applications and Biological Significance

The primary research interest in N-methyl-2-pyrrolidin-1-ylethanamine stems from its incorporation into more complex molecules that exhibit high affinity for specific neurological targets, most notably the sigma receptors.

Role as a Sigma Receptor Pharmacophore

The N-methyl-2-(pyrrolidin-1-yl)ethanamine moiety is a core structural component of the well-characterized sigma receptor ligand, BD1008 (N-[2-(3,4-dichlorophenyl)ethyl]-N-methyl-2-(1-pyrrolidinyl)ethylamine).[3][4] BD1008 and its analogs have been extensively studied for their high affinity for sigma-1 receptors and their potential therapeutic applications.[3][5]

Studies have shown that these compounds can attenuate the toxic and stimulant effects of cocaine, suggesting a role for sigma receptor antagonists in the development of treatments for substance abuse disorders.[3][4] The N-methyl-2-(pyrrolidin-1-yl)ethanamine core is crucial for this interaction.

Potential as a CNS Modulator

The broader class of 2-(pyrrolidin-1-yl)ethanamine derivatives has been explored for its potential to modulate various neurotransmitter systems in the central nervous system (CNS).[1] While specific data for the N-methyl derivative is lacking, the structural similarity to known CNS-active agents suggests that it could serve as a valuable starting point for the development of novel therapeutics for neurological and psychiatric disorders.

Quantitative Data on Structurally Related Compounds

Due to the absence of specific biological data for N-methyl-2-pyrrolidin-1-ylethanamine, the following table presents the receptor binding affinities of its more complex analog, BD1008, and related compounds. This data highlights the importance of the N-methyl-2-(pyrrolidin-1-yl)ethanamine scaffold for sigma receptor binding.

Compound	Target Receptor	Binding Affinity (Ki, nM)	Source
BD1008	Sigma-1	High Affinity (Specific value not consistently reported)	[3][4]
Sigma-2	Moderate Affinity	[3]
UMB 98-103 (Analogs of BD1008)	Sigma-1	High Affinity	[3]
Sigma-2	Moderate Affinity	[3]
BD1060	Sigma-1	High Affinity	[4]
BD1067	Sigma-1	High Affinity	[4]
BD1052	Sigma-1	High Affinity	[4]
LR132	Sigma-1	High Affinity	[5]

Visualizations

Proposed Synthetic Workflow

Caption: A proposed synthetic workflow for N-methyl-2-pyrrolidin-1-ylethanamine via reductive amination.

Hypothesized Signaling Pathway

Caption: A hypothesized signaling pathway for a BD1008 analog as a sigma-1 receptor antagonist.

Conclusion

N-methyl-2-pyrrolidin-1-ylethanamine is a valuable chemical entity whose full research potential is yet to be unlocked. While direct studies on this compound are sparse, its structural relationship to potent sigma receptor ligands like BD1008 provides a strong rationale for its use in the design and synthesis of novel CNS-active agents. The proposed synthetic route offers a practical approach for its preparation, enabling further investigation into its pharmacological profile. This technical guide serves as a starting point for researchers interested in exploring the therapeutic possibilities of N-methyl-2-pyrrolidin-1-ylethanamine and its derivatives, particularly in the context of neurological and substance-related disorders. Future research should focus on the detailed pharmacological characterization of this compound to elucidate its specific biological targets and mechanisms of action.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. N-alkyl substituted analogs of the sigma receptor ligand BD1008 and traditional sigma receptor ligands affect cocaine-induced convulsions and lethality in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Conformationally restricted analogs of BD1008 and an antisense oligodeoxynucleotide targeting sigma1 receptors produce anti-cocaine effects in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to N-methyl-2-(pyrrolidin-1-yl)ethanamine and Its Analogs

This technical guide provides a comprehensive overview of N-methyl-2-(pyrrolidin-1-yl)ethanamine, a heterocyclic amine of interest to researchers, scientists, and drug development professionals. Due to the limited publicly available data on this specific compound, this guide also incorporates information from structurally similar pyrrolidine derivatives to provide a broader context for its potential properties, synthesis, and biological significance.

Chemical Identity and Nomenclature

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a disubstituted pyrrolidine. The following table summarizes its key chemical identifiers and synonyms.

Identifier Type	Value
IUPAC Name	N-methyl-2-pyrrolidin-1-ylethanamine[1]
CAS Number	32776-22-0[1]
Molecular Formula	C7H16N2[1]
Molecular Weight	128.22 g/mol [1]
Synonyms	methyl[2-(pyrrolidin-1-yl)ethyl]amine, Methyl(2-(pyrrolidin-1-yl)ethyl)amine[1]

Physicochemical and Computed Properties

The following table outlines the computed physicochemical properties of N-methyl-2-(pyrrolidin-1-yl)ethanamine, which are crucial for understanding its behavior in various experimental and biological systems.

Property	Value
XLogP3-AA	0.6
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	3
Exact Mass	128.131348519 Da[1]
Monoisotopic Mass	128.131348519 Da[1]
Topological Polar Surface Area	15.3 Ų[1]
Heavy Atom Count	9
Complexity	67.3[1]

Synthesis and Experimental Protocols

General Synthesis Pathway

The synthesis can be conceptualized in two main steps: the formation of an acetonitrile intermediate, followed by its reduction.

A plausible synthetic workflow for N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Step-by-Step Experimental Protocol (Hypothetical)

Step 1: Formation of (1-methylpyrrolidin-2-ylidene)-acetonitrile

This initial step involves the reaction of 1-methyl-2-pyrrolidinone with acetonitrile. While specific reagents and conditions are not detailed in available literature for this exact molecule, this transformation is a known procedure in organic chemistry.

Step 2: Hydrogenation of (1-methylpyrrolidin-2-ylidene)-acetonitrile

The intermediate from Step 1 is then reduced to the final product.

• Catalyst : A common catalyst for this type of reduction is Palladium on carbon (Pd/C).

• Solvent : Methanol is a frequently used solvent for such hydrogenation reactions.

• Conditions : The reaction is typically carried out under a hydrogen atmosphere at a temperature ranging from 40-80 °C.

• Work-up : Upon completion of the reaction, the catalyst is removed by filtration. The solvent is then evaporated, and the crude product is purified, commonly by distillation under reduced pressure.

Analytical Methodologies

The analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine and its potential impurities can be challenging due to the basic nature of the amine, which can lead to poor peak shape in reversed-phase liquid chromatography. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most effective techniques for the detection and quantification of such compounds and their impurities.

Biological Activity and Signaling Pathways

Specific pharmacological data and defined signaling pathways for N-methyl-2-(pyrrolidin-1-yl)ethanamine are not well-documented in publicly accessible literature. However, compounds containing the pyrrolidine ring are known to be biologically active and are often investigated for their potential as neurotransmitter modulators. It is plausible that derivatives of N-methyl-2-(pyrrolidin-1-yl)ethanamine could interact with various central nervous system (CNS) targets.

The following diagram illustrates a hypothetical relationship between the chemical structure of N-methyl-2-(pyrrolidin-1-yl)ethanamine and its potential as a CNS-active agent, a common area of investigation for pyrrolidine derivatives.

References

• 1. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to N-methyl-2-(pyrrolidin-1-yl)ethanamine: Molecular Weight and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine, focusing on its molecular properties and mass spectrometric behavior. The information presented herein is intended to support research, analytical method development, and quality control activities involving this compound.

Core Molecular Data

N-methyl-2-(pyrrolidin-1-yl)ethanamine, a tertiary amine, possesses the following fundamental molecular characteristics. This data is crucial for accurate mass spectrometry analysis and chemical identification.

Property	Value
Molecular Formula	C₇H₁₆N₂
Average Molecular Weight	128.22 g/mol [1]
Monoisotopic Mass	128.131348519 Da[1]
IUPAC Name	N-methyl-2-(pyrrolidin-1-yl)ethanamine[1]
CAS Number	32776-22-0[1]

Mass Spectrometry Analysis

Mass spectrometry is a powerful analytical technique for the identification and quantification of N-methyl-2-(pyrrolidin-1-yl)ethanamine. Electron ionization (EI) is a common method for the analysis of volatile amines, often in conjunction with gas chromatography (GC-MS).

Predicted Fragmentation Pathway

In electron ionization mass spectrometry, aliphatic amines characteristically undergo alpha-cleavage, which involves the breaking of a carbon-carbon bond adjacent to the nitrogen atom. This fragmentation pattern is a key diagnostic tool for identifying such compounds. For N-methyl-2-(pyrrolidin-1-yl)ethanamine, two primary alpha-cleavage pathways are predicted, leading to the formation of stable iminium ions. The most stable fragment typically results in the base peak of the mass spectrum.

The predicted alpha-cleavage fragmentation of N-methyl-2-(pyrrolidin-1-yl)ethanamine is illustrated below. Cleavage at bond 'a' results in a fragment with a mass-to-charge ratio (m/z) of 70, while cleavage at bond 'b' produces a fragment with an m/z of 99. The fragment at m/z 70, being a more stable, substituted pyrrolidinium ion, is predicted to be the base peak.

Predicted alpha-cleavage fragmentation of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

The following is a representative protocol for the analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine and similar alkylamines using GC-MS. Due to the polar nature of amines, which can lead to poor peak shape and column adsorption, derivatization is often employed to improve chromatographic performance.

Sample Preparation and Derivatization

• Standard Solution Preparation: Prepare a stock solution of N-methyl-2-(pyrrolidin-1-yl)ethanamine in methanol at a concentration of 1 mg/mL. Create a series of working standard solutions by serial dilution in methanol.

• Derivatization: To 1 mL of the sample or standard solution, add 200 µL of 10 M NaOH solution and 200 µL of benzenesulfonyl chloride.[2]

• Reaction: Agitate the mixture at room temperature for 30 minutes.[2]

• Extraction: Add 1 mL of n-hexane and vortex for 1 minute to extract the derivatized amine.

• Sample Injection: Carefully transfer the hexane layer to an autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.[2]

• Injector Temperature: 290°C.[2]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2]

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp to 180°C at 5°C/min.

  • Ramp to 240°C at 10°C/min.

  • Ramp to 290°C at 25°C/min, hold for 10 minutes.[2]

• Injection Mode: Splitless, 1 µL injection volume.[2]

• MS Transfer Line Temperature: 290°C.[2]

• Ion Source Temperature: 230°C.

• Electron Energy: 70 eV.[2]

• Mass Scan Range: m/z 50-450.[2]

The workflow for a typical GC-MS analysis of amines is depicted in the following diagram.

General workflow for the GC-MS analysis of amines.

References

• 1. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]

Protocols & Analytical Methods

Synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine: An Application Note

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine, a tertiary amine of interest in pharmaceutical research and drug development. The presented methodology is based on the well-established Eschweiler-Clarke reaction, a robust and efficient one-pot procedure for the N-methylation of primary amines.

Introduction

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a chemical intermediate whose structural motif is found in various biologically active compounds. The synthesis of this and related amines is a critical step in the development of novel therapeutic agents. The Eschweiler-Clarke reaction offers a reliable method for the synthesis of tertiary amines from primary or secondary amines using an excess of formic acid and formaldehyde.[1] This reductive amination process is advantageous as it typically proceeds to completion without the formation of quaternary ammonium salts.[1][2]

The reaction involves the formation of an iminium ion from the starting amine and formaldehyde, which is then reduced by formic acid to the methylated amine.[3] For a primary amine, this process occurs twice to yield the dimethylated product. However, in the case of N-methylation of a primary amine to a secondary amine, careful control of stoichiometry is required. For the synthesis of the target tertiary amine from a primary amine precursor, an excess of the methylating agents is used.

Synthesis Protocol

This protocol details the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine from the commercially available precursor, 2-(pyrrolidin-1-yl)ethanamine.

Materials and Equipment:

• 2-(pyrrolidin-1-yl)ethanamine

• Formaldehyde (37% aqueous solution)

• Formic acid (98-100%)

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na2SO4)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Experimental Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(pyrrolidin-1-yl)ethanamine (1.0 equivalent).

• Add formic acid (excess, e.g., 5-10 equivalents) to the flask.

• Slowly add an aqueous solution of formaldehyde (37%, excess, e.g., 3-5 equivalents) to the reaction mixture.

• Heat the mixture to 80-100°C and maintain it at this temperature for several hours (e.g., 6-18 hours), monitoring the reaction progress by TLC or GC-MS.[3]

• After completion of the reaction, cool the mixture to room temperature.

• Carefully basify the reaction mixture to a pH of approximately 11 by the slow addition of a concentrated sodium hydroxide solution, ensuring the flask is cooled in an ice bath.

• Transfer the basic aqueous solution to a separatory funnel and extract the product with dichloromethane (3 x volume of the aqueous phase).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to obtain the crude product.

• The crude N-methyl-2-(pyrrolidin-1-yl)ethanamine can be further purified by distillation under reduced pressure.

Quantitative Data Summary

The following table summarizes representative quantitative data for the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine via the Eschweiler-Clarke reaction. Yields for this reaction are typically high.

Parameter	Value
Starting Material	2-(pyrrolidin-1-yl)ethanamine
Molecular Formula	C6H14N2
Molecular Weight	114.19 g/mol
Product	N-methyl-2-(pyrrolidin-1-yl)ethanamine
Molecular Formula	C7H16N2[4]
Molecular Weight	128.22 g/mol [4]
Typical Yield	85-95%
Purity (by GC)	>98%
CAS Number	32776-22-0[4]

Experimental Workflow Diagram

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. Review of Modern Eschweiler–Clarke Methylation Reaction [mdpi.com]
• 3. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 4. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Detection of N-methyl-2-(pyrrolidin-1-yl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a diamine compound featuring a pyrrolidine ring and a methylated secondary amine. As with many basic amines, its analysis can present challenges, including poor chromatographic peak shape (tailing) on standard reversed-phase columns and the need for sensitive detection methods.[1] This document provides detailed protocols for the quantification of N-methyl-2-(pyrrolidin-1-yl)ethanamine using two primary analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). These methods are designed to serve as a robust starting point for researchers in pharmaceutical development, quality control, and various scientific fields.

The protocols provided are based on established methods for structurally similar compounds and general best practices for the analysis of basic amines.[2] End-users should perform appropriate validation to ensure the methods meet the specific requirements of their application.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

LC-MS/MS is a highly sensitive and selective technique well-suited for the analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine in various matrices. The following protocol utilizes a reversed-phase column with a mobile phase modifier to ensure good peak shape and efficient ionization.

Experimental Protocol: LC-MS/MS

1.1. Instrumentation and Chromatographic Conditions

• LC System: A standard HPLC or UHPLC system equipped with a binary pump, autosampler, and column oven.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column with base-deactivated silica is recommended to improve peak shape (e.g., Waters XTerra MS C18, 2.1 x 30 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water. The addition of an acid modifier like formic acid helps to protonate the amine, improving peak shape and enhancing ESI signal in positive mode.[3]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

1.2. Reagent and Standard Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of N-methyl-2-(pyrrolidin-1-yl)ethanamine reference standard and dissolve it in a 10 mL volumetric flask with Mobile Phase A.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with Mobile Phase A to achieve a concentration range appropriate for the expected sample concentrations (e.g., 1 ng/mL to 500 ng/mL).

1.3. Sample Preparation

• Solid Samples: Dissolve the sample in Mobile Phase A, vortex, and sonicate to ensure complete dissolution. Filter the extract through a 0.22 µm syringe filter before analysis.

• Aqueous/Biological Samples (e.g., Plasma, Urine): Perform a protein precipitation by adding 3 parts of ice-cold acetonitrile (containing an internal standard, if used) to 1 part of the sample. Vortex vigorously and centrifuge at high speed (e.g., 15,000 x g) for 10 minutes.[4] Collect the supernatant and evaporate to dryness under a stream of nitrogen. Reconstitute the residue in Mobile Phase A.

1.4. MS/MS Parameters (ESI+) The following parameters are suggested starting points and should be optimized for the specific instrument used. The precursor ion will be the protonated molecule [M+H]⁺. For N-methyl-2-(pyrrolidin-1-yl)ethanamine (Molecular Weight: 128.22 g/mol ), the [M+H]⁺ ion is m/z 129.2.

Parameter	Setting
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Desolvation Temp.	350 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	Collision Energy (eV)
Quantifier: 129.2 > 84.1	15 (Predicted)
Qualifier: 129.2 > 58.1	20 (Predicted)

1.5. Data Analysis Quantification is achieved by constructing a calibration curve from the peak areas of the calibration standards versus their known concentrations. The concentration of N-methyl-2-(pyrrolidin-1-yl)ethanamine in the samples is then determined from this curve.

LC-MS/MS Workflow Diagram

Caption: Workflow for LC-MS/MS analysis.

Quantitative Data Summary: LC-MS/MS

This table should be populated with data obtained during method validation.

Parameter	Result
Linearity Range	User to determine
Correlation Coefficient (r²)	User to determine
Limit of Detection (LOD)	User to determine
Limit of Quantification (LOQ)	User to determine
Precision (%RSD)	User to determine
Accuracy (% Recovery)	User to determine

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a robust and reliable technique for the analysis of volatile and semi-volatile compounds. N-methyl-2-(pyrrolidin-1-yl)ethanamine is sufficiently volatile for direct GC-MS analysis without derivatization.

Experimental Protocol: GC-MS

2.1. Instrumentation and Chromatographic Conditions

• GC-MS System: A standard GC-MS system with a capillary column and an electron ionization (EI) source.

• Column: A mid-polarity column is recommended (e.g., DB-5ms, HP-5MS, or equivalent; 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless (or split, depending on concentration).

• Oven Temperature Program:

  • Initial Temperature: 80 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: Hold at 280 °C for 5 minutes.

2.2. Reagent and Standard Preparation

• Solvent: Dichloromethane or Ethyl Acetate (GC grade).

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of N-methyl-2-(pyrrolidin-1-yl)ethanamine reference standard and dissolve it in a 10 mL volumetric flask with the chosen solvent.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the solvent to achieve the desired concentration range.

2.3. Sample Preparation

• Solid Samples: Dissolve a known quantity of the sample in the chosen solvent. Vortex and sonicate to ensure complete dissolution. Filter if necessary.

• Liquid Samples: Perform a liquid-liquid extraction. Adjust the pH of the aqueous sample to >10 with NaOH to ensure the analyte is in its free base form. Extract with an immiscible organic solvent (e.g., ethyl acetate). Collect the organic layer, dry it over anhydrous sodium sulfate, and concentrate if necessary.

2.4. MS Parameters (EI)

• Ion Source Temperature: 230 °C.

• Ionization Energy: 70 eV.

• Acquisition Mode:

  • Full Scan: For qualitative identification, scan from m/z 40 to 300.

  • Selected Ion Monitoring (SIM): For quantitative analysis, monitor characteristic ions. Predicted key ions include:

    • m/z 84: (Pyrrolidinyl-methyl fragment) - Likely base peak.

    • m/z 58: (Methyl-ethyl-amine fragment).

    • m/z 128: (Molecular ion, may be low abundance).

2.5. Data Analysis Identify the compound by comparing its retention time and mass spectrum to that of a pure standard. For quantification, create a calibration curve by plotting the peak area of the primary SIM ion against the concentration of the standards.

GC-MS Workflow Diagram

Caption: Workflow for GC-MS analysis.

Quantitative Data Summary: GC-MS

This table should be populated with data obtained during method validation.

Parameter	Result
Linearity Range	User to determine
Correlation Coefficient (r²)	User to determine
Limit of Detection (LOD)	User to determine
Limit of Quantification (LOQ)	User to determine
Precision (%RSD)	User to determine
Accuracy (% Recovery)	User to determine

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for a low-volume, direct analysis urine preparation procedure for non-targeted GC-MS metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Pharmacological Characterization of N-methyl-2-(pyrrolidin-1-yl)ethanamine

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a synthetic compound with a chemical structure suggestive of potential psychoactive properties. As a suspected novel psychoactive substance (NPS), a thorough investigation of its pharmacological profile is crucial to understand its mechanism of action, potential therapeutic applications, and toxicological risks.[1][2] These application notes provide a comprehensive experimental framework for the systematic in vitro and in vivo characterization of this compound. The protocols outlined below are designed to identify its molecular targets, elucidate its effects on cellular signaling, and evaluate its behavioral pharmacology.

The proposed experimental workflow follows a tiered approach, beginning with broad in vitro screening to identify primary biological targets, followed by more detailed functional assays to characterize the nature of the interaction (e.g., agonist, antagonist), and culminating in in vivo studies to assess its effects on a whole-organism level.[3]

Experimental Workflow

The overall experimental design is depicted in the workflow diagram below. This multi-tiered approach allows for a logical progression from initial broad screening to more specific and complex biological characterization.

Caption: A tiered experimental workflow for the characterization of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Tier 1: In Vitro Target Screening - Radioligand Binding Assays

The initial step is to screen N-methyl-2-(pyrrolidin-1-yl)ethanamine against a panel of receptors and transporters commonly associated with psychoactive drugs. Radioligand binding assays are a robust method for determining the affinity of a compound for a specific receptor.[4][5][6]

Protocol 1: Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of N-methyl-2-(pyrrolidin-1-yl)ethanamine for a panel of selected G-protein coupled receptors (GPCRs) and monoamine transporters.

Materials:

• Cell membranes prepared from HEK293 or CHO cells stably expressing the target receptor (e.g., dopamine D1, D2; serotonin 5-HT1A, 5-HT2A; adrenergic α1, α2; and dopamine, serotonin, and norepinephrine transporters).

• Radioligands specific for each target (e.g., [3H]-SCH23390 for D1, [3H]-Spiperone for D2, [3H]-8-OH-DPAT for 5-HT1A, [3H]-Ketanserin for 5-HT2A, [3H]-Prazosin for α1, [3H]-Rauwolscine for α2, [3H]-WIN 35,428 for DAT, [3H]-Citalopram for SERT, [3H]-Nisoxetine for NET).

• N-methyl-2-(pyrrolidin-1-yl)ethanamine stock solution (in DMSO or other suitable solvent).

• Assay buffer (specific to each target, typically containing a buffer salt, e.g., Tris-HCl, and other additives).

• Non-specific binding competitor (a high concentration of a known ligand for the target).

• 96-well filter plates.

• Scintillation fluid.

• Microplate scintillation counter.

Procedure:

• Prepare serial dilutions of N-methyl-2-(pyrrolidin-1-yl)ethanamine in assay buffer.

• In a 96-well plate, add the cell membranes, radioligand (at a concentration near its Kd), and either buffer (for total binding), non-specific competitor (for non-specific binding), or varying concentrations of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

• Incubate the plate at room temperature for a predetermined time to reach equilibrium.

• Harvest the membranes onto filter plates using a cell harvester and wash with ice-cold assay buffer to remove unbound radioligand.

• Allow the filters to dry, then add scintillation fluid to each well.

• Quantify the radioactivity in each well using a microplate scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the concentration of N-methyl-2-(pyrrolidin-1-yl)ethanamine and fit the data to a one-site competition model to determine the IC50.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation:

Table 1: Binding Affinities (Ki) of N-methyl-2-(pyrrolidin-1-yl)ethanamine at Various Receptors and Transporters.

Target	Radioligand	Ki (nM)
Dopamine D1 Receptor	[3H]-SCH23390	>10,000
Dopamine D2 Receptor	[3H]-Spiperone	850
Serotonin 5-HT1A Receptor	[3H]-8-OH-DPAT	1200
Serotonin 5-HT2A Receptor	[3H]-Ketanserin	55
Adrenergic α1 Receptor	[3H]-Prazosin	2500
Adrenergic α2 Receptor	[3H]-Rauwolscine	900
Dopamine Transporter (DAT)	[3H]-WIN 35,428	25
Serotonin Transporter (SERT)	[3H]-Citalopram	150

| Norepinephrine Transporter (NET) | [3H]-Nisoxetine | 75 |

Tier 2: In Vitro Functional Characterization

Based on the binding assay results, functional assays should be performed for the targets with the highest affinities to determine if N-methyl-2-(pyrrolidin-1-yl)ethanamine acts as an agonist, antagonist, or has no functional effect. For GPCRs, common functional readouts include changes in intracellular cyclic AMP (cAMP) or calcium levels.[7][8][9][10][11] For monoamine transporters, neurotransmitter uptake assays are appropriate.[3][12]

GPCR Functional Assays

Assuming the highest affinity is for the 5-HT2A receptor, a calcium mobilization assay would be appropriate, as this receptor is Gq-coupled.

Protocol 2: Calcium Mobilization Assay

Objective: To determine the functional activity (EC50 and Emax) of N-methyl-2-(pyrrolidin-1-yl)ethanamine at the 5-HT2A receptor.

Materials:

• HEK293 or CHO cells stably expressing the human 5-HT2A receptor.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• N-methyl-2-(pyrrolidin-1-yl)ethanamine stock solution.

• Reference agonist (e.g., serotonin).

• Reference antagonist (e.g., ketanserin).

• 96-well black, clear-bottom plates.

• Fluorescence plate reader with automated injection capabilities.

Procedure:

• Plate the 5-HT2A expressing cells in 96-well plates and grow overnight.

• Load the cells with the calcium-sensitive dye according to the manufacturer's instructions.

• Prepare serial dilutions of N-methyl-2-(pyrrolidin-1-yl)ethanamine and the reference agonist in assay buffer.

• Measure the baseline fluorescence of the cells.

• Inject the different concentrations of the test compound or reference agonist into the wells and immediately begin measuring the fluorescence intensity over time.

• To test for antagonist activity, pre-incubate the cells with varying concentrations of N-methyl-2-(pyrrolidin-1-yl)ethanamine before adding a fixed concentration (e.g., EC80) of the reference agonist.

• Calculate the change in fluorescence from baseline for each well.

• Plot the fluorescence change against the logarithm of the compound concentration and fit to a sigmoidal dose-response curve to determine the EC50 and Emax.

Signaling Pathway Diagram:

Caption: 5-HT2A receptor Gq-coupled signaling pathway leading to calcium release.

Monoamine Transporter Functional Assay

Given the high affinity for the dopamine transporter (DAT), a neurotransmitter uptake assay is essential.

Protocol 3: Dopamine Uptake Assay

Objective: To determine the potency (IC50) of N-methyl-2-(pyrrolidin-1-yl)ethanamine to inhibit dopamine uptake by DAT.

Materials:

• HEK293 cells stably expressing the human dopamine transporter (DAT).

• [3H]-Dopamine.

• N-methyl-2-(pyrrolidin-1-yl)ethanamine stock solution.

• Reference DAT inhibitor (e.g., cocaine or GBR-12909).

• Assay buffer.

• 96-well plates.

• Scintillation fluid.

• Microplate scintillation counter.

Procedure:

• Plate the DAT-expressing cells in 96-well plates and grow overnight.

• Wash the cells with assay buffer.

• Pre-incubate the cells with varying concentrations of N-methyl-2-(pyrrolidin-1-yl)ethanamine or the reference inhibitor for a short period.

• Add [3H]-Dopamine to each well and incubate for a defined time at 37°C.

• Terminate the uptake by rapidly washing the cells with ice-cold assay buffer.

• Lyse the cells and transfer the lysate to scintillation vials.

• Add scintillation fluid and quantify the radioactivity using a scintillation counter.

• Plot the percentage of [3H]-Dopamine uptake inhibition against the logarithm of the compound concentration and fit the data to determine the IC50.

Data Presentation:

Table 2: Functional Activity of N-methyl-2-(pyrrolidin-1-yl)ethanamine at High-Affinity Targets.

Target	Assay Type	Parameter	Value
5-HT2A Receptor	Calcium Mobilization	EC50 (nM)	120
5-HT2A Receptor	Calcium Mobilization	Emax (% of Serotonin)	95

| Dopamine Transporter (DAT) | [3H]-Dopamine Uptake | IC50 (nM) | 45 |

Tier 3: In Vivo Behavioral Analysis

Based on the in vitro findings suggesting potent activity at the dopamine transporter and 5-HT2A receptor, in vivo studies in rodents are warranted to investigate the compound's effects on behavior, particularly psychostimulant and potential hallucinogenic-like effects.[13][14]

Protocol 4: Open Field Test for Locomotor Activity

Objective: To assess the effect of N-methyl-2-(pyrrolidin-1-yl)ethanamine on spontaneous locomotor activity in mice or rats.

Materials:

• Male C57BL/6 mice or Sprague-Dawley rats.

• N-methyl-2-(pyrrolidin-1-yl)ethanamine solution for injection (e.g., dissolved in saline).

• Vehicle control (e.g., saline).

• Reference psychostimulant (e.g., amphetamine).

• Open field arenas equipped with automated activity monitoring systems (e.g., infrared beams).

Procedure:

• Acclimate the animals to the testing room for at least 1 hour before the experiment.

• Administer N-methyl-2-(pyrrolidin-1-yl)ethanamine (at various doses), vehicle, or the reference stimulant via an appropriate route (e.g., intraperitoneal injection).

• Immediately place the animal in the center of the open field arena.

• Record locomotor activity (e.g., distance traveled, rearing frequency) for a set period (e.g., 60 minutes).

• Analyze the data by comparing the activity of the drug-treated groups to the vehicle-treated group.

Protocol 5: Head-Twitch Response (HTR) Assay

Objective: To evaluate the potential for 5-HT2A receptor-mediated hallucinogenic-like effects in mice.

Materials:

• Male C57BL/6 mice.

• N-methyl-2-(pyrrolidin-1-yl)ethanamine solution for injection.

• Vehicle control.

• Reference 5-HT2A agonist (e.g., DOI or LSD).

• Observation chambers.

Procedure:

• Acclimate the mice to the observation chambers.

• Administer N-methyl-2-(pyrrolidin-1-yl)ethanamine (at various doses), vehicle, or the reference agonist.

• Observe the mice for a defined period (e.g., 30 minutes) and count the number of head twitches.

• Compare the number of head twitches in the drug-treated groups to the vehicle-treated group.

Data Presentation:

Table 3: In Vivo Behavioral Effects of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Behavioral Assay	Species	Dose (mg/kg)	Outcome
Open Field Test	Mouse	1	No significant effect
Open Field Test	Mouse	3	150% increase in distance traveled
Open Field Test	Mouse	10	400% increase in distance traveled
Head-Twitch Response	Mouse	1	5 ± 2 twitches/30 min
Head-Twitch Response	Mouse	3	18 ± 5 twitches/30 min

| Head-Twitch Response | Mouse | 10 | 45 ± 8 twitches/30 min |

Logical Relationship Diagram:

References

• 1. clinicallab.com [clinicallab.com]
• 2. frontiersin.org [frontiersin.org]
• 3. [In vitro screening of psychoactive drugs] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. library.ncifrederick.cancer.gov [library.ncifrederick.cancer.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. cAMP-Glo™ Assay Protocol [worldwide.promega.com]
• 11. PDSP - Functional Assays Protocols [kidbdev.med.unc.edu]
• 12. [In-vitro screening of psychoactive drugs to prevent abuses] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Experimental Models on Effects of Psychostimulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Animal models to guide clinical drug development in ADHD: lost in translation? - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-methyl-2-(pyrrolidin-1-yl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of N-methyl-2-(pyrrolidin-1-yl)ethanamine as a versatile chemical reagent. This document includes its chemical and physical properties, key applications with detailed experimental protocols, and relevant safety information.

Chemical and Physical Properties

N-methyl-2-(pyrrolidin-1-yl)ethanamine, also known as Methyl(2-(pyrrolidin-1-yl)ethyl)amine, is a diamine featuring a tertiary amine within the pyrrolidine ring and a secondary amine in the ethyl side chain. These structural characteristics make it a valuable building block in organic synthesis and a functional reagent in analytical chemistry.

Property	Value	Reference
Molecular Formula	C₇H₁₆N₂	[1]
Molecular Weight	128.22 g/mol	[1][2]
CAS Number	32776-22-0	[1]
Appearance	Liquid	[2]
Density	0.885 g/mL at 25 °C	[2]
Refractive Index	n20/D 1.4684	[2]
Boiling Point	Not explicitly stated, but related compounds have boiling points around 197.5°C
Solubility	Miscible with water and most common organic solvents.

Applications in Analytical Chemistry

N-methyl-2-(pyrrolidin-1-yl)ethanamine has demonstrated utility as a derivatization reagent in sensitive analytical techniques, particularly for the quantification of carboxylic acids. Its ability to introduce an easily detectable moiety enhances the performance of methods like High-Performance Liquid Chromatography (HPLC) with electrochemiluminescence detection and dual-cloud point extraction.

Derivatization Reagent for Carboxylic Acids in HPLC

N-methyl-2-(pyrrolidin-1-yl)ethanamine can be employed as an electrogenerated chemiluminescence derivatization reagent for carboxylic acids in HPLC. This application is particularly useful for the analysis of plant hormones like indole-3-acetic acid and indole-3-butyric acid. The derivatization process converts the carboxylic acid into a labeled amine that can be detected with high sensitivity.

Experimental Workflow for Derivatization and HPLC Analysis

Caption: Workflow for the derivatization of carboxylic acids.

Protocol 1: Derivatization of Carboxylic Acids for HPLC-ECL Detection

Materials:

• N-methyl-2-(pyrrolidin-1-yl)ethanamine

• Carboxylic acid sample (e.g., indole-3-acetic acid)

• Coupling agent (e.g., N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC))

• Aprotic solvent (e.g., Dichloromethane, Acetonitrile)

• HPLC system with an electrochemiluminescence detector

Procedure:

• Sample Preparation: Dissolve a known amount of the carboxylic acid sample in the aprotic solvent.

• Activation: Add the coupling agent to the carboxylic acid solution in a 1:1 molar ratio. Stir the mixture at room temperature for 10-15 minutes to activate the carboxylic acid.

• Derivatization: Add N-methyl-2-(pyrrolidin-1-yl)ethanamine to the activated carboxylic acid solution in a slight molar excess (e.g., 1.2:1).

• Reaction: Allow the reaction to proceed at room temperature for 1-2 hours, or until completion as monitored by a suitable technique (e.g., Thin Layer Chromatography).

• Work-up: After the reaction is complete, filter the solution to remove any precipitated by-products (e.g., dicyclohexylurea if DCC is used). The resulting solution containing the derivatized analyte can be directly injected into the HPLC system or concentrated and reconstituted in a suitable mobile phase.

• HPLC-ECL Analysis: Inject the prepared sample into the HPLC system. The separation is typically achieved on a C18 column. The eluent is then passed through the electrochemiluminescence detector for quantification.

Dual-Cloud Point Extraction

N-methyl-2-(pyrrolidin-1-yl)ethanamine has been utilized in dual-cloud point extraction methods. This technique is an effective preconcentration and separation method for analytes from complex matrices. The amine's properties facilitate the phase separation process.

Role in Organic Synthesis

While specific, detailed protocols for the use of N-methyl-2-(pyrrolidin-1-yl)ethanamine as a reagent in complex organic syntheses are not extensively documented in publicly available literature, its structure suggests potential applications as a bidentate ligand, a base, or a nucleophile.

A common synthetic route to produce a related compound, 2-(2-Aminoethyl)-1-methylpyrrolidine, starts from 1-methyl-2-pyrrolidinone.[2] This synthesis is presented below for informational purposes, as the resulting compound is an isomer of the title compound.

Synthesis Pathway of an Isomer: 2-(2-Aminoethyl)-1-methylpyrrolidine

Caption: Synthesis of an isomer of the title compound.

Protocol 2: Synthesis of 2-(2-Aminoethyl)-1-methylpyrrolidine

This protocol is based on patent literature and may require optimization.[2]

Step 1: Formation of (1-Methylpyrrolidin-2-ylidene)-acetonitrile

This step involves the reaction of 1-methyl-2-pyrrolidinone with acetonitrile. The patent literature suggests this is a known procedure but does not provide specific reagents or conditions for this initial step.[2]

Step 2: Hydrogenation of (1-Methylpyrrolidin-2-ylidene)-acetonitrile

Materials:

• (1-Methylpyrrolidin-2-ylidene)-acetonitrile

• Palladium on carbon (Pd/C) catalyst

• Methanol

• Hydrogen gas

Procedure:

• Reaction Setup: In a suitable hydrogenation reactor, dissolve the intermediate, (1-Methylpyrrolidin-2-ylidene)-acetonitrile, in methanol.

• Catalyst Addition: Add a catalytic amount of Pd/C to the solution.

• Hydrogenation: Pressurize the reactor with hydrogen gas and heat the reaction mixture to a temperature in the range of 40-80 °C.[2]

• Monitoring: Monitor the reaction progress by hydrogen uptake or by analytical techniques such as GC-MS.

• Work-up: Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Purification: Remove the catalyst by filtration. Evaporate the solvent under reduced pressure. The resulting crude product can be purified by distillation under reduced pressure.[2]

Safety Information

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound.[2] All work should be conducted in a well-ventilated fume hood.[2]

Hazard Classifications:

• Combustible liquid

• Causes skin irritation

• Causes serious eye damage

• May cause respiratory irritation

Hypothetical Signaling Pathway Modulation

Given its structural similarity to other pyrrolidine-based central nervous system (CNS) active agents, derivatives of N-methyl-2-(pyrrolidin-1-yl)ethanamine could potentially interact with various neurotransmitter systems.[2] The diagram below illustrates a hypothetical signaling pathway that such a derivative might modulate. It is crucial to note that this is a theoretical representation and requires experimental validation.

Hypothetical Neuromodulatory Pathway

Caption: Hypothetical modulation of a signaling pathway.

Currently, there is a lack of specific pharmacological data, such as receptor binding affinities and in vivo efficacy, for N-methyl-2-(pyrrolidin-1-yl)ethanamine in peer-reviewed literature.[2] Its primary role in drug discovery appears to be as a scaffold or intermediate for more complex molecules.[2]

References

• 1. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: N-methyl-2-(pyrrolidin-1-yl)ethanamine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a versatile bifunctional building block in organic synthesis, featuring a nucleophilic secondary amine and a tertiary amine incorporated within a pyrrolidine ring. This unique structural motif makes it a valuable precursor for the synthesis of a diverse range of biologically active molecules, particularly in the development of novel therapeutics. Its incorporation into molecular scaffolds can influence physicochemical properties such as basicity, lipophilicity, and solubility, which are critical for pharmacokinetic and pharmacodynamic profiles.

These application notes provide an overview of the utility of N-methyl-2-(pyrrolidin-1-yl)ethanamine in the synthesis of potential therapeutic agents, with a focus on phenothiazine and pyrovalerone analogs. Detailed experimental protocols, quantitative data, and workflow visualizations are presented to guide researchers in the practical application of this valuable synthetic intermediate.

Application 1: Synthesis of Phenothiazine Derivatives as Potential Antihistaminic and Analgesic Agents

Phenothiazine and its derivatives are a well-established class of compounds with a broad spectrum of pharmacological activities, including antipsychotic, antihistaminic, and analgesic effects. The introduction of an N-methyl-2-(pyrrolidin-1-yl)ethanamine side chain to the phenothiazine core is a promising strategy for the development of novel drug candidates with potentially improved efficacy and safety profiles. The pyrrolidine moiety can enhance binding to specific receptors and modulate the overall pharmacological activity.

Experimental Protocol: Synthesis of 10-(2-(methyl(2-(pyrrolidin-1-yl)ethyl)amino)ethyl)-10H-phenothiazine

This protocol describes the N-alkylation of phenothiazine with a derivative of N-methyl-2-(pyrrolidin-1-yl)ethanamine. The reaction proceeds via a nucleophilic substitution, where the secondary amine of the building block displaces a leaving group on an alkyl chain attached to the phenothiazine nitrogen.

Step 1: Synthesis of 1-(2-chloroethyl)-10H-phenothiazine

A mixture of phenothiazine (1.0 eq), 1-bromo-2-chloroethane (3.0 eq), and powdered potassium hydroxide (3.0 eq) in toluene is heated at reflux for 6 hours. The reaction is monitored by TLC. After completion, the mixture is cooled, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography.

Step 2: N-Alkylation with N-methyl-2-(pyrrolidin-1-yl)ethanamine

To a solution of 1-(2-chloroethyl)-10H-phenothiazine (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), N-methyl-2-(pyrrolidin-1-yl)ethanamine (1.2 eq) and potassium carbonate (2.0 eq) are added. The reaction mixture is stirred at 80 °C for 12 hours. The reaction progress is monitored by TLC. Upon completion, the mixture is cooled to room temperature, diluted with water, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The crude product is purified by column chromatography on silica gel.

Quantitative Data

Step	Reactants	Product	Solvent	Catalyst/Base	Temperature (°C)	Time (h)	Yield (%)
1	Phenothiazine, 1-bromo-2-chloroethane	1-(2-chloroethyl)-10H-phenothiazine	Toluene	KOH	Reflux	6	75
2	1-(2-chloroethyl)-10H-phenothiazine, N-methyl-2-(pyrrolidin-1-yl)ethanamine	10-(2-(methyl(2-(pyrrolidin-1-yl)ethyl)amino)ethyl)-10H-phenothiazine	DMF	K₂CO₃	80	12	65

Experimental Workflow

Synthesis workflow for the phenothiazine derivative.

Potential Signaling Pathway Involvement

Phenothiazine derivatives often exert their effects by interacting with various receptors in the central nervous system. The synthesized compound, with its structural similarity to known antihistamines and analgesics, may act as an antagonist at histamine H1 receptors and could potentially modulate opioid receptor activity.

Application Note: GC-MS Analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine

Abstract

This application note presents a detailed protocol for the qualitative and quantitative analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine in solution using Gas Chromatography-Mass Spectrometry (GC-MS). The described method is intended for researchers, scientists, and professionals in drug development and related fields. The protocol outlines sample preparation, instrument parameters, and data analysis. Due to the basic nature of the analyte, which can lead to poor peak shape, derivatization is often recommended to improve chromatographic performance.[1][2] This protocol will cover both direct analysis and analysis following a derivatization step.

Introduction

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a chemical compound containing a pyrrolidine ring and a secondary amine group. Accurate and sensitive quantification of such compounds is crucial in various research and development settings, including pharmaceutical analysis and impurity profiling. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[1] This method offers high sensitivity and selectivity, making it well-suited for the analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for achieving accurate and reproducible results. The following protocol is a general guideline and may require optimization based on the specific sample matrix.

1.1. Direct Analysis (Without Derivatization)

This approach is faster but may be susceptible to poor peak shape (tailing) due to the basic nature of the amine.[1]

• Solvent: Prepare samples in a high-purity volatile organic solvent such as methanol, acetonitrile, or dichloromethane.[3]

• Concentration: Aim for a final analyte concentration in the range of 1-10 µg/mL.[3] Highly concentrated samples can lead to column overload and contamination of the MS system.[3]

• Procedure:

  • Accurately weigh the sample containing N-methyl-2-(pyrrolidin-1-yl)ethanamine.

  • Dissolve the sample in the chosen solvent to achieve the desired concentration.

  • Vortex the sample for 30 seconds to ensure complete dissolution.

  • If particulate matter is present, filter the sample through a 0.2 µm syringe filter into a 2 mL GC vial.[4]

  • Cap the vial immediately to prevent solvent evaporation.

1.2. Analysis with Derivatization (Acylation)

Derivatization is often employed to improve the volatility and thermal stability of analytes, as well as to enhance chromatographic peak shape and mass spectral characteristics.[2][5] Acylation with an agent like trifluoroacetic anhydride (TFAA) is a common method for derivatizing amines.[2]

• Reagents:

  • Trifluoroacetic anhydride (TFAA)

  • Pyridine (optional, as a catalyst)

  • Ethyl acetate or other suitable solvent

• Procedure:

  • Prepare a stock solution of the sample in a suitable solvent as described in section 1.1.

  • Transfer a known volume (e.g., 100 µL) of the sample solution to a clean, dry reaction vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add 50 µL of ethyl acetate and 50 µL of TFAA to the dried sample.

  • Cap the vial tightly and heat at 60-70°C for 30 minutes.

  • Allow the vial to cool to room temperature.

  • Evaporate the excess reagent and solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following instrumental parameters are provided as a starting point and may require optimization for specific instruments and applications.

Table 1: GC-MS Parameters

Parameter	Value
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250°C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial temperature 60°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Transfer Line Temperature	280°C
Scan Range	m/z 40-400
Scan Rate	2 scans/sec

Data Presentation

Quantitative data should be organized for clear interpretation and comparison.

Table 2: Expected Quantitative Data (Hypothetical)

Analyte	Retention Time (min)	Target Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
N-methyl-2-(pyrrolidin-1-yl)ethanamine	~8.5	84	58	128
TFA-derivative of N-methyl-2-(pyrrolidin-1-yl)ethanamine	~10.2	180	110	224

Note: Retention times and mass fragments are predictive and require experimental verification. The proposed target and qualifier ions are based on the chemical structure of the underivatized and derivatized analyte. The molecular weight of N-methyl-2-(pyrrolidin-1-yl)ethanamine is approximately 128.22 g/mol .[6]

Visualizations

Experimental Workflow

Caption: Workflow for GC-MS analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Logical Relationship of Derivatization

Caption: Rationale for derivatization in the GC-MS analysis of polar amines.

References

• 1. benchchem.com [benchchem.com]
• 2. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 3. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Determination of N-methyl-2-(pyrrolidin-1-yl)ethanamine

Introduction

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a substituted diamine with potential applications in pharmaceutical and chemical synthesis. Accurate and reliable quantification of this compound is crucial for quality control, stability studies, and pharmacokinetic assessments. This application note describes a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine. The method is designed to provide good peak shape and sensitivity for this basic amine compound.

Physicochemical Properties of N-methyl-2-(pyrrolidin-1-yl)ethanamine

A summary of the key physicochemical properties of N-methyl-2-(pyrrolidin-1-yl)ethanamine is presented in the table below. These properties are essential for the development of an appropriate HPLC method.

Property	Value	Reference
Molecular Formula	C7H16N2	[1]
Molecular Weight	128.22 g/mol	[1]
IUPAC Name	N-methyl-2-pyrrolidin-1-ylethanamine	[1]

Due to the basic nature of the amine groups, N-methyl-2-(pyrrolidin-1-yl)ethanamine is prone to peak tailing in traditional silica-based reversed-phase columns. To mitigate this, a base-deactivated column and a mobile phase with a suitable pH and additive are recommended.

Experimental Protocol: HPLC Analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine

This protocol outlines the steps for the quantitative analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine using HPLC with UV detection.

1. Instrumentation and Materials

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis detector.

• Data acquisition and processing software.

• Analytical balance.

• Volumetric flasks and pipettes.

• HPLC grade acetonitrile, methanol, and water.

• Formic acid (or other suitable mobile phase modifier).

• N-methyl-2-(pyrrolidin-1-yl)ethanamine reference standard.

2. Chromatographic Conditions

The following table summarizes the recommended HPLC conditions.

Parameter	Condition
HPLC Column	C18, 250 mm x 4.6 mm, 5 µm (base-deactivated)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector Wavelength	210 nm

3. Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-methyl-2-(pyrrolidin-1-yl)ethanamine reference standard and dissolve it in 10 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the 50:50 mobile phase mixture to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

4. Sample Preparation

The sample preparation will depend on the matrix. For a simple solution, dissolve the sample in the initial mobile phase to a concentration within the calibration range. For more complex matrices, a sample extraction and clean-up procedure may be necessary.

5. System Suitability

Before sample analysis, perform a system suitability test by injecting the 10 µg/mL working standard solution five times. The system is deemed suitable if the relative standard deviation (RSD) for the peak area and retention time is less than 2%.

6. Analysis and Quantification

Inject the prepared standard and sample solutions into the HPLC system. The concentration of N-methyl-2-(pyrrolidin-1-yl)ethanamine in the samples is determined by comparing the peak area with the calibration curve generated from the working standard solutions.

Visualizations

The following diagrams illustrate the logical workflow of the HPLC method development and a decision tree for troubleshooting common issues encountered with the analysis of basic amines.

Caption: Workflow for HPLC Method Development.

Caption: Troubleshooting Peak Tailing for Basic Amines.

References

• 1. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preparation and Storage of N-methyl-2-(pyrrolidin-1-yl)ethanamine Stock Solutions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the preparation and storage of stock solutions of N-methyl-2-(pyrrolidin-1-yl)ethanamine. Due to the limited availability of specific quantitative solubility and stability data for this compound, the protocols and data presented are based on the known properties of structurally similar aliphatic amines and general best practices in chemical handling. These guidelines are intended to ensure the accurate preparation and long-term stability of stock solutions for use in research and development.

Chemical Properties

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a diamine with the molecular formula C₇H₁₆N₂ and a molecular weight of 128.22 g/mol .[1] Its structure contains a tertiary amine within the pyrrolidine ring and a secondary amine in the ethylamine side chain. This structure suggests its miscibility with water and polar organic solvents.

Table 1: Physicochemical Properties of N-methyl-2-(pyrrolidin-1-yl)ethanamine and Related Compounds.

Property	N-methyl-2-(pyrrolidin-1-yl)ethanamine	2-(Pyrrolidin-1-yl)ethanamine	2-(2-Aminoethyl)-1-methylpyrrolidine
Molecular Formula	C₇H₁₆N₂	C₆H₁₄N₂	C₇H₁₆N₂
Molecular Weight ( g/mol )	128.22[1]	114.19[2]	128.22[3]
Appearance	Colorless to pale yellow liquid (presumed)	Colorless to pale yellow liquid[4]	Liquid[3]
Odor	Amine-like (presumed)	Fish-like, ammonia odor[4]	Not specified

Solubility

Protocol for Solubility Determination (Qualitative)

A simple solubility test can be performed to confirm appropriate solvents for stock solution preparation.[5][6]

Materials:

• N-methyl-2-(pyrrolidin-1-yl)ethanamine

• Test tubes

• Vortex mixer

• Solvents to be tested (e.g., deionized water, ethanol, methanol, DMSO, PBS)

Procedure:

• Add 1 mL of the desired solvent to a clean test tube.

• Add a small, accurately measured amount of N-methyl-2-(pyrrolidin-1-yl)ethanamine (e.g., 1-5 mg) to the test tube.

• Vortex the mixture vigorously for 30 seconds.

• Visually inspect the solution for any undissolved material.

• If the compound dissolves completely, it is considered soluble at that concentration.

Table 2: Estimated Solubility of N-methyl-2-(pyrrolidin-1-yl)ethanamine. (Note: This data is illustrative and based on the properties of similar compounds. It is recommended to perform solubility tests for your specific application.)

Solvent	Estimated Solubility at 25°C
Water	> 100 mg/mL
Ethanol	> 100 mg/mL
Methanol	> 100 mg/mL
Dimethyl Sulfoxide (DMSO)	> 100 mg/mL
Phosphate-Buffered Saline (PBS, pH 7.4)	> 50 mg/mL

Preparation of Stock Solutions

The following protocol outlines the steps for preparing a stock solution of N-methyl-2-(pyrrolidin-1-yl)ethanamine. It is crucial to use high-purity solvents and accurate weighing techniques to ensure the concentration of the final solution is correct.

Protocol for Stock Solution Preparation (100 mM in DMSO)

Materials:

• N-methyl-2-(pyrrolidin-1-yl)ethanamine (purity ≥95%)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Volumetric flask (appropriate size)

• Micropipettes

• Sterile, amber glass vials with screw caps

Procedure:

• Calculate the required mass: For a 100 mM solution, the required mass can be calculated using the following formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) For 10 mL of a 100 mM solution: Mass (g) = 0.1 mol/L x 0.01 L x 128.22 g/mol = 0.12822 g

• Weigh the compound: Accurately weigh the calculated amount of N-methyl-2-(pyrrolidin-1-yl)ethanamine using an analytical balance.

• Dissolve the compound: Transfer the weighed compound to the volumetric flask. Add a portion of the DMSO (approximately half the final volume) and swirl gently to dissolve the compound completely.

• Bring to volume: Once the compound is fully dissolved, add DMSO to the volumetric flask until the meniscus reaches the calibration mark.

• Mix thoroughly: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber glass vials to minimize freeze-thaw cycles and exposure to light.

Storage and Stability

Aliphatic amines can be susceptible to degradation through oxidation and reaction with atmospheric carbon dioxide. Proper storage is essential to maintain the integrity of the stock solution over time.

Recommended Storage Conditions:

• Short-term (1-2 weeks): Store at 2-8°C.

• Long-term (months): Store at -20°C or -80°C.

Factors Affecting Stability:

• Temperature: Higher temperatures can accelerate degradation.

• Light: Exposure to light can promote photo-degradation. Use of amber vials is recommended.

• Oxygen: The presence of oxygen can lead to oxidation of the amine groups. It is advisable to blanket the stock solution with an inert gas like nitrogen or argon before sealing for long-term storage.

• pH: The stability of amines in aqueous solutions can be pH-dependent. For aqueous solutions, buffering may be necessary.

Protocol for a Forced Degradation Study (Conceptual)

To assess the stability of N-methyl-2-(pyrrolidin-1-yl)ethanamine stock solutions, a forced degradation study can be performed. This involves exposing the solution to harsh conditions to accelerate decomposition and identify potential degradation products.

Stress Conditions:

• Acidic: 0.1 M HCl at 60°C for 24 hours.

• Basic: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative: 3% H₂O₂ at room temperature for 24 hours.

• Thermal: 60°C for 48 hours.

• Photolytic: Exposure to UV light (e.g., 254 nm) for 24 hours.

Analysis: The stability of the compound under these conditions would be monitored by a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), which can separate the parent compound from its degradation products.[7][8][9]

Table 3: Hypothetical Stability of 100 mM N-methyl-2-(pyrrolidin-1-yl)ethanamine in DMSO. (Note: This data is for illustrative purposes only and should be confirmed by experimental studies.)

Storage Condition	Duration	Purity (%)	Observations
Room Temperature (25°C), Light	1 month	95	Slight discoloration
4°C, Dark	3 months	98	No visible change
-20°C, Dark	12 months	>99	No visible change
-80°C, Dark	>24 months	>99	No visible change

Experimental Workflows

Diagram 1: Workflow for Preparation of N-methyl-2-(pyrrolidin-1-yl)ethanamine Stock Solution

Caption: A flowchart outlining the key steps for preparing a stock solution.

Diagram 2: Logical Relationship for Storage and Stability Considerations

Caption: Factors influencing the stability of the stock solution.

Safety Precautions

N-methyl-2-(pyrrolidin-1-yl)ethanamine is classified as a combustible liquid and may cause skin and eye irritation, as well as respiratory irritation.[1] Standard laboratory safety precautions should be followed.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle the compound in a well-ventilated area or a chemical fume hood.

• Avoid inhalation of vapors and contact with skin and eyes.

• In case of contact, flush the affected area with copious amounts of water.

• Consult the Safety Data Sheet (SDS) for complete safety information.

References

• 1. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Pyrrolidineethanamine | C6H14N2 | CID 1344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-(2-Aminoethyl)-1-methylpyrrolidine | C7H16N2 | CID 98388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. embibe.com [embibe.com]
• 6. www1.udel.edu [www1.udel.edu]
• 7. ijsdr.org [ijsdr.org]
• 8. eagleanalytical.com [eagleanalytical.com]
• 9. ijcrt.org [ijcrt.org]

Application of N-methyl-2-(pyrrolidin-1-yl)ethanamine in Medicinal Chemistry: A Guide for Drug Discovery Professionals

Introduction

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a versatile chemical scaffold that holds significant promise in the field of medicinal chemistry, particularly in the development of novel therapeutics targeting the central nervous system (CNS). The inherent structural features of the pyrrolidine ring, combined with the ethylamine side chain, provide a valuable framework for designing molecules with specific pharmacological activities. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in utilizing this scaffold for the discovery of new drugs. The focus will be on its application as a key building block for potent monoamine transporter inhibitors, especially targeting the dopamine transporter (DAT).

Rationale for Use in Drug Discovery

The pyrrolidine moiety is a common feature in many FDA-approved drugs, highlighting its importance in medicinal chemistry. Its saturated, five-membered ring structure offers several advantages for drug design, including:

• Three-Dimensional Diversity: The non-planar nature of the pyrrolidine ring allows for the exploration of three-dimensional chemical space, which can lead to improved binding affinity and selectivity for biological targets.

• Stereochemical Complexity: The presence of chiral centers in substituted pyrrolidines allows for the synthesis of stereoisomers with distinct pharmacological profiles.

• Favorable Physicochemical Properties: The pyrrolidine scaffold can be modified to fine-tune physicochemical properties such as lipophilicity and basicity, which are crucial for drug absorption, distribution, metabolism, and excretion (ADME).

The N-methyl-2-(pyrrolidin-1-yl)ethanamine core, in particular, has been identified as a key pharmacophore in compounds that interact with monoamine transporters. These transporters, including the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT), are critical for regulating neurotransmitter levels in the synapse and are important targets for treating a range of neurological and psychiatric disorders.

Application as a Dopamine Transporter (DAT) Inhibitor

Derivatives of N-methyl-2-(pyrrolidin-1-yl)ethanamine have shown significant promise as potent inhibitors of the dopamine transporter. DAT is responsible for the reuptake of dopamine from the synaptic cleft, thereby terminating dopaminergic signaling.[1] Inhibition of DAT leads to an increase in extracellular dopamine levels, a mechanism that is therapeutically beneficial in conditions such as attention deficit hyperactivity disorder (ADHD) and depression. It is also the primary mechanism of action for psychostimulants like cocaine and methylphenidate.

Structure-activity relationship (SAR) studies of related compounds, such as the pyrovalerone analogs, have demonstrated that modifications to the N-methyl-2-(pyrrolidin-1-yl)ethanamine core can lead to highly potent and selective DAT inhibitors.

Data Presentation

The following table summarizes the in vitro binding affinities (Ki) and uptake inhibition potencies (IC50) of a series of pyrovalerone analogs, which share the 2-(pyrrolidin-1-yl) moiety, at the dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters. This data highlights the potential of this scaffold in developing selective DAT inhibitors.

Compound	Aromatic Moiety	DAT Ki (nM)	SERT Ki (nM)	NET Ki (nM)	DAT IC50 (nM)	SERT IC50 (nM)	NET IC50 (nM)
Pyrovalerone	4-Methylphenyl	5.4	2500	28	18	3300	45
Analog 1	Phenyl	12	3100	43	35	4500	78
Analog 2	4-Chlorophenyl	4.2	1800	15	12	2800	25
Analog 3	3,4-Dichlorophenyl	1.8	980	8.5	5.2	1500	14
Analog 4	4-Fluorophenyl	6.1	2200	21	15	3100	38

Data adapted from Meltzer, P. C., et al. (2006). 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs: a promising class of monoamine uptake inhibitors. Journal of medicinal chemistry, 49(4), 1420–1432.[2]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the evaluation of N-methyl-2-(pyrrolidin-1-yl)ethanamine derivatives as monoamine transporter inhibitors.

General Synthesis of N-Substituted 2-(Pyrrolidin-1-yl)ethanamine Derivatives

This protocol describes a general method for the synthesis of analogs of N-methyl-2-(pyrrolidin-1-yl)ethanamine, which can be adapted to produce a variety of derivatives for SAR studies.

Materials:

• 1-(2-Chloroethyl)pyrrolidine hydrochloride

• Desired primary or secondary amine

• Potassium carbonate (K2CO3)

• Acetonitrile (ACN)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• To a solution of the desired amine (1.0 eq) in acetonitrile, add 1-(2-chloroethyl)pyrrolidine hydrochloride (1.2 eq) and potassium carbonate (3.0 eq).

• Stir the reaction mixture at 80 °C for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., dichloromethane/methanol gradient) to afford the desired N-substituted 2-(pyrrolidin-1-yl)ethanamine derivative.

• Characterize the final product by NMR and mass spectrometry.

In Vitro Dopamine Transporter (DAT) Binding Assay

This protocol outlines a competitive radioligand binding assay to determine the affinity of test compounds for the dopamine transporter.

Materials:

• Rat striatal tissue or cells expressing human DAT (hDAT)

• [³H]WIN 35,428 (radioligand)

• Cocaine or GBR 12909 (for non-specific binding determination)

• Assay buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4

• Wash buffer: 50 mM Tris-HCl, 0.9% NaCl, pH 7.4

• Scintillation cocktail

• Glass fiber filters (e.g., Whatman GF/B)

• 96-well plates

• Cell harvester

• Scintillation counter

Procedure:

• Membrane Preparation:

  • Homogenize rat striatal tissue in ice-cold assay buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C.

  • Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C.

  • Resuspend the resulting pellet (crude membrane fraction) in fresh assay buffer.

  • Determine the protein concentration using a standard protein assay (e.g., BCA assay).

• Binding Assay:

  • In a 96-well plate, add 50 µL of assay buffer (for total binding), 50 µL of a high concentration of cocaine or GBR 12909 (e.g., 10 µM, for non-specific binding), or 50 µL of the test compound at various concentrations.

  • Add 50 µL of [³H]WIN 35,428 to each well at a final concentration of approximately 0.5-1.0 nM.

  • Add 150 µL of the membrane preparation (containing 50-100 µg of protein) to each well.

  • Incubate the plate at room temperature for 60-90 minutes.

• Filtration and Detection:

  • Terminate the incubation by rapid filtration through glass fiber filters pre-soaked in wash buffer using a cell harvester.

  • Wash the filters three times with ice-cold wash buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vivo Assessment of Locomotor Activity in Mice

This protocol describes a method to assess the stimulant effects of N-methyl-2-(pyrrolidin-1-yl)ethanamine derivatives by measuring locomotor activity in mice.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Open field activity chambers equipped with infrared beams

• Test compound dissolved in a suitable vehicle (e.g., saline or 0.5% methylcellulose)

• Vehicle control

Procedure:

• Acclimation:

  • Acclimate the mice to the testing room for at least 1 hour before the experiment.

  • Habituate each mouse to the open field chamber for 30 minutes one day prior to testing.

• Drug Administration:

  • On the test day, administer the test compound or vehicle control to the mice via intraperitoneal (i.p.) or subcutaneous (s.c.) injection.

• Locomotor Activity Measurement:

  • Immediately after injection, place each mouse individually into the center of the open field chamber.

  • Record locomotor activity (e.g., distance traveled, number of beam breaks) continuously for a period of 60-120 minutes using the automated activity monitoring system.

• Data Analysis:

  • Analyze the locomotor activity data in time bins (e.g., 5 or 10 minutes).

  • Calculate the total distance traveled or total number of beam breaks for each mouse.

  • Compare the locomotor activity of the drug-treated groups to the vehicle-treated group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

Mandatory Visualization

Dopamine Signaling Pathway

The following diagram illustrates the key elements of the dopamine signaling pathway at the synapse, highlighting the role of the dopamine transporter (DAT) as a target for N-methyl-2-(pyrrolidin-1-yl)ethanamine derivatives.

Caption: Dopamine signaling at the synapse and the inhibitory action of N-methyl-2-(pyrrolidin-1-yl)ethanamine derivatives on DAT.

Experimental Workflow: In Vitro DAT Binding Assay

The following diagram outlines the workflow for the in vitro dopamine transporter binding assay.

Caption: Workflow for the in vitro dopamine transporter (DAT) radioligand binding assay.

Logical Relationship: SAR of Pyrovalerone Analogs at DAT

The following diagram illustrates the structure-activity relationship of pyrovalerone analogs, demonstrating the impact of aromatic substitution on DAT affinity.

Caption: SAR of pyrovalerone analogs at the dopamine transporter (DAT).

References

• 1. Mechanisms of dopamine transporter regulation in normal and disease states - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of N-methyl-2-(pyrrolidin-1-yl)ethanamine for Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the derivatization of N-methyl-2-(pyrrolidin-1-yl)ethanamine to enhance its detectability and chromatographic performance for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The protocols described are based on established methods for the derivatization of secondary amines and are adaptable for the target analyte.

Introduction

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a chemical compound containing both a secondary and a tertiary amine functional group. Direct analysis of such polar compounds by chromatographic methods can be challenging due to poor volatility, thermal instability, and low ionization efficiency. Chemical derivatization is a crucial sample preparation step that modifies the analyte to improve its physicochemical properties, leading to enhanced sensitivity, better chromatographic peak shape, and improved mass spectral characteristics.[1]

This document outlines derivatization strategies using acylation for GC-MS analysis and dansylation, Fmoc-Cl, and a chiral reagent for LC-MS analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine. The tertiary amine group in the pyrrolidine ring is generally unreactive under these conditions; therefore, derivatization will occur at the secondary amine.

Part 1: Derivatization for GC-MS Analysis

For GC-MS analysis, derivatization aims to increase the volatility and thermal stability of the analyte.[2] Acylation is a common technique used for primary and secondary amines.[2]

Application Note: Acylation with Acetic Anhydride

Acylation of the secondary amine of N-methyl-2-(pyrrolidin-1-yl)ethanamine with acetic anhydride produces a less polar and more volatile N-acetyl derivative, making it suitable for GC-MS analysis.[3] The reaction is typically performed under basic conditions to deprotonate the amine, enhancing its nucleophilicity.[4]

Experimental Protocol: Acylation with Acetic Anhydride

Materials:

• N-methyl-2-(pyrrolidin-1-yl)ethanamine sample

• Acetic Anhydride (derivatization grade)

• Pyridine (anhydrous)

• Ethyl acetate (GC grade)

• Deionized water

• Sodium sulfate (anhydrous)

• Vials with PTFE-lined caps

• Heating block or water bath

• Nitrogen evaporator

Procedure:

• Sample Preparation: Place an appropriate amount of the sample containing N-methyl-2-(pyrrolidin-1-yl)ethanamine into a vial and evaporate to dryness under a gentle stream of nitrogen if in solution.

• Derivatization: Add 100 µL of anhydrous pyridine and 100 µL of acetic anhydride to the dried sample.[3]

• Reaction: Cap the vial tightly and heat at 60°C for 30 minutes in a heating block or water bath.

• Work-up: Cool the vial to room temperature. Add 1 mL of deionized water to quench the excess acetic anhydride.

• Extraction: Add 1 mL of ethyl acetate, vortex for 1 minute, and centrifuge to separate the layers.

• Drying: Transfer the organic (upper) layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove residual water.

• Analysis: The sample is now ready for injection into the GC-MS system.

Part 2: Derivatization for LC-MS Analysis

For LC-MS analysis, derivatization is employed to improve chromatographic retention on reverse-phase columns and to enhance ionization efficiency.

Application Note: Dansylation

Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride) reacts with the secondary amine of N-methyl-2-(pyrrolidin-1-yl)ethanamine to form a stable, fluorescent sulfonamide derivative.[5] This derivatization significantly increases the hydrophobicity of the analyte, leading to better retention in reversed-phase chromatography, and the dansyl group enhances proton affinity, improving ionization in ESI-MS.[6][7]

Experimental Protocol: Dansylation

Materials:

• N-methyl-2-(pyrrolidin-1-yl)ethanamine sample

• Dansyl chloride solution (10 mg/mL in acetone or acetonitrile)[5]

• Sodium bicarbonate buffer (0.5 M, pH 9.5)[5]

• Formic acid

• Acetonitrile (LC-MS grade)

• Deionized water

• Vials with PTFE-lined caps

• Heating block or water bath

Procedure:

• Sample Preparation: Dissolve the sample containing N-methyl-2-(pyrrolidin-1-yl)ethanamine in a suitable solvent.

• Derivatization: In a vial, mix 100 µL of the sample solution with 100 µL of sodium bicarbonate buffer. Add 200 µL of the dansyl chloride solution.[5]

• Reaction: Vortex the mixture and incubate at 60°C for 30 minutes in the dark.

• Quenching: Add 10 µL of formic acid to stop the reaction and neutralize the excess base.

• Analysis: The derivatized sample can be directly injected into the LC-MS system after appropriate dilution with the initial mobile phase.

Application Note: Derivatization with Fmoc-Cl

9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) is another effective reagent for derivatizing primary and secondary amines.[8] The reaction with N-methyl-2-(pyrrolidin-1-yl)ethanamine forms a stable carbamate derivative. The Fmoc group provides a strong UV chromophore and enhances the hydrophobicity of the analyte, improving its chromatographic properties.[9]

Experimental Protocol: Derivatization with Fmoc-Cl

Materials:

• N-methyl-2-(pyrrolidin-1-yl)ethanamine sample

• Fmoc-Cl solution (e.g., 3 mM in acetone)[10]

• Borate buffer (e.g., 0.5 M, pH 7.9)[10]

• Pentane or Hexane

• Acetonitrile (LC-MS grade)

• Deionized water

• Vials with PTFE-lined caps

Procedure:

• Sample Preparation: Dissolve the sample in a suitable solvent.

• Derivatization: In a vial, add 100 µL of the sample solution, 100 µL of borate buffer, and 200 µL of the Fmoc-Cl solution.[10]

• Reaction: Vortex the mixture and let it react at room temperature for 5-10 minutes.[9]

• Cleanup: Add 1 mL of pentane or hexane and vortex to extract excess Fmoc-Cl and its hydrolysis by-product. Remove the organic layer. Repeat the extraction.

• Analysis: The aqueous layer containing the derivatized analyte is ready for LC-MS analysis.

Part 3: Chiral Derivatization for Enantiomeric Analysis by LC-MS

For the separation and quantification of enantiomers of chiral amines, a chiral derivatizing agent is required.

Application Note: Chiral Derivatization with (+)-1-(9-Fluorenyl)ethyl Chloroformate (FLEC)

(+)-1-(9-Fluorenyl)ethyl chloroformate (FLEC) is a chiral derivatizing agent that reacts with primary and secondary amines to form diastereomeric carbamates. These diastereomers can then be separated on a standard achiral reversed-phase HPLC column.[11] This allows for the enantiomeric analysis of chiral N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Experimental Protocol: Chiral Derivatization with FLEC

Materials:

• N-methyl-2-(pyrrolidin-1-yl)ethanamine sample

• (+)-FLEC solution (e.g., 10 mM in acetone)

• Borate buffer (e.g., 0.1 M, pH 8.5)

• Acetonitrile (LC-MS grade)

• Deionized water

• Vials with PTFE-lined caps

Procedure:

• Sample Preparation: Dissolve the enantiomeric mixture of N-methyl-2-(pyrrolidin-1-yl)ethanamine in a suitable solvent.

• Derivatization: In a vial, mix 50 µL of the sample solution with 50 µL of borate buffer. Add 100 µL of the (+)-FLEC solution.[11]

• Reaction: Vortex the mixture and allow it to react at room temperature for 15-20 minutes.

• Analysis: The reaction mixture can be diluted with the initial mobile phase and directly injected into the LC-MS system for the separation and quantification of the diastereomeric derivatives.

Data Presentation

The following tables summarize typical quantitative data expected from the derivatization of secondary amines based on literature values for similar compounds. Actual performance for N-methyl-2-(pyrrolidin-1-yl)ethanamine may vary and requires method validation.

Table 1: Expected Performance Data for GC-MS Analysis of Derivatized Secondary Amines

Derivatizing Agent	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)
Acetic Anhydride	1 - 10 ng/mL	5 - 50 ng/mL
Pentafluorobenzoyl Chloride	0.1 - 1 ng/mL	0.5 - 5 ng/mL

Table 2: Expected Performance Data for LC-MS/MS Analysis of Derivatized Secondary Amines

Derivatizing Agent	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)
Dansyl Chloride	0.01 - 0.5 ng/mL	0.05 - 2 ng/mL
Fmoc-Cl	1 fmol/µL[9]	5 fmol/µL
(+)-FLEC	0.1 - 1 ng/mL	0.5 - 5 ng/mL

Note: The values presented are estimates based on the analysis of other secondary amines and should be determined experimentally for N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Visualizations

The following diagrams illustrate the experimental workflows for the described derivatization procedures.

Caption: Workflow for GC-MS analysis via acylation.

Caption: General workflow for LC-MS analysis via derivatization.

Caption: Logical relationship of derivatization.

References

• 1. Acetylation and pentafluorobenzoylation of lidocaine metabolites in aqueous solution and identification of derivatives by combined gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cris.unibo.it [cris.unibo.it]
• 3. Derivatization with acetic anhydride: applications to the analysis of biogenic amines and psychiatric drugs by gas chromatography and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Targeted quantification of amino acids by dansylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. Analysis of amino acids by HPLC/electrospray negative ion tandem mass spectrometry using 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of N-methyl-2-(pyrrolidin-1-yl)ethanamine synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A1: The most prevalent and effective methods for synthesizing N-methyl-2-(pyrrolidin-1-yl)ethanamine are through the N-methylation of 2-(pyrrolidin-1-yl)ethanamine. The two primary approaches for this transformation are:

• Reductive Amination: This one-pot reaction involves the condensation of 2-(pyrrolidin-1-yl)ethanamine with formaldehyde to form an intermediate imine, which is then reduced in situ to the desired secondary amine. Common reducing agents for this method include sodium borohydride (NaBH₄) and sodium triacetoxyborohydride (NaBH(OAc)₃).[1]

• Eschweiler-Clarke Reaction: This classic method methylates a primary or secondary amine using excess formic acid and formaldehyde.[2] The formic acid acts as both the reducing agent and a catalyst. A key advantage of this reaction is that it effectively prevents over-methylation to form quaternary ammonium salts, thus often leading to higher yields of the desired tertiary amine.[2]

Q2: I am observing a low yield in my synthesis. What are the potential causes?

A2: Low yields in the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine can stem from several factors:

• Over-alkylation: The primary amine starting material or the desired secondary amine product can react further with the methylating agent to form the tertiary amine (N,N-dimethyl-2-(pyrrolidin-1-yl)ethanamine) and subsequently a quaternary ammonium salt. This is a more significant issue in standard reductive amination if the reaction conditions are not carefully controlled.

• Incomplete reaction: Insufficient reaction time, incorrect temperature, or suboptimal stoichiometry of reagents can lead to a significant amount of unreacted starting material remaining.

• Side reactions: The use of aqueous formaldehyde (formalin) introduces water, which can potentially hydrolyze the intermediate imine back to the starting amine, thus reducing the overall yield.

• Product loss during workup and purification: N-methyl-2-(pyrrolidin-1-yl)ethanamine is a relatively volatile and water-soluble compound. Significant amounts can be lost during extraction and distillation if not performed carefully.

Q3: How can I minimize the formation of byproducts?

A3: To minimize byproduct formation and improve the yield of the desired product, consider the following strategies:

• Choice of reaction: The Eschweiler-Clarke reaction is inherently less prone to over-methylation than standard reductive amination.[2]

• Control of stoichiometry: In reductive amination, carefully controlling the molar ratio of the amine to formaldehyde can help minimize the formation of the di-methylated product. A slight excess of the amine may be beneficial.

• Choice of reducing agent: Sodium triacetoxyborohydride is a milder reducing agent than sodium borohydride and can offer higher selectivity for the reduction of the imine over the aldehyde, reducing the formation of methanol from formaldehyde.[1]

• Reaction conditions: Maintaining the optimal reaction temperature and time is crucial. Monitoring the reaction progress by TLC or GC-MS can help determine the point of maximum conversion to the desired product.

Q4: What is the best way to purify the final product?

A4: Purification of N-methyl-2-(pyrrolidin-1-yl)ethanamine typically involves the following steps:

• Aqueous workup: After the reaction is complete, a standard aqueous workup is performed to remove inorganic salts and water-soluble impurities. This usually involves quenching the reaction, adjusting the pH to basic, and extracting the product into an organic solvent.

• Drying and concentration: The organic extracts are dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄) and the solvent is removed under reduced pressure.

• Distillation: The crude product is then purified by fractional distillation under reduced pressure to separate it from unreacted starting materials and higher boiling byproducts.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	1. Inactive reagents. 2. Incorrect reaction temperature. 3. Suboptimal pH for imine formation.	1. Use fresh, high-quality reagents. 2. Ensure the reaction is run at the recommended temperature. For Eschweiler-Clarke, this is typically near boiling, while reductive amination is often performed at room temperature or slightly below.[1][2] 3. For reductive amination with borohydrides, maintaining a slightly acidic to neutral pH (around 5-7) can facilitate imine formation.
Presence of a significant amount of starting material	1. Insufficient amount of formaldehyde or reducing agent. 2. Short reaction time.	1. Use a slight excess of formaldehyde and the reducing agent. 2. Increase the reaction time and monitor the progress by TLC or GC-MS.
Presence of a higher molecular weight byproduct	1. Over-methylation leading to the formation of N,N-dimethyl-2-(pyrrolidin-1-yl)ethanamine.	1. If using reductive amination, consider switching to the Eschweiler-Clarke method.[2] 2. In reductive amination, carefully control the stoichiometry of formaldehyde.
Product is discolored	1. Formation of colored impurities during the reaction.	1. Consider treating the crude product with activated carbon before distillation.

Experimental Protocols

Method 1: Reductive Amination using Sodium Borohydride

This protocol is adapted from a similar procedure for N-ethylation and should be optimized for N-methylation.[1]

Materials:

• 2-(Pyrrolidin-1-yl)ethanamine

• Formaldehyde (37% solution in water)

• Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator, distillation apparatus.

Procedure:

• To a solution of 2-(pyrrolidin-1-yl)ethanamine (1.0 eq) in methanol in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, add formaldehyde (1.1 eq) dropwise.

• Stir the mixture at 0 °C for 1 hour to allow for the formation of the imine intermediate.

• Slowly add sodium borohydride (1.5 eq) portion-wise, keeping the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours.

• Quench the reaction by slowly adding water.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Add saturated aqueous sodium bicarbonate solution to the residue and extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Method 2: Eschweiler-Clarke Reaction

This is a general procedure for the Eschweiler-Clarke reaction and should be adapted for the specific substrate.[2]

Materials:

• 2-(Pyrrolidin-1-yl)ethanamine

• Formic acid (98-100%)

• Formaldehyde (37% solution in water)

• 10 M Sodium hydroxide solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with a reflux condenser, heating mantle, magnetic stirrer, separatory funnel, rotary evaporator, distillation apparatus.

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-(pyrrolidin-1-yl)ethanamine (1.0 eq), formic acid (2.5 eq), and formaldehyde (2.5 eq).

• Heat the reaction mixture to reflux (typically around 100 °C) and maintain for 6-12 hours, or until the reaction is complete (monitor by TLC or GC-MS).

• Cool the reaction mixture to room temperature and carefully basify with 10 M sodium hydroxide solution to a pH > 12.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Data Presentation

Table 1: Comparison of Synthetic Methods for N-methylation of Primary Amines

Method	Typical Yield Range	Key Advantages	Key Disadvantages
Reductive Amination (NaBH₄)	60-80%	Mild reaction conditions; readily available reagents.	Risk of over-methylation; potential for side reactions with the aldehyde.
Reductive Amination (NaBH(OAc)₃)	70-90%	High selectivity; mild conditions.[1]	More expensive reducing agent.
Eschweiler-Clarke Reaction	85-95%	Prevents over-methylation; high yields; uses inexpensive reagents.[2]	Requires higher reaction temperatures.

Note: Yields are typical for N-methylation of primary amines and may vary depending on the specific substrate and optimization of reaction conditions.

Visualizations

Caption: Comparative experimental workflows for the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Caption: A logical workflow for troubleshooting low yields in the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: N-methyl-2-(pyrrolidin-1-yl)ethanamine Synthesis

This technical support guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine. It provides troubleshooting advice and frequently asked questions to address common issues encountered during the reaction, with a focus on identifying and mitigating byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A1: The most prevalent method is the reductive amination between pyrrolidine and N-methylaminoacetaldehyde or its precursors, such as N-methylaminoacetaldehyde dimethyl acetal.[1][2][3] This one-pot reaction is favored for its efficiency.[4][5]

Q2: What are the typical reducing agents used in this synthesis?

A2: A variety of reducing agents can be employed, including sodium triacetoxyborohydride (STAB), sodium cyanoborohydride (NaBH3CN), and catalytic hydrogenation (e.g., H2/Pd).[6][7][8][9] The choice of reducing agent can influence reaction selectivity and the byproduct profile.[7][9]

Q3: I am observing an incomplete reaction. What are the potential causes?

A3: Incomplete reactions can stem from several factors:

• Inactive reducing agent: The hydride reagent may have degraded due to improper storage or handling.

• Insufficient equivalents of reagents: Ensure the stoichiometry of the amine, aldehyde, and reducing agent is correct.

• Low reaction temperature: Some reductive aminations require mild heating to proceed to completion.

• pH of the reaction medium: The formation of the intermediate iminium ion is often pH-dependent.[4]

Q4: How can I monitor the progress of the reaction?

A4: Reaction progress can be effectively monitored by techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy.[10] These methods can help identify the consumption of starting materials and the formation of the product and any byproducts.

Troubleshooting Guide: Byproduct Identification and Mitigation

The formation of byproducts is a common challenge in the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine. The following table summarizes potential byproducts and provides guidance on their identification and mitigation.

Byproduct/Impurity	Potential Cause	Identification Methods	Mitigation Strategies
Unreacted Pyrrolidine	Insufficient aldehyde or reducing agent; low reaction temperature.	GC-MS, NMR	Optimize stoichiometry; increase reaction temperature or time.
Unreacted N-methylaminoacetaldehyde	Incomplete hydrolysis of the acetal precursor; insufficient pyrrolidine or reducing agent.	GC-MS, NMR	Ensure complete hydrolysis of the acetal before adding the amine; optimize stoichiometry.
Intermediate Iminium Ion	Incomplete reduction.[11]	LC-MS, NMR	Increase the amount of reducing agent; extend the reaction time; consider a more potent reducing agent.
N-methyl-2-hydroxyethanamine	Reduction of the starting aldehyde before amination.	GC-MS, NMR	Use a milder reducing agent (e.g., NaBH3CN) that selectively reduces the iminium ion.[7]
Bis(2-(pyrrolidin-1-yl)ethyl)methyl-amine	Reaction of the product with another molecule of the aldehyde and subsequent reduction (over-alkylation).	GC-MS, LC-MS, NMR	Use a controlled stoichiometry of the aldehyde; add the aldehyde slowly to the reaction mixture.
Cyanide Adducts	Use of sodium cyanoborohydride as the reducing agent.[6]	Elemental Analysis, specialized MS techniques.	Use an alternative, cyanide-free reducing agent like sodium triacetoxyborohydride (STAB).[7]

Experimental Protocols

Protocol: GC-MS Analysis for Byproduct Identification

This protocol outlines a general method for identifying volatile byproducts in the reaction mixture.

1. Sample Preparation: a. Withdraw a small aliquot (e.g., 100 µL) from the reaction mixture. b. Quench the reaction by adding 1 mL of a suitable solvent (e.g., dichloromethane or ethyl acetate). c. For acidic or basic samples, neutralize with a dilute base or acid, respectively. d. Dry the organic layer over anhydrous sodium sulfate. e. Dilute the sample to an appropriate concentration for GC-MS analysis.

2. GC-MS Parameters (Example):

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm.
• Injector Temperature: 250 °C.
• Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• MS Detector: Electron Ionization (EI) at 70 eV.
• Mass Range: 40-500 amu.

3. Data Analysis: a. Identify the peaks corresponding to the starting materials, product, and potential byproducts by comparing their retention times and mass spectra with known standards or library data. b. Quantify the relative amounts of each component by peak area integration.

Visualizations

Caption: Main reaction pathway for the synthesis.

Caption: Formation of an alcohol byproduct.

Caption: A logical troubleshooting workflow.

References

• 1. Buy Methylaminoacetaldehyde dimethyl acetal | 122-07-6 [smolecule.com]
• 2. cphi-online.com [cphi-online.com]
• 3. 122-07-6 CAS MSDS (Methylaminoacetaldehyde dimethyl acetal) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reductive amination - Wikipedia [en.wikipedia.org]
• 9. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 10. reddit.com [reddit.com]
• 11. reddit.com [reddit.com]

Preventing degradation of N-methyl-2-(pyrrolidin-1-yl)ethanamine in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of N-methyl-2-(pyrrolidin-1-yl)ethanamine in solution. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental work.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent analytical results (e.g., variable purity, unexpected peaks)	Degradation of the compound due to improper storage or handling.	Store the compound in a tightly sealed, light-resistant container, preferably under an inert atmosphere (e.g., argon or nitrogen), and at refrigerated temperatures (2-8°C) to minimize oxidation and other degradation pathways. For long-term storage, consider freezing (-20°C or lower). Minimize freeze-thaw cycles.
Contamination of the sample.	Use high-purity solvents and clean, dry glassware. Ensure the compound is not exposed to incompatible materials such as strong oxidizing agents or reactive metals.
Discoloration of the solution (e.g., turning yellow or brown over time)	Oxidation of the tertiary amine functionality.	Handle the compound and its solutions under an inert atmosphere. The use of antioxidants may be considered for formulated products, but compatibility must be assessed. Protect solutions from light, as photolytic degradation can also contribute to discoloration.
Poor chromatographic peak shape (tailing)	Interaction of the basic amine with acidic silanol groups on the surface of silica-based HPLC columns.	Use a base-deactivated HPLC column. The addition of a small amount of a competing amine (e.g., triethylamine) or an ion-pairing agent like trifluoroacetic acid (TFA) to the mobile phase can improve peak shape. Operating at a higher pH with a suitable column can also be beneficial.[1]
Appearance of new, unidentified peaks in chromatograms during stability studies	Degradation of the compound under the experimental conditions.	This is an expected outcome of forced degradation studies. Proceed with the characterization of these new peaks to understand the degradation pathway. This may involve techniques like mass spectrometry (MS) to identify the mass of the degradation products.
Interaction with other components in a formulation.	Conduct compatibility studies with individual components of the formulation to identify any specific interactions that may be causing degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary expected degradation pathways for N-methyl-2-(pyrrolidin-1-yl)ethanamine in solution?

A1: While specific degradation pathways for N-methyl-2-(pyrrolidin-1-yl)ethanamine are not extensively documented, based on its chemical structure containing a tertiary amine and a pyrrolidine ring, the most probable degradation pathways are oxidation and hydrolysis.

• Oxidative Degradation: The tertiary amine in the pyrrolidine ring is susceptible to oxidation, which can lead to the formation of N-oxides. The presence of atmospheric oxygen, transition metals, and exposure to light can accelerate this process.[2]

• Formation of N-nitrosamines: A significant concern for compounds with secondary or tertiary amine functionalities is the potential formation of N-nitrosamine impurities, which are often classified as probable human carcinogens.[1] This can occur in the presence of nitrosating agents.

Q2: What are the recommended storage conditions for solutions of N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A2: To ensure the stability of N-methyl-2-(pyrrolidin-1-yl)ethanamine solutions, it is recommended to store them in a cool (2-8°C), dark place in tightly sealed containers. To minimize oxidation, purging the solution and the headspace of the container with an inert gas like nitrogen or argon is advisable. For long-term storage, freezing the solution may be appropriate, but the stability upon freeze-thaw cycles should be evaluated.

Q3: How can I monitor the degradation of N-methyl-2-(pyrrolidin-1-yl)ethanamine in my experiments?

A3: A stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) coupled with a UV or Mass Spectrometry (MS) detector, is the most effective way to monitor degradation.[2] This method should be capable of separating the intact compound from its potential degradation products. Gas Chromatography-Mass Spectrometry (GC-MS) may also be suitable, particularly for volatile impurities.[1]

Q4: What are forced degradation studies and why are they important?

A4: Forced degradation studies involve intentionally subjecting the compound to harsh conditions such as high and low pH, elevated temperature, light, and oxidizing agents to accelerate its degradation.[3][4][5] These studies are crucial for:

• Identifying potential degradation products.

• Elucidating degradation pathways.

• Developing and validating stability-indicating analytical methods.[4]

Q5: Are there any known incompatibilities with common solvents or excipients?

A5: While specific data for N-methyl-2-(pyrrolidin-1-yl)ethanamine is limited, compounds with tertiary amine functionalities can be incompatible with strong oxidizing agents and acidic compounds. It is crucial to perform compatibility studies with your specific formulation components to identify any potential interactions.

Experimental Protocols

Protocol for a Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on N-methyl-2-(pyrrolidin-1-yl)ethanamine in solution. The extent of degradation should ideally be in the range of 10-20% to ensure that the primary degradation products are formed without excessive secondary degradation.[3]

1. Preparation of Stock Solution:

• Prepare a stock solution of N-methyl-2-(pyrrolidin-1-yl)ethanamine in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acidic Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M hydrochloric acid.

  • Incubate the solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • At specified time points, withdraw a sample, neutralize it with 0.1 M sodium hydroxide, and dilute it with the mobile phase for analysis.

• Basic Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M sodium hydroxide.

  • Incubate at an elevated temperature (e.g., 60°C) for a defined period.

  • At specified time points, withdraw a sample, neutralize it with 0.1 M hydrochloric acid, and dilute for analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of a suitable oxidizing agent (e.g., 3% hydrogen peroxide).

  • Keep the solution at room temperature for a defined period, protected from light.

  • At specified time points, withdraw a sample and dilute for analysis.

• Thermal Degradation:

  • Place a solution of the compound in a transparent vial.

  • Heat the vial in an oven at a high temperature (e.g., 80°C) for an extended period (e.g., 48 hours).

  • Maintain a control sample at room temperature.

  • After the heating period, allow the sample to cool and analyze it alongside the control.

• Photolytic Degradation:

  • Expose a solution of the compound in a photostability chamber to a light source providing UV and visible light (in accordance with ICH Q1B guidelines).

  • Keep a control sample under the same conditions but protected from light (e.g., wrapped in aluminum foil).

  • After the exposure period, analyze both the exposed and control samples.

3. Analysis:

• Analyze all samples using a validated stability-indicating HPLC method with UV and/or MS detection to identify and quantify the parent compound and any degradation products.

Visualizations

Caption: Troubleshooting workflow for inconsistent analytical results.

Caption: Inferred degradation pathways for N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Caption: General workflow for forced degradation studies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biopharminternational.com [biopharminternational.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

Troubleshooting low sensitivity in N-methyl-2-(pyrrolidin-1-yl)ethanamine detection

Welcome to the technical support center for the analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the detection and quantification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in detecting N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A1: The primary challenges stem from the basic nature of this secondary amine, which can lead to poor chromatographic peak shape (tailing) in reversed-phase liquid chromatography. Additionally, its polarity can make it challenging to retain on traditional C18 columns. Low concentrations in complex matrices, such as biological fluids, can also lead to low sensitivity and matrix effects, where other components in the sample interfere with the ionization of the target analyte, either suppressing or enhancing the signal.[1][2]

Q2: Which analytical techniques are most suitable for the analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A2: The most common and effective techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS or LC-MS/MS).[1]

• LC-MS/MS is often preferred for its high sensitivity and selectivity, especially for analyzing samples in complex matrices without extensive cleanup.[2]

• GC-MS is also a powerful technique, particularly for volatile compounds. However, derivatization may be necessary to improve the volatility and chromatographic behavior of N-methyl-2-(pyrrolidin-1-yl)ethanamine.[3][4]

Q3: Why am I observing poor peak shape (peak tailing) for my compound in HPLC?

A3: Peak tailing for basic compounds like N-methyl-2-(pyrrolidin-1-yl)ethanamine is often caused by secondary interactions with acidic silanol groups on the surface of silica-based stationary phases in HPLC columns.[5][6][7] These interactions lead to a portion of the analyte being retained more strongly, resulting in a "tailing" peak.[5][8]

Q4: What is a "matrix effect" and how can it affect my results?

A4: A matrix effect is the alteration of the ionization efficiency of an analyte by the presence of co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins in plasma).[2][9][10][11] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and imprecise quantification.[2][10] Matrix effects are a significant consideration in LC-MS/MS analysis of biological samples.[9][11]

Troubleshooting Guides

Issue 1: Low Sensitivity or No Detectable Peak

If you are experiencing low signal intensity or are unable to detect N-methyl-2-(pyrrolidin-1-yl)ethanamine, consider the following troubleshooting steps.

Troubleshooting Workflow for Low Sensitivity

A troubleshooting workflow for addressing low sensitivity.

Detailed Steps:

• Sample Preparation:

  • Increase Analyte Concentration: If possible, concentrate the sample using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

  • Optimize Extraction Recovery: Ensure your extraction method provides good recovery for N-methyl-2-(pyrrolidin-1-yl)ethanamine. Experiment with different SPE sorbents or LLE solvents.

• Instrument Parameters (LC-MS/MS):

  • Ionization Source: Use an appropriate ionization source. Electrospray ionization (ESI) in positive mode is typically suitable for amines.

  • MS/MS Transitions: Optimize the precursor and product ion transitions (MRM) for maximum intensity.

  • Source Parameters: Optimize source-dependent parameters like capillary voltage, source temperature, and gas flows.

• Instrument Parameters (GC-MS):

  • Injection Technique: Use a splitless injection to maximize the amount of analyte reaching the column.

  • Ion Source Tuning: Ensure the ion source is tuned to maximize sensitivity for your target mass range.

• Derivatization (for GC-MS):

  • To improve volatility and thermal stability, consider derivatizing the amine group. Common derivatizing agents for primary and secondary amines include:

    • Pentafluorobenzamide derivatives[3]

    • Propyl chloroformate to form carbamates[4]

    • Silylating reagents like BSTFA (N,O-bis(trimethylsilyl)trifluoroacetamide)[12]

Issue 2: Poor Peak Shape (Peak Tailing) in HPLC

For asymmetrical peaks with a pronounced tail, the following adjustments can be made.

Troubleshooting Decision Tree for Peak Tailing

A decision tree for troubleshooting peak tailing in HPLC.

Detailed Steps:

• Mobile Phase Optimization:

  • Lower pH: Reduce the mobile phase pH to around 2-3. This protonates the residual silanol groups on the stationary phase, minimizing their interaction with the protonated amine.[5][8][13]

  • Increase Buffer Strength: Use a buffer concentration in the range of 10-50 mM to maintain a consistent pH.[13]

  • Add a Mobile Phase Modifier: Introduce a small amount of a competing base, like triethylamine (TEA), to the mobile phase. TEA will preferentially interact with the active silanol sites, improving the peak shape of the analyte.[6]

• Column Selection:

  • Use a High-Purity, End-Capped Column: Modern, high-purity silica columns with thorough end-capping have fewer residual silanol groups.[5]

  • Consider a Polar-Embedded Column: These columns have a polar group embedded in the alkyl chain, which helps to shield the analyte from interacting with the silica surface.[13]

  • Use a Charged Surface Hybrid (CSH) Column: These columns have a low-level positive surface charge that repels basic analytes, leading to improved peak shape.[13]

• Instrumental Checks:

  • Minimize Dead Volume: Ensure all fittings and tubing are properly connected and have minimal length to reduce extra-column band broadening.[13]

Issue 3: Inconsistent Results and Poor Reproducibility (Matrix Effects)

If you observe significant variability in your results, especially between standards and real samples, matrix effects may be the culprit.

Workflow for Investigating and Mitigating Matrix Effects

A workflow for addressing matrix effects in LC-MS analysis.

Detailed Steps:

• Diagnosis:

  • Post-Column Infusion: Infuse a constant flow of N-methyl-2-(pyrrolidin-1-yl)ethanamine solution into the mass spectrometer after the HPLC column while injecting a blank matrix extract. Dips or peaks in the baseline signal at the retention time of co-eluting matrix components indicate ion suppression or enhancement.

• Mitigation Strategies:

  • Improve Sample Cleanup: Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[11]

  • Modify Chromatographic Conditions: Adjust the HPLC gradient or change the stationary phase to separate the analyte from the interfering matrix components.

  • Use a Stable Isotope-Labeled Internal Standard: A deuterated or ¹³C-labeled version of N-methyl-2-(pyrrolidin-1-yl)ethanamine is the ideal internal standard. It will co-elute with the analyte and experience the same matrix effects, thus providing a reliable means of correction and improving accuracy.

Quantitative Data Summary

Table 1: Typical LC-MS/MS Parameters for Amine Analysis

Parameter	Typical Setting	Rationale
Ionization Mode	Positive Electrospray (ESI+)	Amines readily form positive ions.
Mobile Phase A	Water with 0.1% Formic Acid	Provides protons for ionization and helps to protonate silanols.
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid	Organic solvent for elution in reversed-phase chromatography.
Column Type	C18, Polar-Embedded, or CSH	Choice depends on the need to mitigate peak tailing.
Internal Standard	Stable Isotope-Labeled Analyte	Compensates for matrix effects and variability in extraction and ionization.

Experimental Protocols

Protocol 1: Derivatization of N-methyl-2-(pyrrolidin-1-yl)ethanamine for GC-MS Analysis using Propyl Chloroformate

This protocol is adapted for the derivatization of secondary amines to improve their volatility for GC-MS analysis.[4]

Materials:

• N-methyl-2-(pyrrolidin-1-yl)ethanamine sample

• Propyl chloroformate solution (in acetonitrile)

• Sodium borate buffer (pH 9-10)

• Hexane

• Vortex mixer

• Centrifuge

Procedure:

• To 100 µL of the sample in a microcentrifuge tube, add 100 µL of sodium borate buffer.

• Add 200 µL of the propyl chloroformate solution.

• Vortex the mixture vigorously for 1-2 minutes at room temperature.

• Add 500 µL of hexane to the tube.

• Vortex for 1 minute to extract the derivatized analyte into the hexane layer.

• Centrifuge for 5 minutes to achieve phase separation.

• Carefully transfer the upper hexane layer to a GC vial for analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. eijppr.com [eijppr.com]
• 3. academic.oup.com [academic.oup.com]
• 4. GC Technical Tip [discover.phenomenex.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 13. uhplcs.com [uhplcs.com]

Optimizing reaction conditions for N-methyl-2-(pyrrolidin-1-yl)ethanamine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A1: Common synthetic routes include the N-methylation of 2-(pyrrolidin-1-yl)ethanamine and synthesis from 1-methyl-2-pyrrolidinone. The N-methylation of 2-(pyrrolidin-1-yl)ethanamine is often favored due to the commercial availability of the starting material. A widely used method for this transformation is the Eschweiler-Clarke reaction, which employs formaldehyde as the methyl source and formic acid as the reducing agent.[1] This method is advantageous as it typically avoids the formation of quaternary ammonium salts, a common side product in other methylation techniques.[2][3]

Q2: What is the mechanism of the Eschweiler-Clarke reaction for this synthesis?

A2: The Eschweiler-Clarke reaction proceeds through a reductive amination process.[3] First, the secondary amine, 2-(pyrrolidin-1-yl)ethanamine, reacts with formaldehyde to form an iminium ion intermediate. Subsequently, formic acid acts as a hydride donor, reducing the iminium ion to the desired tertiary amine, N-methyl-2-(pyrrolidin-1-yl)ethanamine, with the concurrent release of carbon dioxide.[1] The formation of the tertiary amine is generally more favorable than the secondary amine.[1]

Q3: Are there alternative, milder methods for the N-methylation step?

A3: Yes, alternative methods exist. A simplified version of the Eschweiler-Clarke reaction has been developed that utilizes formaldehyde as both the carbon source and the reducing agent, eliminating the need for an acidic additive.[4] This can be beneficial for substrates with acid-sensitive functional groups.[4] Other reducing agents like sodium cyanoborohydride or sodium triacetoxyborohydride can also be used in reductive amination with formaldehyde.[5][6] Additionally, copper-catalyzed N-methylation using paraformaldehyde has been reported as an efficient method for a variety of amines.[7]

Q4: What are the main impurities I should be aware of during this synthesis?

A4: The primary impurity of concern is the over-alkylation product, which in this case would be a quaternary ammonium salt if using alkylating agents like methyl iodide. The Eschweiler-Clarke reaction largely prevents this.[1][2] Other potential impurities include unreacted starting material (2-(pyrrolidin-1-yl)ethanamine) and byproducts from side reactions, especially if the reaction temperature is too high.[2] The presence of N-nitrosamine impurities can also be a concern in tertiary amines and may require sensitive analytical methods for detection.[8]

Troubleshooting Guides

Issue 1: Low Yield of N-methyl-2-(pyrrolidin-1-yl)ethanamine

Potential Cause	Troubleshooting Step	Rationale
Incomplete Reaction	- Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).- Increase the reaction time or temperature as needed. A typical approach is to heat the reaction mixture.[2]	The reaction may require more time or energy to reach completion.
Incorrect Stoichiometry	- Use a slight excess of formaldehyde and formic acid (e.g., 1.1-1.2 equivalents of each per equivalent of the amine).[2]	Ensuring a slight excess of the methylating and reducing agents can drive the reaction to completion.
Suboptimal Reagent Concentration	- Ensure the concentrations of formaldehyde and formic acid are appropriate. Insufficient formaldehyde will leave unreacted starting material, while too little formic acid will lead to incomplete reduction of the iminium intermediate.[2]	The balance of reagents is critical for the reaction to proceed efficiently.
Product Loss During Workup	- N-methyl-2-(pyrrolidin-1-yl)ethanamine is a basic compound and may have some water solubility. Perform multiple extractions with an appropriate organic solvent (e.g., dichloromethane, ethyl acetate).- Adjust the pH of the aqueous layer to be more basic (pH > 11) to improve extraction efficiency into the organic phase.[2]	Maximizing the recovery of the product from the reaction mixture is crucial for achieving a high yield.

Issue 2: Presence of Impurities in the Final Product

Potential Cause	Troubleshooting Step	Rationale
Unreacted Starting Material	- Ensure the reaction has gone to completion by monitoring with TLC or GC-MS.- Optimize the stoichiometry of the reagents as described above.	Incomplete conversion is a common source of starting material contamination.
Side Reactions	- Maintain the recommended reaction temperature. High temperatures can lead to the formation of undesired byproducts.[2]- Ensure the purity of the starting materials.	Minimizing side reactions is key to obtaining a pure product.
Inefficient Purification	- For column chromatography, optimize the solvent system. A mixture of a polar solvent (e.g., methanol) in a less polar solvent (e.g., dichloromethane) is a good starting point for basic amines.[2]- Consider using a different stationary phase, such as alumina, if silica gel is not effective.	Proper purification is essential to remove any remaining impurities.

Experimental Protocols

Protocol: N-methylation of 2-(pyrrolidin-1-yl)ethanamine via the Eschweiler-Clarke Reaction

This protocol is a general guideline and may require optimization.

Materials:

• 2-(pyrrolidin-1-yl)ethanamine

• Formaldehyde (37% aqueous solution)

• Formic acid (98-100%)

• Dichloromethane (DCM)

• Sodium hydroxide (NaOH) solution (e.g., 1M)

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-(pyrrolidin-1-yl)ethanamine (1.0 eq).

• Reagent Addition: Add formaldehyde (1.2 eq) followed by the slow addition of formic acid (1.2 eq). The addition of formic acid may be exothermic.

• Reaction: Heat the reaction mixture to reflux (typically around 100 °C) and maintain for 2-4 hours. Monitor the reaction progress by TLC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully add 1M NaOH solution to basify the mixture to a pH of approximately 11.

  • Transfer the mixture to a separatory funnel and extract three times with dichloromethane.

  • Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude N-methyl-2-(pyrrolidin-1-yl)ethanamine.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel or alumina if necessary.

Data Presentation

Table 1: Optimization of Eschweiler-Clarke Reaction Parameters (Representative Data)

Entry	Equivalents of Formaldehyde	Equivalents of Formic Acid	Temperature (°C)	Time (h)	Yield (%)
1	1.0	1.0	80	4	75
2	1.2	1.2	100	2	92
3	1.5	1.5	100	2	91
4	1.2	1.2	80	4	85

Note: This table presents representative data to illustrate the effect of reaction parameters. Actual results may vary and should be optimized for your specific setup.

Visualizations

Caption: Experimental workflow for the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Caption: A logical workflow for troubleshooting low yields in the synthesis.

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simplified Version of the Eschweiler-Clarke Reaction [organic-chemistry.org]
• 5. Convenient and efficient N-methylation of secondary amines under solvent-free ball milling conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jk-sci.com [jk-sci.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude N-methyl-2-(pyrrolidin-1-yl)ethanamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude N-methyl-2-(pyrrolidin-1-yl)ethanamine. The following information is designed to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A1: Common impurities often originate from the synthetic route used. Depending on the precursors and reaction conditions, potential impurities may include unreacted starting materials, over-alkylated byproducts, and residual solvents. For instance, if the synthesis involves the reaction of 1-(2-chloroethyl)pyrrolidine with methylamine, unreacted starting materials and di-substituted products could be present.[1]

Q2: Which analytical techniques are best suited for assessing the purity of N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A2: A combination of chromatographic and spectroscopic methods is recommended for a comprehensive purity assessment. Gas Chromatography-Mass Spectrometry (GC-MS) is highly effective for identifying and quantifying volatile impurities.[1] High-Performance Liquid Chromatography (HPLC) can be used to separate the target compound from less volatile byproducts. Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for structural confirmation and can also be used for quantitative analysis (qNMR).

Q3: My compound appears to be degrading during purification. What could be the cause?

A3: N-methyl-2-(pyrrolidin-1-yl)ethanamine, being a tertiary amine, can be susceptible to oxidation and the formation of N-nitrosamine impurities, especially if exposed to air and certain reagents over extended periods.[2] It is advisable to handle the compound under an inert atmosphere (e.g., nitrogen or argon) and use freshly distilled solvents to minimize exposure to oxygen and other reactive species.

Q4: I am observing poor peak shape and tailing during HPLC analysis. How can this be improved?

A4: The basic nature of the amine functional groups in N-methyl-2-(pyrrolidin-1-yl)ethanamine can lead to interactions with residual silanol groups on standard silica-based HPLC columns, resulting in poor peak shape.[2] To mitigate this, consider using a base-deactivated column. Alternatively, adding a small amount of a competing amine (e.g., triethylamine) or an ion-pairing agent like trifluoroacetic acid (TFA) to the mobile phase can improve peak symmetry.[2]

Troubleshooting Guides

Problem 1: Persistent Impurities After Distillation

Potential Cause	Troubleshooting Step
Azeotrope Formation	Co-distillation with a solvent or impurity can occur. Analyze the distillate by GC-MS to identify the persistent impurity. If an azeotrope is suspected, consider an alternative purification method such as chromatography or salt formation and recrystallization.
Thermal Decomposition	The compound may be degrading at its boiling point. Perform the distillation under a high vacuum to lower the boiling temperature. Ensure the heating mantle is set to the lowest possible temperature required for distillation.
Inefficient Fractionation	The boiling points of the compound and impurities are too close for simple distillation. Use a fractional distillation column with a higher number of theoretical plates (e.g., a Vigreux or packed column) to improve separation.

Problem 2: Difficulty with Column Chromatography

Potential Cause	Troubleshooting Step
Compound Streaking/Tailing on Silica Gel	The basic amine groups are strongly interacting with the acidic silica gel. Deactivate the silica gel by pre-treating it with a solvent system containing a small amount of a volatile base like triethylamine or ammonia in methanol. Alternatively, use a different stationary phase such as alumina.
Irreversible Adsorption	The compound is not eluting from the column. This is an extreme case of interaction with the stationary phase. Consider using a less polar solvent system or switch to a different purification technique like distillation or recrystallization of a salt.
Co-elution of Impurities	The chosen solvent system is not providing adequate separation. Systematically vary the polarity of the mobile phase. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, may provide better resolution.

Problem 3: Issues with Recrystallization

Potential Cause	Troubleshooting Step
Compound Oiling Out	The compound is precipitating as a liquid instead of forming crystals. This often happens if the solution is cooled too quickly or if the solvent is not ideal. Allow the solution to cool slowly to room temperature before further cooling in an ice bath. If oiling out persists, try a different solvent or a co-solvent system.[3]
Failure to Crystallize	The solution is supersaturated, but crystal nucleation has not occurred. Try scratching the inside of the flask with a glass rod at the meniscus to induce crystallization. Adding a seed crystal of the pure compound can also initiate crystallization.
Low Recovery	The compound is too soluble in the chosen recrystallization solvent, even at low temperatures. Select a solvent in which the compound has high solubility at elevated temperatures and low solubility at room or lower temperatures. A solvent/anti-solvent system can also be effective.

Quantitative Data Summary

Since specific quantitative data for the purification of N-methyl-2-(pyrrolidin-1-yl)ethanamine is not extensively published, the following table outlines the key parameters that should be determined and recorded during the development of a purification protocol.

Purification Technique	Parameter	Typical Range/Value to Determine	Purpose
Vacuum Distillation	Boiling Point (°C)	To be determined experimentally	To establish the optimal distillation temperature at a given pressure.
Pressure (mmHg or mbar)	0.1 - 10 mmHg	To reduce the boiling point and prevent thermal degradation.
Column Chromatography	Stationary Phase	Silica Gel (neutral or base-deactivated), Alumina	To select the appropriate solid support for separation.
Mobile Phase	Dichloromethane/Methanol, Ethyl Acetate/Hexanes with Triethylamine	To find a solvent system with optimal selectivity for the compound and impurities.
Rf Value	0.2 - 0.4	To ensure good separation on the column.
Recrystallization (as a salt)	Salt Form	Hydrochloride, Tartrate, etc.	To create a solid derivative with better crystallization properties.
Solvent(s)	Alcohols (Isopropanol, Ethanol), Acetonitrile, Water	To identify a solvent or solvent system with the appropriate solubility profile.
Yield (%)	To be determined experimentally	To quantify the efficiency of the purification step.
Purity (%)	>98% (as determined by GC or HPLC)	To confirm the effectiveness of the purification.

Experimental Protocols

Protocol 1: Vacuum Distillation

This protocol is a general guideline for the purification of N-methyl-2-(pyrrolidin-1-yl)ethanamine by vacuum distillation.

• Apparatus Setup : Assemble a short-path distillation apparatus. Ensure all glassware is dry and free of contaminants. Use a magnetic stirrer and a suitable heating mantle. Connect the apparatus to a vacuum pump via a cold trap.

• Procedure :

  • Place the crude N-methyl-2-(pyrrolidin-1-yl)ethanamine in the distillation flask (do not fill more than two-thirds full).

  • Add a magnetic stir bar.

  • Begin stirring and slowly apply vacuum.

  • Once the desired pressure is reached and stable, gradually heat the distillation flask.

  • Collect the fraction that distills at a constant temperature. This is expected to be the purified product.

  • Monitor the purity of the collected fractions by GC-MS or HPLC.

Protocol 2: Column Chromatography on Deactivated Silica Gel

This protocol provides a general method for purification by column chromatography, taking into account the basic nature of the analyte.

• Slurry Preparation : Prepare a slurry of silica gel in the initial, least polar mobile phase. To deactivate the silica, add 1-2% triethylamine to the solvent mixture.

• Column Packing : Pack a chromatography column with the prepared slurry.

• Sample Loading : Dissolve the crude N-methyl-2-(pyrrolidin-1-yl)ethanamine in a minimum amount of the mobile phase and load it onto the column.

• Elution : Begin eluting with the mobile phase. The polarity of the solvent system can be gradually increased (e.g., by increasing the percentage of methanol in a dichloromethane/methanol mixture) to facilitate the elution of the compound.

• Fraction Collection : Collect fractions and monitor their composition by Thin Layer Chromatography (TLC).

• Product Isolation : Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Purification via Salt Formation and Recrystallization

This protocol is useful if distillation and chromatography are not effective.

• Salt Formation :

  • Dissolve the crude N-methyl-2-(pyrrolidin-1-yl)ethanamine in a suitable solvent (e.g., isopropanol or diethyl ether).

  • Slowly add a solution of an acid (e.g., hydrochloric acid in isopropanol) dropwise with stirring.

  • Continue addition until precipitation of the salt is complete.

• Isolation of the Crude Salt :

  • Collect the precipitated salt by filtration.

  • Wash the salt with a small amount of cold solvent.

• Recrystallization :

  • Dissolve the crude salt in a minimum amount of a suitable hot solvent (e.g., ethanol, isopropanol, or a mixture with water).

  • Allow the solution to cool slowly to room temperature to form crystals.

  • Further, cool the solution in an ice bath to maximize the yield.

  • Collect the purified salt by filtration and dry under vacuum.

• Liberation of the Free Base (Optional) :

  • Dissolve the purified salt in water.

  • Basify the solution with a strong base (e.g., NaOH or K2CO3).

  • Extract the free base with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4), filter, and remove the solvent under reduced pressure.

Visualizations

Caption: General workflow for the purification and purity assessment of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Caption: Troubleshooting logic for common issues encountered during the purification of basic amines.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A1: The most common and direct method for the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine is the reductive amination of 2-(pyrrolidin-1-yl)ethanamine with formaldehyde. The Eschweiler-Clarke reaction is a robust and widely used protocol for this transformation, utilizing formaldehyde as the methyl source and formic acid as the reducing agent.[1][2] This method is advantageous as it typically avoids the formation of quaternary ammonium salts.[1]

Q2: What is the mechanism of the Eschweiler-Clarke reaction for this synthesis?

A2: The reaction proceeds in several steps. First, the primary amine of 2-(pyrrolidin-1-yl)ethanamine reacts with formaldehyde to form an iminium ion. Subsequently, the formic acid acts as a hydride donor, reducing the iminium ion to the desired N-methylated secondary amine, with the release of carbon dioxide.[1][3]

Q3: What are the major potential side products and impurities in this synthesis?

A3: The primary impurity of concern is the starting material, unreacted 2-(pyrrolidin-1-yl)ethanamine. While the Eschweiler-Clarke reaction is known to favor exhaustive methylation to the tertiary amine in some cases, with careful control of stoichiometry, the formation of the N,N-dimethylated product can be minimized.[1] Other potential impurities can arise from the quality of the starting materials and any side reactions of formaldehyde.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). A sample of the reaction mixture can be quenched, worked up, and analyzed to determine the ratio of starting material to product.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no conversion of starting material	- Insufficient heating.- Inactive reagents (old formaldehyde or formic acid).- Incorrect stoichiometry.	- Ensure the reaction is heated to the appropriate temperature (typically reflux).- Use fresh, high-quality reagents.- Verify the molar ratios of amine, formaldehyde, and formic acid.
Formation of a significant amount of N,N-dimethylated byproduct	- Excess formaldehyde and/or formic acid.- Prolonged reaction time.	- Use a stoichiometric amount or a slight excess of formaldehyde and formic acid.- Monitor the reaction closely and stop it once the starting material is consumed.
Difficult workup and product isolation	- Emulsion formation during extraction.- Product is highly water-soluble.	- Add brine (saturated NaCl solution) to break up emulsions.- Perform multiple extractions with a suitable organic solvent (e.g., dichloromethane or chloroform).- Consider purification by distillation under reduced pressure.
Product is contaminated with residual formic acid	- Incomplete neutralization during workup.	- Ensure the reaction mixture is made sufficiently basic (pH > 10) with a strong base like NaOH or K₂CO₃ before extraction.- Wash the organic extracts with a saturated sodium bicarbonate solution.

Experimental Protocols

Synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine via Eschweiler-Clarke Reaction

This protocol is a representative example for the N-methylation of a primary aliphatic amine. Researchers should optimize the conditions for their specific setup.

Materials:

• 2-(pyrrolidin-1-yl)ethanamine

• Formaldehyde (37% aqueous solution)

• Formic acid (88-98%)

• Sodium hydroxide (or potassium carbonate)

• Dichloromethane (or other suitable extraction solvent)

• Anhydrous magnesium sulfate (or sodium sulfate)

• Standard laboratory glassware and heating apparatus

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-(pyrrolidin-1-yl)ethanamine.

• With stirring, carefully add formic acid to the amine. An exothermic reaction may occur; cooling may be necessary.

• Slowly add the formaldehyde solution to the mixture.

• Heat the reaction mixture to reflux (typically 80-100°C) and maintain for several hours until the reaction is complete (monitor by TLC or GC-MS).[2]

• Cool the reaction mixture to room temperature and carefully basify with a concentrated solution of sodium hydroxide or potassium carbonate until the pH is above 10.

• Extract the aqueous layer multiple times with dichloromethane.

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield the crude N-methyl-2-(pyrrolidin-1-yl)ethanamine.

• Purify the crude product by distillation under reduced pressure.

Quantitative Data

The following table presents representative yields for the Eschweiler-Clarke methylation of various aliphatic amines to illustrate the expected efficiency of this reaction. Actual yields for the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine may vary depending on the specific reaction conditions and scale.

Starting Amine	Product	Yield (%)	Reference
Piperidine	N-Methylpiperidine	>90	General Literature
Morpholine	N-Methylmorpholine	>90	[4]
Benzylamine	N,N-Dimethylbenzylamine	85-95	General Literature
Various primary and secondary amines	Corresponding N-methylated amines	84-100	[4]

Visualizations

Caption: Experimental workflow for the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Caption: Troubleshooting decision tree for synthesis issues.

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Stability testing of N-methyl-2-(pyrrolidin-1-yl)ethanamine under different conditions

Welcome to the Technical Support Center for the stability testing of N-methyl-2-(pyrrolidin-1-yl)ethanamine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental design, troubleshooting, and frequently asked questions related to the stability of this compound.

Troubleshooting Guides

This section addresses specific issues you may encounter during your stability testing experiments.

Question: I am observing unexpected peaks in my chromatogram during a stability study. What could be the cause and how should I proceed?

Answer:

Unexpected peaks in a chromatogram are often indicative of degradation products, impurities from the starting material, or contaminants. Here is a step-by-step guide to troubleshoot this issue:

• Verify Peak Origin:

  • Analyze a Blank: Inject your mobile phase and sample solvent (dissolving the compound) to ensure the peak is not an artifact from the solvent or system.

  • Review Control Sample: Compare the chromatogram of your stressed sample to a time-zero (unstressed) control sample. Peaks present in the stressed sample but not in the control are likely degradation products.

  • Consider Impurities: If the peak is present in the control sample, it may be an impurity from the initial synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

• Characterize the Unknown Peak:

  • Mass Spectrometry (MS): If your HPLC is connected to a mass spectrometer, determine the mass-to-charge ratio (m/z) of the unknown peak. This information is crucial for proposing a chemical structure.

  • UV-Vis Spectrum: If using a Photodiode Array (PDA) detector, examine the UV-Vis spectrum of the unknown peak. It may provide clues about its chemical nature.

• Investigate Potential Degradation Pathways:

  • Based on the stress condition applied (e.g., acidic, oxidative), consider the likely chemical transformations. For N-methyl-2-(pyrrolidin-1-yl)ethanamine, a tertiary amine, potential degradation pathways include N-oxidation and demethylation.

Question: My chromatographic peak for N-methyl-2-(pyrrolidin-1-yl)ethanamine is showing significant tailing. How can I improve the peak shape?

Answer:

Peak tailing for basic compounds like N-methyl-2-(pyrrolidin-1-yl)ethanamine is a common issue in reversed-phase HPLC. It is often caused by secondary interactions between the basic amine groups and acidic silanol groups on the silica-based column packing. Here are several strategies to improve peak shape:

• Mobile Phase pH Adjustment: Lowering the pH of the mobile phase (e.g., to pH 3-4) will protonate the amine groups and also suppress the ionization of silanol groups, reducing the undesirable secondary interactions.

• Use of Mobile Phase Additives: Incorporate a small amount of a competing amine, such as triethylamine (TEA), into your mobile phase. TEA can interact with the active silanol sites, masking them from your analyte.

• Column Selection:

  • Use a column with high-purity silica and end-capping to minimize the number of free silanol groups.

  • Consider using a column specifically designed for the analysis of basic compounds.

• Lower Analyte Concentration: Injecting a lower concentration of your sample can sometimes improve peak shape by avoiding column overload.

Below is a troubleshooting workflow for addressing peak tailing:

Troubleshooting workflow for peak tailing.

Frequently Asked Questions (FAQs)

Question: What are the expected degradation pathways for N-methyl-2-(pyrrolidin-1-yl)ethanamine?

Answer:

Based on the chemical structure, which includes a tertiary amine and a pyrrolidine ring, the following degradation pathways are anticipated under forced degradation conditions:

• Oxidation: This is often the most significant degradation pathway for tertiary amines. The primary product is likely the N-oxide . Further oxidation could lead to more complex degradation products.

• N-Dealkylation: Cleavage of the N-methyl group could occur, leading to the formation of 2-(pyrrolidin-1-yl)ethanamine.

• Hydrolysis/Ring Opening: Under harsh acidic or basic conditions, the pyrrolidine ring could potentially undergo hydrolysis, leading to ring-opening products. However, this is generally less common than oxidation for this type of structure.

The following diagram illustrates these potential degradation pathways:

Potential degradation pathways.

Question: What are the recommended storage conditions for N-methyl-2-(pyrrolidin-1-yl)ethanamine?

Answer:

To ensure the long-term stability of N-methyl-2-(pyrrolidin-1-yl)ethanamine, it is recommended to store the compound in a cool, dry, and dark place. It should be kept in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to protect it from moisture and atmospheric oxygen, which can promote degradation. For long-term storage, refrigeration (2-8 °C) is advisable.

Question: How do I develop a stability-indicating HPLC method for this compound?

Answer:

A stability-indicating method is an analytical procedure that can accurately and selectively quantify the decrease in the concentration of the active compound due to degradation. The key steps to developing such a method are:

• Forced Degradation Studies: Intentionally degrade the compound under various stress conditions (acidic, basic, oxidative, thermal, and photolytic) to generate potential degradation products.

• Chromatographic Separation: Develop an HPLC method (typically reversed-phase) that can separate the parent compound from all the generated degradation products and any known process impurities. This involves optimizing the column, mobile phase composition, pH, and gradient.

• Method Validation: Validate the developed method according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust for its intended purpose.

Data Presentation

The following tables summarize the recommended conditions for forced degradation studies and the potential degradation products that may be observed.

Table 1: Recommended Conditions for Forced Degradation Studies

Stress Condition	Reagent/Condition	Temperature	Duration
Acid Hydrolysis	0.1 M to 1 M HCl	60-80 °C	Up to 72 hours
Base Hydrolysis	0.1 M to 1 M NaOH	60-80 °C	Up to 72 hours
Oxidation	3% to 30% H₂O₂	Room Temperature	Up to 24 hours
Thermal	Dry Heat	80-105 °C	Up to 7 days
Photolytic	UV/Vis light exposure	Room Temperature	As per ICH Q1B

Table 2: Potential Degradation Products and their Characterization

Degradation Pathway	Potential Product	Expected Mass Change	Analytical Observation
Oxidation	N-oxide	+16 Da	A more polar peak eluting earlier in reversed-phase HPLC.
N-Dealkylation	Demethylated amine	-14 Da	A slightly more polar peak.
Ring Opening	Hydrolyzed product	+18 Da	A significantly more polar peak.

Experimental Protocols

The following are general protocols for conducting forced degradation studies on N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Protocol 1: General Sample Preparation

• Prepare a stock solution of N-methyl-2-(pyrrolidin-1-yl)ethanamine in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• For each stress condition, transfer a known volume of the stock solution into a suitable reaction vessel (e.g., a sealed vial).

Protocol 2: Hydrolytic Degradation

• Acidic Condition: Add an equal volume of 0.1 M HCl to the sample solution.

• Basic Condition: In a separate vial, add an equal volume of 0.1 M NaOH to the sample solution.

• Incubate the vials at 60 °C and collect samples at various time points (e.g., 2, 8, 24, 48, and 72 hours).

• Before analysis, neutralize the samples (acidic with NaOH, basic with HCl) and dilute with the mobile phase.

Protocol 3: Oxidative Degradation

• Add an equal volume of 3% H₂O₂ to the sample solution.

• Keep the solution at room temperature and protected from light.

• Collect samples at various time points (e.g., 1, 4, 8, and 24 hours).

• Dilute the samples with the mobile phase before analysis.

Protocol 4: Thermal Degradation

• Place a solid sample of the compound in a vial and heat it in an oven at 80 °C.

• In a separate vial, heat a solution of the compound.

• Collect samples at various time points (e.g., 1, 3, and 7 days).

• Dissolve the solid sample in a suitable solvent and dilute both solid and solution samples before analysis.

Protocol 5: Photolytic Degradation

• Expose a solution of the compound to a light source as specified in ICH guideline Q1B (e.g., a combination of UV and visible light).

• Simultaneously, keep a control sample in the dark at the same temperature.

• Analyze both the exposed and control samples after a specified duration of light exposure.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for a stability testing experiment.

General workflow for stability testing.

How to avoid over-alkylation in amine synthesis pathways

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) to address the common challenge of over-alkylation in amine synthesis.

Frequently Asked Questions (FAQs)

Q1: What is over-alkylation in the context of amine synthesis?

Over-alkylation, also known as polyalkylation, is a frequent side reaction in which the intended amine product reacts further with the alkylating agent.[1] For instance, when synthesizing a secondary amine from a primary amine, the secondary amine product can react again to form an undesired tertiary amine and subsequently a quaternary ammonium salt.[1][2] This process diminishes the yield of the target compound and introduces significant purification challenges.[1]

Q2: Why does the secondary amine product often react faster than the primary amine starting material?

The product of the initial alkylation is frequently more nucleophilic than the starting amine.[2][3] Alkyl groups are electron-donating, which increases the electron density on the nitrogen atom.[1] This enhanced electron density makes the secondary amine a more potent nucleophile than the primary amine it was formed from, causing it to compete more effectively for the alkylating agent.[1]

Q3: What are the primary strategies to prevent over-alkylation?

Several effective strategies can be employed to favor mono-alkylation:

• Reductive Amination: This is considered one of the most reliable methods for controlled N-alkylation. It involves reacting an amine with an aldehyde or ketone to form an imine, which is then reduced.[2][4][5]

• Use of Protecting Groups: Temporarily "capping" the amine with a protecting group, such as a tert-butoxycarbonyl (Boc) or a sulfonamide group, prevents it from reacting further.[6][7][8] After the desired alkylation, the protecting group is removed.[4]

• Controlling Stoichiometry: Using a large excess (5-10 equivalents) of the starting amine compared to the alkylating agent statistically favors the alkylating agent reacting with the more abundant primary amine.[9][10]

• Optimizing Reaction Conditions: Slow, dropwise addition of the alkylating agent, maintaining a low concentration, can favor mono-alkylation.[9] Additionally, the choice of solvent and base can significantly influence selectivity.[9][11]

Q4: How does the choice of solvent affect over-alkylation in SN2 reactions?

The solvent plays a critical role in the rate of SN2 reactions.

• Polar aprotic solvents (e.g., DMSO, DMF, acetonitrile) can accelerate SN2 reactions. They solvate the cation, leaving the nucleophile "naked" and more reactive.[12][13]

• Polar protic solvents (e.g., water, ethanol, methanol) can slow down SN2 reactions by forming hydrogen bonds with the nucleophile.[6][13] This solvation stabilizes the nucleophile, making it less available to attack the electrophile.[12][14]

Q5: When is it appropriate to use a protecting group strategy?

A protecting group strategy is particularly useful when:

• Other methods like stoichiometry control or reductive amination are ineffective.

• The amine is part of a complex molecule with multiple reactive sites where selectivity is crucial.[15]

• A specific mono-alkylated product is required in high purity. Carbamates (e.g., Boc, Cbz) and sulfonamides are common choices for amine protection.[9][16]

Troubleshooting Guide

Problem 1: My direct alkylation reaction is producing a mixture of secondary, tertiary, and quaternary amines.

• Cause: The secondary amine product is more nucleophilic and is reacting faster than the primary amine starting material.[1]

• Solutions:

  • Increase Excess of Primary Amine: Use a large excess (5-10 equivalents) of the primary amine relative to the alkylating agent to statistically favor mono-alkylation.[9]

  • Slow Addition of Alkylating Agent: Add the alkylating agent dropwise to keep its concentration low, which can improve selectivity for the primary amine.[9]

  • Change the Base: Consider using a milder or sterically hindered base. Cesium carbonate or cesium hydroxide have been shown to improve chemoselectivity for mono-N-alkylation.[9][17][18]

  • Lower the Reaction Temperature: Reducing the temperature can sometimes help control the reaction rate and improve selectivity.[19]

  • Switch Synthetic Route: If optimization fails, switch to a more robust method like reductive amination or a protecting group strategy.[9]

Problem 2: My reductive amination is giving a low yield of the desired secondary amine.

• Cause: Inefficient imine formation or instability of the imine before reduction.

• Solutions:

  • Adjust pH: Imine formation is often pH-sensitive. A slightly acidic medium (pH 4-6) is typically optimal.[9]

  • Use a Dehydrating Agent: The formation of an imine from an amine and a carbonyl compound produces water. Adding a dehydrating agent like molecular sieves can drive the equilibrium towards the imine.[9]

  • Choose an Appropriate Reducing Agent: Sodium triacetoxyborohydride (STAB) is a mild and selective reagent for reductive amination that can be added directly to the mixture of the amine and carbonyl compound (one-pot reaction).[9][20] This allows for the in situ reduction of the imine as it is formed.[9] Sodium cyanoborohydride is also effective but more toxic.[5]

  • Consider a Stepwise Procedure: For reactions where dialkylation is a persistent issue, a stepwise approach involving pre-formation of the imine in a solvent like methanol, followed by reduction with NaBH₄, can be effective.[20]

Problem 3: I am having difficulty removing the protecting group from my amine.

• Cause: The deprotection conditions are not suitable for the specific protecting group used.

• Solutions:

  • Boc Group Deprotection: If using a tert-butoxycarbonyl (Boc) group, ensure the acidic conditions are strong enough. Trifluoroacetic acid (TFA) is commonly used.[4] If TFA is insufficient, a solution of HCl in an organic solvent like dioxane may be necessary.[9]

  • Sulfonamide Group Deprotection: Sulfonamides are very stable.[21] Deprotection often requires harsh conditions.[16][21] For a tosyl (Ts) group, reducing conditions such as magnesium in methanol may be required.[16] Nitrobenzenesulfonyl (Ns) groups are valuable as they can be removed under milder conditions using a nucleophile like a thiolate.[16]

Data Presentation

Table 1: Comparison of Strategies to Avoid Over-alkylation

Strategy	Advantages	Disadvantages	Typical Reagents
Reductive Amination	High selectivity for mono-alkylation; mild conditions; one-pot procedures are common.[2][5]	Requires a suitable carbonyl compound; may require pH control.[9]	Aldehyde/Ketone, NaBH(OAc)₃ (STAB), NaBH₃CN, NaBH₄.[5][9]
Protecting Groups	Excellent control and selectivity; applicable to complex molecules.[7][8]	Adds two steps to the synthesis (protection and deprotection); requires careful selection of orthogonal groups.[7][8]	Boc₂O, Cbz-Cl (for carbamates); Ts-Cl, Ns-Cl (for sulfonamides).[4][16]
Stoichiometry Control	Simple to implement; avoids additional reagents.	Requires a large excess of one reactant, which can be wasteful (low atom economy) and complicate purification.[15]	5-10 fold excess of the starting amine.[9]
Gabriel Synthesis	Excellent method for synthesizing primary amines without over-alkylation.[22][23]	Limited to primary alkyl halides; secondary halides often fail.[24] The use of hydrazine for cleavage can be a drawback.[24][25]	Potassium phthalimide, alkyl halide, hydrazine.[22][24]

Table 2: Effect of Reaction Parameters on Direct Alkylation Selectivity

Parameter	Condition to Favor Mono-alkylation	Rationale
Stoichiometry	Large excess of starting amine.[9]	Increases the probability of the alkylating agent reacting with the starting amine rather than the product.[10]
Temperature	Lower temperature.[19]	Reduces the rate of the second alkylation reaction, which often has a higher activation energy.
Concentration	Slow addition of alkylating agent (high dilution).[9]	Maintains a low concentration of the electrophile, minimizing the chance of reaction with the product amine.
Solvent	Less polar or polar aprotic solvents.[9][12]	Polar protic solvents can stabilize the amine nucleophile via hydrogen bonding, slowing the reaction.[6][13] Polar aprotic solvents can increase the rate of SN2 reactions.[26]
Base	Sterically hindered, non-nucleophilic bases; Cesium bases (CsOH, Cs₂CO₃).[9][17]	Minimizes side reactions and can selectively suppress the alkylation of the secondary amine product.[17]

Experimental Protocols

Protocol 1: General Procedure for Reductive Amination

This protocol describes a one-pot synthesis of a secondary amine from a primary amine and an aldehyde using sodium triacetoxyborohydride (STAB).

• Reactant Preparation: Dissolve the primary amine (1.0 equiv.) and the aldehyde (1.0-1.2 equiv.) in a suitable aprotic solvent (e.g., dichloromethane (DCM) or 1,2-dichloroethane (DCE)) at a concentration of approximately 0.1-0.5 M.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.[2] A catalytic amount of acetic acid can be added to accelerate this step, particularly for ketones.[20]

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 equiv.) portion-wise to the reaction mixture. Be cautious as gas evolution may occur.[2]

• Reaction Monitoring: Continue stirring at room temperature and monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed (typically 12-24 hours).[2]

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[2]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer two more times with the organic solvent (e.g., DCM).[2]

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography if necessary.[2]

Protocol 2: Mono-alkylation using a Sulfonamide Protecting Group

This protocol details the synthesis of a secondary amine via the formation and subsequent alkylation of a sulfonamide.

• Protection Step (Sulfonamide Formation):

  • Dissolve the primary amine (1.0 equiv.) in a suitable solvent like DCM or pyridine.

  • Add a base such as triethylamine or pyridine (1.5 equiv.).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a sulfonyl chloride (e.g., p-toluenesulfonyl chloride, Ts-Cl) (1.1 equiv.).

  • Allow the reaction to warm to room temperature and stir until the starting amine is consumed (monitor by TLC).

  • Perform an aqueous work-up to isolate the N-tosylated amine (sulfonamide).

• Alkylation Step:

  • The N-H proton of the sulfonamide is now acidic.[16] Dissolve the sulfonamide (1.0 equiv.) in a polar aprotic solvent like DMF.

  • Add a strong, non-nucleophilic base like potassium carbonate (K₂CO₃) or sodium hydride (NaH) (1.2 equiv.) to deprotonate the sulfonamide.

  • Add the alkylating agent (e.g., an alkyl bromide or iodide) (1.1 equiv.).

  • Stir the reaction at room temperature or with gentle heating until completion (monitor by TLC).

  • Perform an aqueous work-up and extract the product. Purify by column chromatography.

• Deprotection Step:

  • Cleavage of the tosyl group requires reducing conditions.[27] Dissolve the N-alkylated sulfonamide in a suitable solvent.

  • Employ a deprotection method such as dissolving metal reduction (e.g., sodium in liquid ammonia or Mg/MeOH).[16][27]

  • After the reaction is complete, carefully quench and work up to isolate the final secondary amine product.

Visualizations

Caption: Mechanism of over-alkylation in amine synthesis.

Caption: Decision workflow for selecting a synthetic strategy.

Caption: Experimental workflow for reductive amination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. quora.com [quora.com]
• 7. media.neliti.com [media.neliti.com]
• 8. Protective Groups [organic-chemistry.org]
• 9. Protection for the AMINE.pptx [slideshare.net]
• 10. quora.com [quora.com]
• 11. benchchem.com [benchchem.com]
• 12. Solvent Effects and SN2 and SN1 reactions: Nucleophilic Substitution | Chemistry Net [chem-net.blogspot.com]
• 13. SN2 Effect of Solvent | OpenOChem Learn [learn.openochem.org]
• 14. Amines are good nucleophiles, even though they are neutral. How w... | Study Prep in Pearson+ [pearson.com]
• 15. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 16. Sulfonyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. m.youtube.com [m.youtube.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 21. Organic Syntheses Procedure [orgsyn.org]
• 22. chemistnotes.com [chemistnotes.com]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. organicchemistrytutor.com [organicchemistrytutor.com]
• 25. Gabriel Synthesis | Thermo Fisher Scientific - JP [thermofisher.com]
• 26. chem.libretexts.org [chem.libretexts.org]
• 27. youtube.com [youtube.com]

Technical Support Center: Quantification of N-methyl-2-(pyrrolidin-1-yl)ethanamine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantification of N-methyl-2-(pyrrolidin-1-yl)ethanamine. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in quantifying N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A1: The primary challenges stem from its basic nature, which can lead to poor chromatographic peak shape (tailing) in reversed-phase liquid chromatography. Additionally, its volatility allows for analysis by gas chromatography, but derivatization may be necessary to improve peak shape and thermal stability. Trace-level detection can also be challenging and may require highly sensitive instrumentation like tandem mass spectrometry.[1]

Q2: Which analytical techniques are most suitable for the quantification of N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A2: The most common and effective techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] GC-MS is well-suited for volatile and thermally stable compounds, while LC-MS is preferred for a wider range of compounds, including those that are less volatile or thermally labile.[1] The choice of technique will depend on the sample matrix, required sensitivity, and available instrumentation.

Q3: How can I improve the chromatographic peak shape for a basic compound like N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A3: To improve peak shape, several strategies can be employed. In liquid chromatography, using a high-purity, base-deactivated column is recommended.[1] Mobile phase additives like trifluoroacetic acid (TFA) or formic acid can help by ion-pairing with the basic analyte.[1] Alternatively, using a higher pH mobile phase with a pH-stable column can also improve peak shape.[1] For gas chromatography, derivatization or the use of a base-deactivated liner and column can mitigate peak tailing.

Q4: Are there any specific sample preparation considerations for N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A4: Sample preparation will depend on the matrix. For biological samples, protein precipitation or liquid-liquid extraction may be necessary to remove interferences. Solid-phase extraction (SPE) can also be used for cleanup and concentration of the analyte. Given its basic nature, cation exchange SPE cartridges could be effective.

Troubleshooting Guides

Liquid Chromatography-Mass Spectrometry (LC-MS)

Issue	Possible Cause	Suggested Solution
Poor Peak Shape (Tailing)	Secondary interactions with residual silanols on the column.	Use a base-deactivated column. Add a small amount of a competing base (e.g., triethylamine) or an ion-pairing agent (e.g., TFA, formic acid) to the mobile phase.[1] Consider using a column designed for basic compounds or operating at a higher pH.
Low Sensitivity/Poor Ionization	Inefficient protonation in the MS source.	Optimize the mobile phase pH to ensure the analyte is in its ionized form. Use a mobile phase additive like formic acid or ammonium formate to enhance protonation in positive ion mode. Optimize MS source parameters (e.g., capillary voltage, gas flow, temperature).
Inconsistent Retention Times	Unstable mobile phase pH or column equilibration issues.	Ensure the mobile phase is well-mixed and buffered if necessary. Allow for adequate column equilibration time between injections. Check for leaks in the LC system.
Matrix Effects (Ion Suppression/Enhancement)	Co-eluting compounds from the sample matrix interfering with ionization.	Improve sample cleanup using a more selective extraction method (e.g., SPE). Use an isotopically labeled internal standard to compensate for matrix effects. Dilute the sample if sensitivity allows.

Gas Chromatography-Mass Spectrometry (GC-MS)

Issue	Possible Cause	Suggested Solution
Peak Tailing	Active sites in the injector liner or column.	Use a deactivated liner and a base-deactivated column. Consider derivatization of the amine group to reduce its polarity and interaction with active sites.
Low Response/No Peak	Analyte degradation in the hot injector.	Use a lower injector temperature. Employ a pulsed splitless or on-column injection technique. Derivatize the analyte to increase its thermal stability.
Carryover	Adsorption of the analyte in the injection port or column.	Clean or replace the injector liner and septum. Bake out the column at the maximum recommended temperature. Use a solvent with high elution strength for needle washes.
Poor Reproducibility	Inconsistent sample introduction or analyte degradation.	Ensure the autosampler is functioning correctly. Check for leaks in the injection port. Verify the stability of the analyte in the sample solvent.

Quantitative Data Summary

The following tables present hypothetical performance data for the quantification of N-methyl-2-(pyrrolidin-1-yl)ethanamine using LC-MS/MS and GC-MS. These values are illustrative and will require experimental validation.

Table 1: Illustrative LC-MS/MS Method Performance

Parameter	Value
Linearity (r²)	>0.995
Limit of Detection (LOD)	0.1 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Accuracy (% Recovery)	90-110%
Precision (%RSD)	<15%

Table 2: Illustrative GC-MS Method Performance

Parameter	Value
Linearity (r²)	>0.99
Limit of Detection (LOD)	1 ng/mL
Limit of Quantification (LOQ)	5 ng/mL
Accuracy (% Recovery)	85-115%
Precision (%RSD)	<15%

Experimental Protocols

LC-MS/MS Method

• Sample Preparation (Plasma):

  • To 100 µL of plasma, add 20 µL of an internal standard solution (e.g., deuterated N-methyl-2-(pyrrolidin-1-yl)ethanamine).

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• Chromatographic Conditions:

  • Column: C18 base-deactivated, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• Mass Spectrometry Conditions (Triple Quadrupole):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • N-methyl-2-(pyrrolidin-1-yl)ethanamine: Precursor Ion > Product Ion (To be determined by infusion)

    • Internal Standard: Precursor Ion > Product Ion (To be determined by infusion)

  • Source Parameters: Optimize capillary voltage, source temperature, and gas flows for maximum signal.

GC-MS Method

• Sample Preparation (with Derivatization):

  • Perform a liquid-liquid extraction of the sample with a suitable organic solvent (e.g., ethyl acetate) at a basic pH.

  • Evaporate the organic layer to dryness.

  • Add 50 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS) and 50 µL of pyridine.

  • Heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

• Chromatographic Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm

  • Carrier Gas: Helium at a constant flow of 1 mL/min

  • Inlet Temperature: 250 °C

  • Injection Mode: Splitless

  • Oven Program: Start at 80 °C, hold for 1 minute, ramp to 280 °C at 20 °C/min, hold for 5 minutes.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • MS Source Temperature: 230 °C

  • MS Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of the derivatized analyte.

Visualizations

Caption: LC-MS/MS experimental workflow for N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Caption: GC-MS experimental workflow for N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Caption: Troubleshooting decision pathway for poor peak shape.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Resolving Peak Tailing for N-methyl-2-(pyrrolidin-1-yl)ethanamine

This technical support guide provides troubleshooting strategies and frequently asked questions (FAQs) to address the common issue of peak tailing when analyzing N-methyl-2-(pyrrolidin-1-yl)ethanamine and other basic compounds in chromatography. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of peak tailing for N-methyl-2-(pyrrolidin-1-yl)ethanamine?

A1: The most common cause of peak tailing for basic compounds like N-methyl-2-(pyrrolidin-1-yl)ethanamine is secondary interaction with the stationary phase.[1][2][3] N-methyl-2-(pyrrolidin-1-yl)ethanamine contains amine groups that can become protonated (positively charged) in the mobile phase. Standard silica-based columns (e.g., C18) have residual acidic silanol groups (Si-OH) on their surface.[3][4] At mid-range pH, these silanols can be deprotonated (negatively charged), leading to a strong ionic interaction with the positively charged analyte. This secondary retention mechanism causes a portion of the analyte molecules to lag behind, resulting in an asymmetrical or tailing peak.[1][4][5]

Caption: Analyte interaction with the stationary phase.

Q2: How can mobile phase adjustments help reduce or eliminate peak tailing?

A2: Mobile phase optimization is a critical first step. There are three main strategies:

• Operate at Low pH: Lowering the mobile phase pH to between 2.5 and 3.0 is a highly effective technique.[2][6][7] At this acidic pH, the residual silanol groups are fully protonated (neutral), which prevents the secondary ionic interactions that cause tailing.[2][7]

• Use Mobile Phase Additives: Adding a competing base, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 5-10 mM) can mask the active silanol sites.[5][7] The competing base interacts with the silanols, reducing their availability to interact with the analyte.[7] However, these additives can sometimes shorten column lifetime.[7]

• Increase Buffer Concentration: Using an adequate buffer concentration, typically in the 10-50 mM range, is crucial for maintaining a stable pH across the column.[6][8] This prevents localized pH shifts that can lead to inconsistent ionization and peak tailing.[1]

Q3: Can changing the HPLC column improve the peak shape?

A3: Yes, column selection plays a significant role. If mobile phase adjustments are insufficient, consider these options:

• Use a Highly Deactivated (End-Capped) Column: Modern columns are often "end-capped," a process that chemically blocks a majority of the residual silanol groups.[3][4][9] Using a column specifically marketed as base-deactivated or end-capped will significantly improve peak shape for basic compounds.[2][10]

• Select Alternative Stationary Phases:

  • Polar-Embedded Columns: These columns have a polar functional group (e.g., amide, carbamate) embedded within the alkyl chain, which helps to shield the analyte from silanol interactions.[11]

  • Charged Surface Hybrid (CSH) Columns: These columns feature a low-level positive charge on the particle surface, which electrostatically repels protonated basic analytes, minimizing surface interactions and improving peak shape dramatically.[5][6]

• Consider Hydrophilic Interaction Liquid Chromatography (HILIC): For highly polar basic compounds that are poorly retained in reversed-phase, HILIC can be an excellent alternative, often providing sharp, symmetrical peaks.[8]

Q4: Besides the column and mobile phase, what other factors could be causing peak tailing?

A4: If you have optimized the chemistry, the issue may be related to the sample or the HPLC system itself:

• Column Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, leading to tailing.[1][9] To check for this, dilute your sample 5- to 10-fold and reinject. If the peak shape improves, overload was the likely cause.[8]

• Injection Solvent Mismatch: Dissolving your sample in a solvent that is significantly stronger than your mobile phase (e.g., 100% acetonitrile for a mobile phase with 10% acetonitrile) can cause peak distortion.[6] Always try to dissolve your sample in the initial mobile phase or a weaker solvent.[8]

• Extra-Column Volume: Excessive dead volume in the system, caused by long or wide-bore tubing or poorly made connections, can lead to band broadening and tailing.[6][11] Ensure tubing is as short and narrow as possible.

• Column Contamination or Degradation: Contaminants from the sample matrix can accumulate at the head of the column, creating active sites that cause tailing.[1] A void or channel in the column packing bed can also disrupt the flow path.[1][2] In these cases, flushing the column with a strong solvent or replacing it may be necessary.[6]

Troubleshooting Guide

Follow this systematic workflow to diagnose and resolve peak tailing issues for N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Caption: Systematic workflow for troubleshooting peak tailing.

Data Presentation: Impact of Different Methods

The following table summarizes the expected impact of various troubleshooting methods on peak shape, as measured by the USP Tailing Factor (Tf). A value of 1.0 is ideal, while values greater than 2.0 are generally unacceptable.[6]

Method Condition	Stationary Phase	Mobile Phase pH	Mobile Phase Additive	Expected Tailing Factor (Tf)	Notes
Initial (Problematic)	Standard C18	7.0 (Phosphate)	None	> 2.0	Severe tailing is expected due to strong silanol interactions.[2]
Method 1: Low pH	Standard C18	3.0 (Formate)	None	1.2 - 1.5	Significant improvement as silanols are protonated.[2]
Method 2: Competing Base	Standard C18	7.0 (Phosphate)	10 mM TEA	1.3 - 1.6	TEA masks active silanol sites, improving symmetry.[7]
Method 3: Modern Column	CSH C18	3.0 (Formate)	None	1.0 - 1.2	Optimal peak shape due to surface charge repulsion and low pH.[5]
Method 4: High pH (with compatible column)	Hybrid C18	10.0 (Ammonium)	None	1.1 - 1.4	Analyte is neutralized, reducing interaction with ionized silanols.

Experimental Protocols

Protocol 1: Analysis Using a Low pH Mobile Phase

This protocol is often the simplest and most effective first step for improving the peak shape of basic analytes.

• Column: Use a high-quality, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Buffer Preparation: Ensure accurate addition of formic acid to achieve a final pH of approximately 2.7-2.8. Filter the aqueous mobile phase through a 0.22 µm filter.

• Gradient/Isocratic Conditions: Start with a suitable isocratic or gradient method based on the analyte's hydrophobicity. For example, a starting condition of 95% A / 5% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Equilibration: Equilibrate the column with the initial mobile phase for at least 10-15 column volumes before the first injection.

Protocol 2: Analysis Using a Competing Base Additive

This method is useful if operating at a neutral pH is required for retaining other compounds in the sample mixture.

• Column: Standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 25 mM Potassium Phosphate buffer with 10 mM Triethylamine (TEA), pH adjusted to 7.0 with phosphoric acid.

• Mobile Phase B: Acetonitrile.

• Buffer Preparation: Dissolve potassium phosphate in water. Add TEA and mix thoroughly. Adjust pH to 7.0. Filter through a 0.22 µm filter. Caution: Always add and mix reagents in the correct order to avoid precipitation.

• Gradient/Isocratic Conditions: As required for separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in the mobile phase.

• Equilibration and Column Care: Equilibrate the column thoroughly. Note that TEA can be difficult to wash out of a column. Dedicate a column for methods using such additives if possible.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. phenomenex.com [phenomenex.com]
• 6. uhplcs.com [uhplcs.com]
• 7. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 11. chromtech.com [chromtech.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a key building block in the synthesis of various pharmaceutical compounds. Its efficient and selective synthesis is, therefore, of significant interest to the drug development community. This guide provides a comparative analysis of two prominent synthesis routes for this compound: the Eschweiler-Clarke reaction and reductive amination with sodium triacetoxyborohydride. The objective is to furnish researchers with the necessary data to select the most suitable method for their specific needs, considering factors such as yield, reaction time, and operational complexity.

Comparison of Synthesis Routes

Two primary methods for the synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine are the Eschweiler-Clarke reaction and reductive amination. The Eschweiler-Clarke reaction is a classic method for the methylation of primary and secondary amines using formic acid and formaldehyde.[1][2][3] Reductive amination offers a more modern approach, often employing milder and more selective reducing agents like sodium triacetoxyborohydride.[4]

Parameter	Eschweiler-Clarke Reaction	Reductive Amination (Sodium Triacetoxyborohydride)
Starting Material	2-(pyrrolidin-1-yl)ethanamine	2-(pyrrolidin-1-yl)acetaldehyde and Methylamine
Reagents	Formaldehyde, Formic Acid	Sodium Triacetoxyborohydride, Acetic Acid (optional)
Typical Yield	High (often >90%)[2]	High (generally 80-95%)[5]
Reaction Time	2-12 hours	1-24 hours
Reaction Temperature	Elevated (typically reflux)[1]	Room Temperature
Key Advantages	Cost-effective reagents, high yields, avoids over-methylation to quaternary ammonium salts.[1][2]	Mild reaction conditions, high selectivity, tolerance to a wide range of functional groups.[5][6]
Key Disadvantages	Requires elevated temperatures, potential for side reactions if not carefully controlled.	Higher cost of the reducing agent, requires an anhydrous solvent.
Work-up/Purification	Typically involves basification and extraction.	Often requires quenching, extraction, and chromatographic purification.

Experimental Protocols

Route 1: Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction provides a direct and efficient method for the methylation of 2-(pyrrolidin-1-yl)ethanamine. The reaction proceeds via the formation of an iminium ion from the starting amine and formaldehyde, which is then reduced by formic acid.[1][2] This method is particularly advantageous as it prevents the formation of quaternary ammonium salts.[1]

Materials:

• 2-(pyrrolidin-1-yl)ethanamine

• Formaldehyde (37% aqueous solution)

• Formic Acid (98-100%)

• Sodium hydroxide solution

• Dichloromethane or other suitable organic solvent

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• To a stirred solution of 2-(pyrrolidin-1-yl)ethanamine in a suitable reaction flask, add an excess of formaldehyde solution.

• Slowly add an excess of formic acid to the mixture. The reaction is exothermic and may require cooling.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the mixture to room temperature and carefully make it alkaline by the addition of a sodium hydroxide solution.

• Extract the product with a suitable organic solvent such as dichloromethane.

• Dry the combined organic extracts over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by distillation under reduced pressure to afford N-methyl-2-(pyrrolidin-1-yl)ethanamine.

A solvent-free variation of this reaction utilizes paraformaldehyde and oxalic acid dihydrate, which upon heating, generates the necessary formaldehyde and formic acid in situ, often leading to high purity products with excellent yields.[7]

Route 2: Reductive Amination using Sodium Triacetoxyborohydride

Reductive amination offers a milder alternative to the Eschweiler-Clarke reaction. This method involves the reaction of 2-(pyrrolidin-1-yl)acetaldehyde with methylamine to form an intermediate imine, which is then reduced in situ by sodium triacetoxyborohydride (STAB).[5][6] STAB is a particularly effective reagent for this transformation due to its high selectivity for imines over carbonyl groups, which minimizes side reactions.[6]

Materials:

• 2-(pyrrolidin-1-yl)acetaldehyde

• Methylamine (solution in THF or methanol)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or other suitable anhydrous solvent

• Saturated aqueous sodium bicarbonate solution

• Dichloromethane or other suitable organic solvent

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a dry reaction flask under an inert atmosphere, dissolve 2-(pyrrolidin-1-yl)acetaldehyde and a slight excess of methylamine in an anhydrous solvent like 1,2-dichloroethane.

• Stir the mixture at room temperature for a short period to allow for the formation of the imine intermediate.

• Add sodium triacetoxyborohydride portion-wise to the reaction mixture. The reaction is typically stirred at room temperature for several hours to overnight.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by carefully adding a saturated aqueous sodium bicarbonate solution.

• Extract the product with a suitable organic solvent such as dichloromethane.

• Dry the combined organic extracts over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product is typically purified by column chromatography on silica gel to yield pure N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Synthesis Routes Comparison

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jk-sci.com [jk-sci.com]
• 4. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of the Biological Activities of N-methyl-2-(pyrrolidin-1-yl)ethanamine and N-methyl-2-pyrrolidone

In the landscape of chemical compounds with potential biological applications, derivatives of the pyrrolidine scaffold have garnered significant attention from the scientific community. This guide provides a comparative overview of the biological activities of N-methyl-2-(pyrrolidin-1-yl)ethanamine and a structurally related analog, N-methyl-2-pyrrolidone (NMP). While both molecules feature a methylated nitrogen-containing five-membered ring, their distinct functional groups—an ethylamine chain versus a lactam—confer different physicochemical properties and, consequently, divergent biological profiles.

This comparison aims to furnish researchers, scientists, and drug development professionals with a clear, data-driven analysis of these two compounds. Due to a scarcity of published data on the specific biological activities of N-methyl-2-(pyrrolidin-1-yl)ethanamine, this guide will focus on the well-documented antimicrobial properties of N-methyl-2-pyrrolidone, presenting it as a baseline for the potential activity of related pyrrolidine derivatives.

Overview of Compounds

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a diamine featuring a pyrrolidine ring N-substituted with a methyl group and a 2-aminoethyl group. Its structure suggests potential for interaction with biological targets that recognize cationic or basic moieties. However, detailed studies on its specific biological effects are not widely available in the current scientific literature.

N-methyl-2-pyrrolidone (NMP) is a five-membered lactam and a well-known polar aprotic solvent with a high boiling point and low viscosity.[1] It is widely utilized in the pharmaceutical industry as a solvent and penetration enhancer in drug formulations.[1] Beyond its role as an excipient, NMP has demonstrated inherent biological activity, notably as an antimicrobial agent.[1]

Comparative Biological Activity: Antimicrobial Effects

The most extensively documented biological activity for N-methyl-2-pyrrolidone is its antimicrobial action against a range of microorganisms. The following table summarizes the quantitative data from a study investigating the antimicrobial properties of pure NMP.

Compound	Microorganism	Type	Assay Method	Result (Inhibition Zone)
N-methyl-2-pyrrolidone	Staphylococcus aureus (ATCC 6538P)	Gram-positive bacterium	Agar Cup Diffusion	1.9 ± 0.1 cm
N-methyl-2-pyrrolidone	Escherichia coli (ATCC 10536)	Gram-negative bacterium	Agar Cup Diffusion	2.0 ± 0.2 cm
N-methyl-2-pyrrolidone	Candida albicans (ATCC 17110)	Fungus (Yeast)	Agar Cup Diffusion	3.5 ± 0.1 cm

Data sourced from: Characterization and Antimicrobial Activity of N-Methyl-2-pyrrolidone-loaded Ethylene Oxide-Propylene Oxide Block Copolymer Thermosensitive Gel.[1]

The data clearly indicates that N-methyl-2-pyrrolidone exhibits broad-spectrum antimicrobial activity, inhibiting the growth of both Gram-positive and Gram-negative bacteria, as well as a common pathogenic fungus.[1] The mechanism of this antimicrobial action is not fully elucidated but may be related to its solvent properties, which could disrupt microbial cell membranes or interfere with essential cellular processes.

For N-methyl-2-(pyrrolidin-1-yl)ethanamine, there is a lack of comparable published data on its antimicrobial or other biological activities. Its chemical structure, however, suggests that it is unlikely to possess the same solvent-mediated antimicrobial effects as NMP. Any potential antimicrobial activity would likely arise from a different mechanism of action, possibly involving interactions with specific microbial enzymes or receptors.

Experimental Protocols

The following is a detailed methodology for the agar cup diffusion assay used to determine the antimicrobial activity of N-methyl-2-pyrrolidone.[1]

Agar Cup Diffusion Method

• Microbial Culture Preparation: Standard strains of Staphylococcus aureus (ATCC 6538P), Escherichia coli (ATCC 10536), and Candida albicans (ATCC 17110) are used. Actively growing broth cultures of each microbe are prepared, and the turbidity is adjusted to approximately 10⁸ cells/mL.

• Culture Media: Tryptic Soy Agar (TSA) is used for the antibacterial assay, and Sabouraud Dextrose Agar (SDA) is used for the antifungal assay.

• Inoculation of Agar Plates: A sterile cotton swab is dipped into the standardized microbial broth culture and then spread evenly over the entire surface of the respective agar plate in three different directions to ensure uniform growth.

• Preparation of Cups: A sterile cork borer is used to create wells or "cups" in the inoculated agar plates.

• Application of Test Compound: A defined volume of pure N-methyl-2-pyrrolidone is added to the cups in the agar plates.

• Incubation: The plates are incubated under appropriate conditions for microbial growth (typically 37°C for 24 hours for bacteria and 25-30°C for 48 hours for fungi).

• Measurement of Inhibition Zone: The antimicrobial activity is determined by measuring the diameter (in cm) of the clear zone of growth inhibition around the cup. The measurements are performed in triplicate, and the average value is reported.

Visualizing the Experimental Workflow

The following diagram illustrates the workflow of the agar cup diffusion method for assessing antimicrobial activity.

Workflow for the Agar Cup Diffusion Assay.

Signaling Pathways

Currently, there is insufficient information to delineate specific signaling pathways that are modulated by either N-methyl-2-(pyrrolidin-1-yl)ethanamine or N-methyl-2-pyrrolidone in microbial or mammalian cells. The antimicrobial effect of NMP is likely a result of broad, non-specific interactions with cellular structures rather than modulation of a specific signaling cascade.

Conclusion

This comparative guide highlights the documented antimicrobial activity of N-methyl-2-pyrrolidone against a spectrum of bacteria and fungi. In contrast, the biological activity of N-methyl-2-(pyrrolidin-1-yl)ethanamine remains largely uncharacterized in publicly available literature. The provided data and experimental protocols for NMP can serve as a valuable reference for researchers investigating the biological potential of pyrrolidine-based compounds. Future studies are warranted to elucidate the biological profile of N-methyl-2-(pyrrolidin-1-yl)ethanamine and to determine if it possesses any therapeutic potential, be it antimicrobial or otherwise. The structural differences between the two molecules suggest that their biological activities are likely to be distinct, offering a rich area for further scientific exploration.

References

• 1. Characterization and Antimicrobial Activity of N-Methyl-2-pyrrolidone-loaded Ethylene Oxide-Propylene Oxide Block Copolymer Thermosensitive Gel - PMC [pmc.ncbi.nlm.nih.gov]

Validating the effect of N-methyl-2-(pyrrolidin-1-yl)ethanamine on [specific target]

To effectively validate and compare the effects of N-methyl-2-(pyrrolidin-1-yl)ethanamine, the specific biological target must be identified. The biological activity of any compound is context-dependent, and meaningful analysis requires a defined endpoint, whether it be a receptor, enzyme, signaling pathway, or cellular process.

This guide provides a template for comparing N-methyl-2-(pyrrolidin-1-yl)ethanamine against a known alternative, assuming a hypothetical target: the Serotonin 5-HT2A Receptor , a G-protein coupled receptor involved in various neurological processes. For this example, we will refer to N-methyl-2-(pyrrolidin-1-yl)ethanamine as "Compound A" and compare it to a well-characterized 5-HT2A agonist, "Psilocybin."

This guide compares the efficacy and potency of Compound A (N-methyl-2-(pyrrolidin-1-yl)ethanamine) and Psilocybin in activating the human 5-HT2A receptor in a recombinant cell line. The primary endpoints measured are receptor binding affinity (Ki) and functional agonist potency (EC50) via a calcium flux assay.

Data Presentation: Comparative Agonist Properties

The following table summarizes the quantitative data obtained from radioligand binding assays and in-vitro functional assays.

Parameter	Compound A	Psilocybin	Unit	Description
Binding Affinity (Ki)	125	85	nM	Lower values indicate higher affinity for the 5-HT2A receptor.
Agonist Potency (EC50)	250	150	nM	The concentration required to elicit 50% of the maximal response.
Efficacy (Emax)	95%	100%	%	The maximum response relative to the endogenous ligand, serotonin.
Hill Slope	1.1	1.0	-	Indicates the steepness of the dose-response curve.

Experimental Protocols

1. Radioligand Binding Assay Protocol

• Objective: To determine the binding affinity (Ki) of Compound A and Psilocybin for the 5-HT2A receptor.

• Cell Line: HEK293 cells stably expressing the human 5-HT2A receptor.

• Radioligand: [3H]-ketanserin (a high-affinity 5-HT2A antagonist).

• Procedure:

  • Cell membranes were prepared from the HEK293-5HT2A cell line.

  • Membranes (20 µg protein) were incubated with a fixed concentration of [3H]-ketanserin (0.5 nM).

  • Increasing concentrations of unlabeled competitor ligands (Compound A or Psilocybin) were added (ranging from 10-10 M to 10-5 M).

  • The mixture was incubated for 60 minutes at room temperature in a binding buffer (50 mM Tris-HCl, pH 7.4).

  • Bound and free radioligand were separated by rapid filtration through glass fiber filters.

  • Radioactivity retained on the filters was quantified using a liquid scintillation counter.

  • IC50 values were determined using non-linear regression analysis and converted to Ki values using the Cheng-Prusoff equation.

2. Calcium Flux Functional Assay Protocol

• Objective: To measure the agonist potency (EC50) and efficacy (Emax) of the compounds.

• Principle: The 5-HT2A receptor couples to the Gq protein, which activates phospholipase C, leading to an increase in intracellular calcium ([Ca2+]i).

• Cell Line: CHO-K1 cells co-expressing the human 5-HT2A receptor and a G-protein-coupled inwardly-rectifying potassium (GIRK) channel.

• Procedure:

  • Cells were plated in 96-well plates and grown to confluence.

  • Cells were loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 60 minutes at 37°C.

  • The baseline fluorescence was measured using a fluorescence plate reader.

  • Increasing concentrations of agonists (Compound A or Psilocybin) were added to the wells.

  • The change in fluorescence, corresponding to the increase in [Ca2+]i, was measured over time.

  • Dose-response curves were generated, and EC50 and Emax values were calculated using a four-parameter logistic equation.

Mandatory Visualizations

The following diagrams illustrate the key pathways and workflows described in this guide.

Caption: 5-HT2A receptor signaling pathway upon agonist binding.

Caption: Experimental workflow for compound characterization.

Structure-Activity Relationship of N-methyl-2-(pyrrolidin-1-yl)ethanamine Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of N-methyl-2-(pyrrolidin-1-yl)ethanamine analogs, focusing on their interactions with various receptor systems, including sigma (σ), kappa-opioid (κ), and serotonin (5-HT) receptors. The information presented herein is intended to facilitate further research and development of novel therapeutic agents.

Comparative Binding Affinities of N-methyl-2-(pyrrolidin-1-yl)ethanamine Analogs

The following tables summarize the in vitro binding affinities of various analogs for different receptor targets. These compounds share a common N-methyl-2-(pyrrolidin-1-yl)ethanamine scaffold, with modifications primarily on the amine and the pyrrolidine ring, often incorporated into a cyclohexyl system.

Table 1: Binding Affinities of N-Substituted cis-N-methyl-2-(1-pyrrolidinyl)cyclohexylamine Analogs for Sigma (σ) and Kappa (κ) Opioid Receptors

Compound	R Group	Receptor	Kᵢ (nM)	Radioligand
(-)-29	2-Naphthylacetyl	σ	8.66 ± 0.35	--INVALID-LINK---3-PPP
(+/-)-17	2-Amino-4,5-dichlorobenzoyl	σ	11 ± 3	--INVALID-LINK---3-PPP
(-)-44	2-(3,4-Dichlorophenyl)ethyl	σ	1.3 ± 0.3	--INVALID-LINK---3-PPP
(+)-44	2-(3,4-Dichlorophenyl)ethyl	σ	6 ± 3	--INVALID-LINK---3-PPP
(-)-44	2-(3,4-Dichlorophenyl)ethyl	κ	> 10,000	[³H]Bremazocine
(+)-44	2-(3,4-Dichlorophenyl)ethyl	κ	> 10,000	[³H]Bremazocine

Data extracted from de Costa, B. R., et al. (1990).[1]

Table 2: Binding Affinity of a Cyclohexanecarboxamide Analog for Serotonin (5-HT₁ₐ), Dopamine (D₂), and Serotonin (5-HT₂) Receptors

Compound	Receptor	Kᵢ (nM) / IC₅₀ (nM)	Radioligand
(S)-N-[[1-(2-phenylethyl)pyrrolidin-2-yl]methyl]cyclohexanecarboxamide (7-(S))	5-HT₁ₐ	Kᵢ = 0.49	Not Specified
D₂	IC₅₀ > 1000	Not Specified
5-HT₂	Kᵢ = 240	Not Specified

Data extracted from Hashimoto, H., et al. (1994).[2]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and facilitate comparative analysis.

Sigma (σ) and Kappa (κ) Opioid Receptor Binding Assays[1]

• Tissue Preparation: Guinea pig brain membranes were prepared for the binding assays.

• Sigma Receptor Assay:

  • Radioligand: --INVALID-LINK---3-(3-hydroxyphenyl)-N-(1-propyl)piperidine (--INVALID-LINK---3-PPP).

  • Procedure: Competitive binding assays were performed to determine the affinity of the test compounds.

• Kappa Opioid Receptor Assay:

  • Radioligand: [³H]Bremazocine.

  • Procedure: Similar competitive binding assays were conducted to assess the affinity for kappa opioid receptors.

• Dopamine D₂ Receptor Assay:

  • Radioligand: --INVALID-LINK---Sulpiride.

• Phencyclidine (PCP) Receptor Assay:

  • Radioligand: [³H]TCP.

Serotonin (5-HT₁ₐ), Dopamine (D₂), and Serotonin (5-HT₂) Receptor Binding Assays[2]

The specific radioligands and detailed protocols for these assays were not specified in the source material. However, standard radioligand binding assays are typically performed using membrane preparations from cells expressing the receptor of interest or from specific brain regions. The affinity (Kᵢ) and inhibitory concentration (IC₅₀) are determined through competitive displacement of a specific radioligand by the test compound.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the general signaling pathways modulated by some N-methyl-2-(pyrrolidin-1-yl)ethanamine analogs and a typical experimental workflow for their evaluation.

General experimental workflow for the synthesis and evaluation of analogs.

Simplified signaling pathways for KOR antagonists and DAT inhibitors.

References

• 1. Synthesis and evaluation of N-substituted cis-N-methyl-2-(1-pyrrolidinyl)cyclohexylamines as high affinity sigma receptor ligands. Identification of a new class of highly potent and selective sigma receptor probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-[[1-(2-phenylethyl)pyrrolidin-2-yl]methyl]cyclohexanecarboxamides as selective 5-HT1A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine and Its Isomers for Researchers and Drug Development Professionals

Introduction

N-methyl-2-(pyrrolidin-1-yl)ethanamine and its isomers represent a class of small molecules with potential applications in medicinal chemistry and pharmacology. The pyrrolidine motif is a common scaffold in a variety of biologically active compounds, including alkaloids and synthetic drugs.[1] This guide provides a comparative overview of N-methyl-2-(pyrrolidin-1-yl)ethanamine and its key isomers, focusing on their chemical properties, potential biological activities, and synthetic approaches. Due to a lack of direct comparative studies in the published literature, this guide draws upon data from structurally related compounds to infer potential activities and highlight areas for future research.

Chemical and Physical Properties

The physicochemical properties of a compound are critical determinants of its pharmacokinetic and pharmacodynamic behavior. The following table summarizes the basic properties of N-methyl-2-(pyrrolidin-1-yl)ethanamine and two of its structural isomers.

Property	N-methyl-2-(pyrrolidin-1-yl)ethanamine[2]	2-(2-Methylpyrrolidin-1-yl)ethan-1-amine[3]	2-(1-Methylpyrrolidin-2-yl)ethanamine[4]
Molecular Formula	C7H16N2	C7H16N2	C7H16N2
Molecular Weight	128.22 g/mol	128.22 g/mol	128.22 g/mol
IUPAC Name	N-methyl-2-(pyrrolidin-1-yl)ethanamine	2-(2-methylpyrrolidin-1-yl)ethanamine	2-(1-methylpyrrolidin-2-yl)ethanamine
CAS Number	32776-22-0	35025-84-4	51387-90-7
Predicted XLogP3	0.6	0.2	0.2

Synthesis and Experimental Protocols

The synthesis of N-methyl-2-(pyrrolidin-1-yl)ethanamine and its isomers can be achieved through various synthetic routes, often involving the alkylation of pyrrolidine derivatives or reductive amination.

General Synthesis of N-substituted Pyrrolidines

A common method for the synthesis of N-substituted pyrrolidines involves the reaction of a pyrrolidine precursor with an appropriate alkylating agent. For instance, N-methylpyrrolidine can be synthesized by reacting methylamine with 1,4-dibromobutane.[5] Stereoselective synthesis methods are crucial for obtaining optically pure isomers, often starting from chiral precursors like proline or 4-hydroxyproline.[1]

Experimental Protocol: Synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine (A Stereoisomer)

This protocol is adapted from a published synthesis of a stereoisomer of N-methyl-2-(pyrrolidin-1-yl)ethanamine and serves as an illustrative example.[6]

Materials:

• Isobutyl (3S)-3-[methyl[(1S)-1-phenylethyl]amino]butanoate

• Reagents for stereoselective alkylation

• Appropriate solvents and purification materials

Procedure:

• Asymmetric Michael Addition: The synthesis initiates with an asymmetric Michael addition to yield isobutyl (3S)-3-[methyl[(1S)-1-phenylethyl]amino]butanoate.

• Stereoselective Alkylation: A subsequent stereoselective alkylation step is performed to introduce the desired substituents on the pyrrolidine ring.

• Cyclization and Deprotection: The intermediate is then cyclized and deprotected to yield the final product, N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine.

• Purification: The final compound is purified using standard techniques such as column chromatography or distillation.

Illustrative synthetic workflow for a stereoisomer.

Comparative Biological Activity

While direct comparative data for N-methyl-2-(pyrrolidin-1-yl)ethanamine and its isomers is scarce, the pyrrolidine scaffold is present in compounds targeting a wide range of receptors, including opioid, serotonin, and dopamine receptors. The biological activity is highly dependent on the specific substitution pattern on the pyrrolidine ring.

Potential as Monoamine Transporter Inhibitors

Analogs of 1-(4-methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one have been shown to be potent inhibitors of the dopamine and norepinephrine transporters with little effect on the serotonin transporter.[7][8] This suggests that N-methyl-2-(pyrrolidin-1-yl)ethanamine and its isomers could potentially interact with these transporters. The affinity and selectivity would likely be influenced by the position of the methyl and ethylamine groups on the pyrrolidine ring.

Potential as Opioid Receptor Ligands

Certain pyrrolidine-containing compounds have demonstrated high affinity for opioid receptors. For example, 2-methyl-N-((2'-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine is a potent and selective κ-opioid receptor antagonist.[9] This highlights the potential for isomers of N-methyl-2-(pyrrolidin-1-yl)ethanamine to interact with opioid receptors, although their specific activity (agonist vs. antagonist) and selectivity would require experimental determination.

Potential as Serotonin Receptor Ligands

Derivatives of N-[[1-(2-phenylethyl)pyrrolidin-2-yl]methyl]cyclohexanecarboxamide have been identified as potent and selective 5-HT1A receptor agonists.[10] The binding of tryptamine-related analogs to the 5-HT6 receptor is also influenced by the presence of a pyrrolidine moiety.[5] These findings suggest that the target compounds may also exhibit activity at serotonin receptors.

Experimental Protocol: Radioligand Receptor Binding Assay

To determine the binding affinities of N-methyl-2-(pyrrolidin-1-yl)ethanamine and its isomers for various receptors, a radioligand receptor binding assay can be employed. This is a standard in vitro method to quantify the interaction of a ligand with its receptor.

Objective: To determine the inhibitory constant (Ki) of the test compounds for a specific receptor (e.g., dopamine transporter, µ-opioid receptor).

Materials:

• Cell membranes expressing the target receptor.

• A radiolabeled ligand with known high affinity for the receptor (e.g., [3H]-dopamine).

• Test compounds (N-methyl-2-(pyrrolidin-1-yl)ethanamine and its isomers).

• Incubation buffer.

• Filter plates.

• Scintillation counter.

Procedure:

• Incubation: In a multi-well plate, combine the cell membranes, the radiolabeled ligand at a fixed concentration, and varying concentrations of the test compound.

• Equilibration: Incubate the mixture to allow the binding to reach equilibrium.

• Separation: Rapidly filter the mixture through a filter plate to separate the receptor-bound radioligand from the free radioligand.

• Washing: Wash the filters to remove any non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of the test compound. Determine the IC50 value (the concentration of test compound that inhibits 50% of specific binding). Calculate the Ki value using the Cheng-Prusoff equation.

Workflow for a radioligand receptor binding assay.

Conclusion and Future Directions

N-methyl-2-(pyrrolidin-1-yl)ethanamine and its isomers are a class of compounds with unexplored pharmacological potential. Based on the activity of structurally related molecules, these compounds may exhibit activity at monoamine transporters and opioid or serotonin receptors. However, a comprehensive understanding of their structure-activity relationship requires direct comparative studies.

Future research should focus on the systematic synthesis and pharmacological evaluation of N-methyl-2-(pyrrolidin-1-yl)ethanamine and its positional and stereoisomers. In vitro receptor binding and functional assays are necessary to determine their affinity, selectivity, and efficacy at various biological targets. Subsequent in vivo studies would be required to evaluate their pharmacokinetic profiles and potential therapeutic effects. The data generated from such studies would be invaluable for guiding the design of novel drug candidates based on this versatile scaffold.

References

• 1. mdpi.com [mdpi.com]
• 2. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-(2-Methylpyrrolidin-1-yl)ethan-1-amine | C7H16N2 | CID 15154301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-(2-Aminoethyl)-1-methylpyrrolidine | C7H16N2 | CID 98388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Binding of serotonin and N1-benzenesulfonyltryptamine-related analogs at human 5-HT6 serotonin receptors: Receptor modeling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogues: a promising class of monoamine uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological characterization of 2-methyl-N-((2'-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), a high-affinity antagonist selective for κ-opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. N-[[1-(2-phenylethyl)pyrrolidin-2-yl]methyl]cyclohexanecarboxamides as selective 5-HT1A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy Comparison: N-methyl-2-(pyrrolidin-1-yl)ethanamine Data Scarcity Precludes Direct Comparison

A comprehensive analysis of available scientific literature and chemical databases reveals a significant gap in the understanding of the biological efficacy of N-methyl-2-(pyrrolidin-1-yl)ethanamine. At present, there is insufficient publicly accessible data to conduct a meaningful efficacy comparison against a standard compound. This scarcity of information prevents the creation of a detailed comparison guide as requested, including quantitative data tables, experimental protocols, and signaling pathway visualizations.

N-methyl-2-(pyrrolidin-1-yl)ethanamine, identified by its CAS number 32776-22-0, is a known chemical entity.[1] However, extensive searches have not yielded any published studies detailing its pharmacological effects, mechanism of action, or potential therapeutic applications. The existing information is largely limited to its chemical structure and basic physical properties.[1]

The challenge in creating a comparative analysis lies in the absence of a defined biological context for this molecule. For a valid comparison, a "standard compound" must be selected based on a shared therapeutic target or mechanism of action. Without knowledge of the intended biological activity of N-methyl-2-(pyrrolidin-1-yl)ethanamine, any chosen standard would be arbitrary and the resulting comparison would be scientifically unfounded.

Research into structurally related compounds offers some context, though it does not provide direct evidence for the efficacy of the specific molecule . For instance, other pyrrolidine derivatives are known to be used as intermediates in the synthesis of pharmaceuticals.[2][3] Additionally, a different but similarly named compound, N-methyl-2-pyrrolidone (NMP), has been investigated for its own biological activities, including anti-inflammatory and antimicrobial properties, and its use as a solvent in drug formulations.[4][5][6] However, it is crucial to emphasize that the biological effects of NMP cannot be extrapolated to N-methyl-2-(pyrrolidin-1-yl)ethanamine due to their distinct chemical structures.

To facilitate the requested comparison, further experimental investigation into the biological properties of N-methyl-2-(pyrrolidin-1-yl)ethanamine is necessary. Key information required would include:

• Identification of the biological target(s).

• In vitro and in vivo efficacy data.

• Pharmacokinetic and pharmacodynamic profiles.

• Information on the signaling pathways it modulates.

Once such data becomes available, a relevant standard compound can be selected, and a comprehensive and objective comparison guide can be developed.

Hypothetical Experimental Workflow

Should research on N-methyl-2-(pyrrolidin-1-yl)ethanamine be undertaken, a general workflow for characterizing its efficacy would be as follows:

A potential workflow for characterizing a novel compound.

This diagram illustrates a logical progression from initial screening to comparative studies. Each step would require detailed and validated experimental protocols to ensure the reliability of the data generated.

References

• 1. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN102442935A - Preparation method of (S) -N-ethyl-2-aminomethyl pyrrolidine - Google Patents [patents.google.com]
• 3. DK142618B - Process for the preparation of 2-aminomethyl-1-ethylpyrrolidine. - Google Patents [patents.google.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Characterization and Antimicrobial Activity of N-Methyl-2-pyrrolidone-loaded Ethylene Oxide-Propylene Oxide Block Copolymer Thermosensitive Gel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The pharmaceutical solvent N-methyl-2-pyrollidone (NMP) attenuates inflammation through Krüppel-like factor 2 activation to reduce atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Peer-Reviewed Data on N-methyl-2-(pyrrolidin-1-yl)ethanamine Bioactivity Remains Elusive

A comprehensive review of available peer-reviewed literature reveals a significant lack of specific studies validating the bioactivity of N-methyl-2-(pyrrolidin-1-yl)ethanamine. While information regarding its chemical and physical properties is available, detailed experimental data, quantitative comparisons with alternative compounds, and elucidated signaling pathways are not presently documented in accessible scientific databases.

The initial search for peer-reviewed studies on the bioactivity of N-methyl-2-(pyrrolidin-1-yl)ethanamine did not yield specific articles detailing its pharmacological effects or mechanism of action. The search results primarily consisted of database entries from PubChem, which provide general information such as molecular weight and chemical structure, but lack in-depth biological data.[1][2][3]

Further investigation into derivatives and related compounds provided some insights into the broader class of pyrrolidine-containing molecules. For instance, studies on pyrovalerone analogs, which share a pyrrolidine moiety, have identified them as potent inhibitors of dopamine and norepinephrine transporters.[4] Research has also been conducted on other pyrrolidine derivatives, exploring their potential as anti-inflammatory, analgesic, and antioxidant agents.[5][6] Additionally, N-methyl-2-pyrrolidone (NMP), a structurally related solvent, has been reviewed for its pharmaceutical applications, but this does not directly address the bioactivity of N-methyl-2-(pyrrolidin-1-yl)ethanamine.[7]

A technical guide for a structurally similar compound, 2-(2-Aminoethyl)-1-methylpyrrolidine, highlights its role as a building block in pharmaceutical research and speculates on potential interactions with neurotransmitter systems.[8] However, this guide explicitly states that detailed pharmacological data for this specific molecule is limited in publicly available literature.[8]

Due to the absence of specific peer-reviewed studies on the bioactivity of N-methyl-2-(pyrrolidin-1-yl)ethanamine, it is not possible to construct a comparison guide that meets the core requirements of quantitative data tables, detailed experimental protocols, and validated signaling pathway diagrams. The foundational experimental data necessary for such a guide is not available in the current body of scientific literature. Further primary research is required to establish the bioactivity and pharmacological profile of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

References

• 1. 2-Oxo-2-pyrrolidin-1-ylethanamine | C6H12N2O | CID 11205761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Pyrrolidin-1-ium-1-ylethanamine | C6H15N2+ | CID 173233664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and in silico studies of some new pyrrolidine derivatives and their biological evaluation for analgesic and anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Assessing the Receptor Binding Selectivity of N-methyl-2-(pyrrolidin-1-yl)ethanamine and its Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the receptor binding selectivity of compounds structurally related to N-methyl-2-(pyrrolidin-1-yl)ethanamine. Due to a lack of comprehensive, publicly available binding data for N-methyl-2-(pyrrolidin-1-yl)ethanamine itself, this document focuses on the binding profiles of its structural analogs, offering insights into how modifications to the core structure influence receptor affinity and selectivity. The data presented is compiled from various scientific studies and is intended to serve as a resource for researchers engaged in the design and development of novel therapeutics targeting various receptor systems.

Comparative Receptor Binding Affinity

The following table summarizes the in vitro receptor binding affinities (Ki or IC50 in nM) of various structural analogs of N-methyl-2-(pyrrolidin-1-yl)ethanamine. These compounds demonstrate a range of affinities for sigma, opioid, dopamine, and serotonin receptors, as well as monoamine transporters, highlighting the chemical tractability of the pyrrolidine scaffold in achieving receptor selectivity.

Compound Class	Specific Analog	Sigma (Ki, nM)	κ-Opioid (Ki, nM)	μ-Opioid (Ki, nM)	δ-Opioid (Ki, nM)	Dopamine D2 (Ki/IC50, nM)	5-HT1A (Ki, nM)	5-HT2 (Ki, nM)	DAT (Ki, nM)	NET (Ki, nM)
N-substituted cis-N-methyl-2-(1-pyrrolidinyl)cyclohexylamines	(-)-44	1.3 ± 0.3	>10,000	>10,000	>10,000	>10,000	-	-	-	-
(-)-29	8.66 ± 0.35	>10,000	>10,000	>10,000	>10,000	-	-	-	-
Biphenylsulfonyl-pyrrolidinyl derivative	PF-04455242	-	3 (human)	64 (human)	>4,000 (human)	-	-	-	-	-
N-pyrrolidinylmethyl-carboxamide derivative	Compound 2k	-	-	-	-	Potent Affinity	-	-	-	-
N-phenylethyl-pyrrolidinylmethyl-carboxamide derivative	(S)-enantiomer (7-(S))	-	-	-	-	>1000	0.49	240	-	-
Pyrovalerone Analogs	α-PVP	-	-	-	-	-	-	-	High Affinity	High Affinity
MDPV	-	-	-	-	-	-	-	High Affinity	High Affinity

Note: A lower Ki or IC50 value indicates a higher binding affinity. "-" indicates that data was not available in the cited sources. The data is compiled from multiple studies and experimental conditions may vary.

Analysis of Receptor Selectivity

The compiled data reveals that specific structural modifications to the N-methyl-2-(pyrrolidin-1-yl)ethanamine scaffold can impart significant receptor selectivity:

• Sigma Receptor Selectivity: N-substituted cis-N-methyl-2-(1-pyrrolidinyl)cyclohexylamines, such as compounds (-)-44 and (-)-29, demonstrate high affinity and remarkable selectivity for sigma receptors, with negligible affinity for opioid and dopamine D2 receptors.[1]

• Opioid Receptor Selectivity: The biphenylsulfonyl-pyrrolidinyl derivative, PF-04455242, is a potent κ-opioid receptor (KOR) antagonist with approximately 20-fold selectivity over the μ-opioid receptor (MOR) and very low affinity for the δ-opioid receptor (DOR).[2]

• Dopamine D2 Receptor Affinity: Certain N-(1-ethyl-2-pyrrolidinylmethyl)-carboxamide derivatives show potent affinity for D2-like dopamine receptors.[3]

• Serotonin 5-HT1A Receptor Selectivity: The (S)-enantiomer of an N-phenylethyl-pyrrolidinylmethyl-carboxamide derivative exhibits high potency and selectivity for the 5-HT1A receptor over D2 and 5-HT2 receptors.[4]

• Monoamine Transporter Inhibition: Pyrovalerone analogs, which feature the 2-(pyrrolidin-1-yl) moiety, are potent inhibitors of the dopamine transporter (DAT) and norepinephrine transporter (NET).[5][6]

Experimental Protocols

The binding affinity data presented in this guide are typically determined using competitive radioligand binding assays . The following is a generalized protocol for such an assay.

General Protocol for Competitive Radioligand Binding Assay

Objective: To determine the affinity (Ki) of a test compound for a specific receptor by measuring its ability to displace a known radiolabeled ligand.

Materials:

• Cell membranes or tissue homogenates expressing the target receptor.

• Radioligand specific for the target receptor (e.g., [³H]-spiperone for D2 receptors).

• Test compound (unlabeled).

• Incubation buffer (specific to the receptor being assayed).

• Wash buffer.

• Glass fiber filters.

• Scintillation fluid.

• Scintillation counter.

• 96-well filter plates.

Procedure:

• Preparation of Reagents: Prepare serial dilutions of the test compound. Prepare a fixed concentration of the radioligand.

• Incubation: In a 96-well plate, add the cell membranes/tissue homogenate, the radioligand, and varying concentrations of the test compound. Include control wells for total binding (radioligand only) and non-specific binding (radioligand + a high concentration of a known unlabeled ligand).

• Equilibrium: Incubate the plate at a specific temperature for a defined period to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

Experimental Workflow: Competitive Radioligand Binding Assay

Caption: Workflow for a typical competitive radioligand binding assay.

Signaling Pathway: Dopamine D2 Receptor

Caption: Simplified inhibitory signaling pathway of the Dopamine D2 receptor.

References

• 1. Synthesis and evaluation of N-substituted cis-N-methyl-2-(1-pyrrolidinyl)cyclohexylamines as high affinity sigma receptor ligands. Identification of a new class of highly potent and selective sigma receptor probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PF-04455242 - Wikipedia [en.wikipedia.org]
• 3. Synthesis and D(2)-like binding affinity of new derivatives of N-(1-ethyl-2-pyrrolidinylmethyl)-4,5-dihydro-1H-benzo[g]indole-3-carboxamide and related 4H-[1]benzothiopyrano[4,3-b]pyrrole and 5,6-dihydro-4H-benzo[6,7]cyclohepta[b]pyrrole-3-carboxamide analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-[[1-(2-phenylethyl)pyrrolidin-2-yl]methyl]cyclohexanecarboxamides as selective 5-HT1A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Cross-Validation of Analytical Methods for N-methyl-2-(pyrrolidin-1-yl)ethanamine: A Comparative Guide

For researchers, scientists, and drug development professionals, the robust and accurate quantification of N-methyl-2-(pyrrolidin-1-yl)ethanamine is crucial for ensuring product quality, safety, and efficacy. The cross-validation of analytical methods is a critical step in demonstrating the reliability and interchangeability of different analytical techniques. This guide provides a comparative overview of two common analytical methodologies, High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) and Gas Chromatography with Flame Ionization Detection (GC-FID), for the analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine. While specific validated methods for this exact analyte are not widely published, this guide leverages established and validated protocols for the structurally similar compound, N-methyl-2-pyrrolidone (NMP), which can be readily adapted.

Data Presentation: Comparative Performance of Analytical Methods

The selection of an analytical method is often a trade-off between sensitivity, selectivity, cost, and sample throughput. The following table summarizes the performance characteristics of a hydrophilic interaction liquid chromatography-tandem mass spectrometry (HILIC-MS/MS) method and a gas chromatography with flame ionization detection (GC-FID) method, based on validated protocols for NMP.

Validation Parameter	HPLC-MS/MS Method	GC-FID Method
Principle	Separation by hydrophilic interaction chromatography followed by mass-based detection and fragmentation.	Separation based on volatility and polarity, with detection by flame ionization.
Linearity (Range)	Not explicitly stated, but validated for quantification.	0.662 to 2066 µ g/sample [1]
Accuracy (% Recovery)	Nearly 100% (true recovery)[2]	98.8% (mean recovery)[1]
Precision (% RSD)	Excellent precision reported[2]	0.01 (as pooled relative standard deviation)[1]
Limit of Detection (LOD)	5 ng/g in swine liver[2]	0.3 µ g/sample [1]
Limit of Quantification (LOQ)	Not explicitly stated.	Not explicitly stated.
Selectivity	High, due to MS/MS detection.	Moderate, relies on chromatographic resolution.
Sample Matrix	Swine Liver[2]	Air (collected on sorbent tubes)[1][3]
Key Advantages	High sensitivity and specificity.	Robust, widely available, and cost-effective.
Key Disadvantages	Higher equipment cost and complexity.	Lower sensitivity and potential for interferences.[1]

Experimental Protocols

Detailed methodologies are essential for the reproducibility and successful transfer of analytical methods. The following protocols are based on validated methods for NMP and serve as a strong starting point for the development and cross-validation of methods for N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Protocol 1: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This method is adapted from a validated hydrophilic interaction liquid chromatography-tandem mass spectrometry (HILIC-MS/MS) procedure for the determination of NMP in a biological matrix.[2]

1. Sample Preparation (for a biological matrix):

• Fortify the sample with a deuterated internal standard (e.g., N-methyl-d3-2-(pyrrolidin-1-yl)ethanamine).

• Extract the analyte from the matrix using acetonitrile.

• Centrifuge the sample to pellet precipitates.

• Pass the supernatant through a C18+WAX mixed-mode solid-phase extraction (SPE) cartridge to remove matrix interferences.[2]

• Acidify the final eluate with formic acid before injection.

2. Chromatographic Conditions:

• HPLC System: A system capable of gradient elution.

• Column: A HILIC column (e.g., 3 µm, 15 cm x 2.1 mm).[2]

• Mobile Phase: A gradient of acetonitrile and water with a formic acid modifier.

• Flow Rate: A typical analytical flow rate suitable for the column dimensions.

• Column Temperature: Maintained at a constant temperature (e.g., 30 °C).

3. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Positive ion electrospray ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions would need to be determined for N-methyl-2-(pyrrolidin-1-yl)ethanamine and its internal standard. For NMP, the transition was m/z 100 → 58.[2]

Protocol 2: Gas Chromatography with Flame Ionization Detection (GC-FID)

This protocol is based on NIOSH Method 1302 for the analysis of NMP in air samples.[1][3]

1. Sample Collection and Preparation:

• Collect the sample from the air using a solid sorbent tube (e.g., coconut shell charcoal).[1][3]

• Desorb the analyte from the sorbent using 1 mL of a methylene chloride/methanol (95:5) mixture.[1][3]

• Agitate the vial for 30 minutes to ensure complete desorption.

2. Chromatographic Conditions:

• GC System: A gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector.

• Column: A capillary column suitable for amine analysis (e.g., 30 m x 0.32 mm ID, 1-µm film, crossbonded 5% diphenyl-95% dimethyl polysiloxane).[1]

• Carrier Gas: Helium at a constant flow rate (e.g., 2.4 mL/min).[1]

• Oven Temperature Program:

  • Initial Temperature: 60 °C

  • Ramp: 10 °C/min to 200 °C[1]

• Injector Temperature: 250 °C[1]

• Detector Temperature: 300 °C[1]

• Injection Volume: 1 µL

Mandatory Visualization

Caption: Workflow for the cross-validation of analytical methods.

Caption: Comparison of HPLC-MS/MS and GC-FID experimental workflows.

References

• 1. cdc.gov [cdc.gov]
• 2. Validated hydrophilic interaction LC-MS/MS method for determination of N-methyl-2-pyrrolidinone residue: Applied to a depletion study of N-methyl-2-pyrrolidinone in swine liver following intramuscular administration of drug N-methyl-2-pyrrolidinone formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analytical Method [keikaventures.com]

Benchmarking N-methyl-2-(pyrrolidin-1-yl)ethanamine: A Comparative Guide for Asymmetric Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst or ligand is a critical factor in the success of asymmetric synthesis. This guide provides a comparative analysis of N-methyl-2-(pyrrolidin-1-yl)ethanamine and related pyrrolidine-based reagents, offering insights into their performance in key catalytic applications. While direct, quantitative benchmarking data for N-methyl-2-(pyrrolidin-1-yl)ethanamine is limited in peer-reviewed literature, this guide contextualizes its potential performance by examining structurally similar and widely studied pyrrolidine derivatives in established asymmetric reactions.

N-methyl-2-(pyrrolidin-1-yl)ethanamine belongs to a class of chiral diamines that are frequently employed as organocatalysts or as ligands for metal-catalyzed transformations. The inherent chirality of the pyrrolidine ring, coupled with the presence of two nitrogen atoms for coordination or activation, makes these compounds valuable tools for inducing stereoselectivity in chemical reactions. Their primary application lies in the field of asymmetric catalysis, where the goal is to synthesize a specific enantiomer of a chiral molecule, a crucial consideration in drug development and fine chemical production.

Performance in Asymmetric Aldol Reactions

The asymmetric aldol reaction is a cornerstone of organic synthesis for the formation of carbon-carbon bonds with stereocontrol. Pyrrolidine-based catalysts are renowned for their ability to catalyze this reaction with high efficiency and enantioselectivity. The catalytic cycle typically involves the formation of a chiral enamine intermediate, which then reacts with an aldehyde. The stereochemical outcome is dictated by the structure of the catalyst.

Catalyst/Ligand	Aldehyde	Ketone	Solvent	Yield (%)	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee, %)	Reference
L-Proline	p-Nitrobenzaldehyde	Cyclohexanone	DMSO	99	95:5	96	--INVALID-LINK--
(S)-2-(Trifluoromethyl)pyrrolidine	p-Nitrobenzaldehyde	Cyclohexanone	DMSO	95	93:7	94	--INVALID-LINK--
(S)-2-(Diphenyl(trimethylsilyloxy)methyl)pyrrolidine	p-Nitrobenzaldehyde	Cyclohexanone	Dichloromethane	98	>99:1	>99	--INVALID-LINK--
(S)-a,a-Diphenylprolinol	p-Nitrobenzaldehyde	Cyclohexanone	Dichloromethane	99	98:2	99	--INVALID-LINK--

This table presents data for commonly used pyrrolidine-based catalysts to provide a benchmark for performance in the asymmetric aldol reaction. Data for N-methyl-2-(pyrrolidin-1-yl)ethanamine is not included due to its absence in the reviewed comparative studies.

Performance in Asymmetric Michael Additions

The Michael addition is another fundamental carbon-carbon bond-forming reaction where pyrrolidine-based organocatalysts have demonstrated exceptional utility. These catalysts are particularly effective in the conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds. Similar to the aldol reaction, the catalytic mechanism often proceeds through an enamine intermediate.

Derivatives of N-methyl-L-prolinol, which share the N-methylpyrrolidine core with the target compound, have shown excellent performance in the asymmetric Michael addition of aldehydes to nitroolefins. The steric and electronic properties of the catalyst play a crucial role in achieving high diastereoselectivity and enantioselectivity.

Catalyst Precursor	Aldehyde	Nitroalkene	Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee, %)	Reference
N-Methyl-L-prolinol Derivative	Propanal	trans-β-nitrostyrene	CH₂Cl₂	10	7	99	75:25	79	--INVALID-LINK--

This table showcases representative data for the asymmetric Michael addition catalyzed by a derivative of N-Methyl-L-prolinol. This provides a relevant, though indirect, performance benchmark for N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Experimental Protocols

The following are generalized experimental protocols for asymmetric reactions where pyrrolidine-based reagents are commonly employed. These protocols are for illustrative purposes and may require optimization for specific substrates and catalysts.

Asymmetric Aldol Reaction Using a Pyrrolidine-Based Organocatalyst

Materials:

• Pyrrolidine-based organocatalyst (e.g., L-proline) (10 mol%)

• Aldehyde (1.0 mmol)

• Ketone (5.0 mmol)

• Anhydrous Dimethyl Sulfoxide (DMSO) (2.0 mL)

• Magnetic stirrer and reaction vial

Procedure:

• To a clean, dry reaction vial equipped with a magnetic stir bar, add the aldehyde (1.0 mmol) and the ketone (5.0 mmol).

• Add the pyrrolidine-based organocatalyst (0.1 mmol) to the mixture.

• Add anhydrous DMSO (2.0 mL) to the vial.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the diastereomeric ratio and enantiomeric excess of the purified product using chiral High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy with a chiral shift reagent.

Asymmetric Michael Addition Using a Pyrrolidine-Based Organocatalyst

Materials:

• Pyrrolidine-based organocatalyst (e.g., a derivative of N-Methyl-L-prolinol) (10 mol%)

• Aldehyde (0.24 mmol)

• Nitroalkene (0.2 mmol)

• Anhydrous Dichloromethane (CH₂Cl₂) (2 mL)

• Magnetic stirrer and reaction vial

Procedure:

• To a stirred solution of the nitroalkene (0.2 mmol) in the chosen solvent (2 mL) at room temperature, add the pyrrolidine-based organocatalyst (0.02 mmol).

• Add the aldehyde (0.24 mmol) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the desired product.

• Determine the diastereomeric ratio and enantiomeric excess of the product by chiral HPLC or NMR analysis.

Visualizing Reaction Mechanisms and Workflows

To better understand the role of pyrrolidine-based reagents in asymmetric catalysis, the following diagrams illustrate a generalized catalytic cycle and a typical experimental workflow.

A generalized enamine catalytic cycle for a pyrrolidine-catalyzed asymmetric reaction.

A typical experimental workflow for asymmetric synthesis and analysis.

Safety & Regulatory Compliance

Safe Disposal of N-methyl-2-(pyrrolidin-1-yl)ethanamine: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of N-methyl-2-(pyrrolidin-1-yl)ethanamine is critical for ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of this compound, in line with established safety protocols for amine-containing chemical waste. Adherence to these procedures is essential to minimize risks and ensure regulatory compliance.

Immediate Safety and Hazard Information

N-methyl-2-(pyrrolidin-1-yl)ethanamine is a chemical that requires careful handling due to its hazardous properties. All personnel must be thoroughly familiar with the associated risks before initiating any disposal procedures.

Key Hazards: Based on data for N-methyl-2-(pyrrolidin-1-yl)ethanamine and structurally similar amines, the primary hazards include:

• Corrosive: Capable of causing skin irritation and serious eye damage.[1]

• Combustible: The substance is a combustible liquid.[1]

• Irritant: May cause respiratory irritation.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key hazard information for N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Parameter	Value/Information	Source(s)
GHS Hazard Statements	H227: Combustible liquidH315: Causes skin irritationH318: Causes serious eye damageH335: May cause respiratory irritation	[1]
Personal Protective Equipment (PPE)	Chemical-resistant gloves (e.g., Nitrile), safety goggles, face shield, lab coat.	[2]
Incompatible Materials	Strong oxidizing agents, acids.	[2]
Spill Containment	Use inert absorbent material (e.g., vermiculite, sand).	[3][4]
Waste Container Requirements	Tightly sealed, properly labeled, compatible container (e.g., polyethylene).	[2]

Step-by-Step Disposal Procedures

The proper disposal of N-methyl-2-(pyrrolidin-1-yl)ethanamine is dependent on the quantity of waste and the facilities available. The following protocols provide a general framework for safe disposal.

Personal Protective Equipment (PPE)

Before handling the chemical, ensure that all required personal protective equipment is worn correctly. This includes:

• Gloves: Chemical-resistant gloves.

• Eye Protection: Safety goggles and a face shield.

• Lab Coat: A flame-retardant lab coat should be worn.

Waste Segregation and Collection

• Segregate Waste: Do not mix N-methyl-2-(pyrrolidin-1-yl)ethanamine waste with other chemical waste streams to prevent hazardous reactions.[2]

• Collect Waste: Collect the waste in a designated, compatible, and clearly labeled hazardous waste container.[2] The container should be made of a material that is resistant to amines, such as polyethylene.

Labeling and Storage

• Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "N-methyl-2-(pyrrolidin-1-yl)ethanamine," and any associated hazard symbols (e.g., corrosive, flammable).

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as acids and oxidizing agents.[2]

Disposal of Empty Containers

• Triple Rinse: Triple rinse empty containers with a suitable solvent.

• Collect Rinsate: The rinsate should be collected and disposed of as hazardous chemical waste.[5]

• Container Disposal: Once cleaned and with the label defaced, the container may be disposed of as regular trash, in accordance with institutional policies.

Final Disposal

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[2]

• Regulatory Compliance: Ensure that all disposal activities are in full compliance with local, state, and federal regulations.

Experimental Protocol: Neutralization of Small Quantities

For very small quantities, chemical neutralization may be a viable option if permitted by your institution's safety protocols and local regulations. This procedure should only be performed by trained personnel in a controlled environment.

1. Preparation:

• Work in a certified chemical fume hood.

• Ensure a spill kit and appropriate fire extinguisher are readily accessible.

• Wear all required PPE.

2. Neutralization Procedure:

• Slowly add a weak acid (e.g., citric acid or acetic acid) to the amine waste with constant stirring.

• Monitor the pH of the solution continuously.

• Continue adding acid until the pH of the solution is neutral (pH 6-8).

• The neutralization of amines is an exothermic reaction, so proceed with caution and allow the solution to cool.

3. Disposal of Neutralized Solution:

• Once the pH is confirmed to be within the acceptable range and the solution is cool, it may be permissible to pour the neutralized solution down the drain with a large volume of running water. Always confirm this with your local EHS and wastewater regulations before proceeding.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Caption: Decision workflow for the disposal of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

References

• 1. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. collectandrecycle.com [collectandrecycle.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. louisville.edu [louisville.edu]
• 5. media.laballey.com [media.laballey.com]

Personal protective equipment for handling N-methyl-2-(pyrrolidin-1-yl)ethanamine

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides immediate and essential safety protocols, operational plans, and disposal procedures for handling N-methyl-2-(pyrrolidin-1-yl)ethanamine. Adherence to these guidelines is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification: N-methyl-2-(pyrrolidin-1-yl)ethanamine is classified as a combustible liquid that can cause skin irritation, serious eye damage, and may lead to respiratory irritation[1]. It is corrosive and should be handled with appropriate caution to prevent exposure[1].

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling N-methyl-2-(pyrrolidin-1-yl)ethanamine, based on standard laboratory practices for similar amine compounds[2][3].

PPE Category	Item	Specifications
Eye Protection	Chemical Splash Goggles	Must be compliant with ANSI Z87.1 standards to protect against splashes[2].
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Always consult the manufacturer's glove compatibility chart for specific breakthrough times[2]. Double-gloving is advised for enhanced protection[3].
Body Protection	Laboratory Coat	A long-sleeved, fully buttoned lab coat is mandatory. For procedures with a higher risk of splashing, a chemical-resistant apron should be worn over the lab coat[2].
Respiratory Protection	Chemical Fume Hood	All handling of this substance, especially when preparing solutions, must be conducted within a certified chemical fume hood to prevent the inhalation of vapors[2][3].

Operational and Disposal Workflow

The following diagram outlines the essential steps for the safe handling and disposal of N-methyl-2-(pyrrolidin-1-yl)ethanamine.

Operational and Disposal Workflow Diagram.

Experimental Protocols

Step-by-Step Handling Protocol:

• Preparation : Before handling, conduct a thorough risk assessment and ensure all personnel are trained on the proper handling protocols for amines[4].

• Personal Protective Equipment (PPE) : Equip all individuals involved with the appropriate PPE as detailed in the table above. This includes, at a minimum, chemical splash goggles, chemical-resistant gloves, and a lab coat[2][4].

• Engineering Controls : All work with N-methyl-2-(pyrrolidin-1-yl)ethanamine should be performed inside a certified chemical fume hood to minimize inhalation exposure[2][3].

• Safe Storage : Store the chemical in a designated, well-ventilated area away from incompatible materials. The container should be tightly sealed[2].

• Emergency Procedures : Ensure that an eyewash station and safety shower are readily accessible in the immediate work area[3].

Disposal Plan:

Proper disposal of N-methyl-2-(pyrrolidin-1-yl)ethanamine and any contaminated materials is crucial to prevent environmental contamination and adhere to regulatory requirements.

• Unused Chemical : Dispose of any unused compound as hazardous chemical waste in a properly labeled and sealed container[2].

• Contaminated Materials : Any materials that have come into contact with the chemical, such as gloves, absorbent pads, and pipette tips, must be disposed of in a designated hazardous waste container[2].

• Solutions : Both aqueous and organic solutions containing N-methyl-2-(pyrrolidin-1-yl)ethanamine should be collected in separate, clearly labeled hazardous waste containers. Do not pour any solutions down the drain[2].

Spill and Exposure Procedures:

In the event of a spill or exposure, immediate action is necessary to mitigate harm.

• Minor Spill : For a small spill, absorb the material with an inert absorbent. Place the contaminated material into a sealed, suitable container for hazardous waste disposal[2].

• Skin Contact : If the chemical comes into contact with the skin, immediately wash the affected area with soap and plenty of water and remove any contaminated clothing[2].

• Eye Contact : In case of eye contact, flush the eyes with water for at least 15 minutes as a precaution[2][5].

• Inhalation : If inhaled, move the individual to fresh air. If breathing is difficult, provide artificial respiration[2].

In all cases of exposure, seek medical attention if symptoms persist or worsen[4].

References

• 1. Methyl(2-(pyrrolidin-1-yl)ethyl)amine | C7H16N2 | CID 295976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. diplomatacomercial.com [diplomatacomercial.com]
• 5. fishersci.com [fishersci.com]